9-Nitrophenanthrene

• CAS: 954-46-1

Core Science & Biosynthesis

9-Nitrophenanthrene (CAS 954-46-1): A Technical Overview for Researchers

Introduction: 9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) characterized by a phenanthrene (B1679779) backbone with a nitro group substitution.[1] This compound, appearing as a yellow crystalline solid, serves as a significant intermediate in organic synthesis, particularly in the development of advanced materials for organic light-emitting diodes (OLEDs) and other optoelectronic devices.[2][3] Its presence in the environment, often as a result of atmospheric formation on particulate matter, and its toxicological profile as a mutagen capable of inducing DNA damage, make it a subject of interest in environmental science and toxicology.[2][4] This guide provides a consolidated technical overview of its properties, synthesis, biological activity, and relevant experimental insights.

Chemical and Physical Properties

9-Nitrophenanthrene is a relatively stable organic compound under standard conditions.[1] Its core structure consists of three fused benzene (B151609) rings, making it highly aromatic.[1] The addition of the nitro group makes it susceptible to photochemical degradation and serves as a functional handle for further chemical modifications.[1][2] A summary of its key identifiers and physicochemical properties is presented below.

Table 1: Chemical Identifiers for 9-Nitrophenanthrene

Identifier	Value	Reference
CAS Number	954-46-1	[1][3][5][6][7]
Molecular Formula	C₁₄H₉NO₂	[1][3][5][6][7]
Molecular Weight	223.23 g/mol	[1][3][5][8]
IUPAC Name	9-nitrophenanthrene	[7][8]
SMILES	O=--INVALID-LINK--c1cc2ccccc2c2ccccc12	[6]

| InChI Key | QTTCNQHPKFAYEZ-UHFFFAOYSA-N |[1][6][7] |

Table 2: Physical and Chemical Properties of 9-Nitrophenanthrene

Property	Value	Reference
Melting Point	113 - 117 °C	[5][9]
Boiling Point	413.3 °C at 760 mmHg	[5][10]
Flash Point	207.5 °C	[5][10]
Density	1.316 g/cm³	[5]
Water Solubility (log10ws)	-5.73 (mol/L)	[6]
Octanol/Water Partition Coefficient (logP)	3.901 - 4.3	[6][8]
Vapor Pressure	1.16E-06 mmHg at 25°C	[5]

| Appearance | Yellow crystalline solid |[1] |

Spectroscopic Data

The structural identification of 9-Nitrophenanthrene is supported by various spectroscopic techniques. Mass spectrometry data is readily available, while detailed experimental data for IR and NMR are less common in publicly accessible literature.

Table 3: Spectroscopic Data for 9-Nitrophenanthrene

Technique	Data Highlights	Reference
Mass Spectrometry (GC-MS)	Molecular Ion [M]⁺: m/z 223. Key Fragments: m/z 176, 165.	[1][6]
Infrared (IR) Spectroscopy	Characteristic N-O stretching bands for aromatic nitro compounds expected between 1550-1475 cm⁻¹ (asymmetric) and 1360-1290 cm⁻¹ (symmetric). Spectral zones between 1000 and 1600 cm⁻¹ are useful for discriminating isomers.	[7][11]

| Gas Chromatography (GC) | Kovats Retention Index (semi-standard non-polar): 364.5 |[1][10] |

Safety and Toxicology

9-Nitrophenanthrene is classified as a hazardous substance and requires careful handling. It is harmful if swallowed or inhaled and may cause irritation to the skin, mucous membranes, and upper respiratory system.[9] Toxicological studies have identified it as a mutagen that can induce DNA damage.[2][4]

Table 4: Hazard Identification for 9-Nitrophenanthrene

Hazard Class	Statement	Reference
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	[9]
Acute Toxicity, Inhalation (Category 4)	Harmful if inhaled.	[9]
Specific Target Organ Toxicity, Single Exposure (Category 3)	May be irritating to mucous membrane and upper respiratory system.	[9]

| Mutagenicity | Identified as mutagenic and capable of inducing DNA damage. |[2][4] |

Experimental Protocols and Methodologies

While detailed, step-by-step experimental protocols for 9-Nitrophenanthrene are proprietary or found within subscription-based scientific literature, the general methodologies for its synthesis and biological evaluation can be summarized.

Synthesis Methodology

The primary method for synthesizing 9-Nitrophenanthrene is through the direct nitration of its parent compound, phenanthrene.[2][4]

General Protocol Outline:

• Reaction Setup: Phenanthrene is dissolved or suspended in a suitable solvent, typically glacial acetic acid.

• Nitration: A nitrating agent, such as nitric acid, is added to the solution under controlled temperature conditions to promote regioselectivity and minimize the formation of byproducts.[2]

• Workup and Purification: The reaction mixture is processed to isolate the crude product, which is then purified, often through recrystallization, to yield 9-Nitrophenanthrene.

General Synthesis Workflow for 9-Nitrophenanthrene.

Biological Activity Assessment

The genotoxicity and mutagenicity of 9-Nitrophenanthrene are evaluated using a range of established toxicological assays.

• Mutagenicity Assays: The Ames test, using various strains of Salmonella typhimurium (e.g., TA98), is a standard method to assess the mutagenic potential of nitro-PAHs.[7]

• DNA Damage Analysis: The effects on DNA are investigated by exposing relevant cell lines or animal models to the compound. Subsequent analysis can include:

  • Comet Assay: To detect DNA strand breaks.

  • Quantification of DNA Adducts: To measure the covalent binding of metabolites to DNA.

  • Gene Expression Analysis: To study the cellular response to DNA damage by measuring the expression levels of key DNA repair genes such as OGG1, MTH1, and XRCC1.

Biological Activity and Mechanism of Action

The biological effects of 9-Nitrophenanthrene are primarily linked to its metabolism, which can generate reactive intermediates capable of damaging cellular macromolecules, including DNA.

Metabolic Activation

Like other nitro-PAHs, 9-Nitrophenanthrene can be metabolized by cellular enzymes. A proposed pathway involves ring oxidation by cytochrome P450 enzymes (like CYP1A) to form reactive epoxide intermediates. These epoxides can then be detoxified by hydrolysis, catalyzed by epoxide hydrolase, to form dihydrodiols.[2] However, the epoxide intermediates themselves are electrophilic and can react with nucleophilic sites on DNA, leading to the formation of DNA adducts and subsequent mutations.

Proposed Metabolic Activation Pathway of 9-Nitrophenanthrene.

Genotoxicity Mechanism

The genotoxicity of nitro-PAHs is a multi-faceted process. It can be initiated by the metabolic activation described above, leading to the formation of DNA adducts. Additionally, exposure to these compounds can induce oxidative stress, further contributing to cellular damage. This DNA damage triggers a complex cellular signaling network known as the DNA Damage Response (DDR), which attempts to repair the lesion. If the damage is too severe, it can lead to mutations or cell death.

Logical Flow of 9-Nitrophenanthrene Genotoxicity.

References

• 1. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 9-Nitrophenanthrene [webbook.nist.gov]
• 7. Prediction of mutagenic activity of nitrophenanthrene and nitroanthracene isomers by simulated IR and Raman spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. tandfonline.com [tandfonline.com]
• 10. 9-Nitrophenanthrene [webbook.nist.gov]
• 11. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Physicochemical Properties of 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) that has garnered significant attention in various scientific fields, including environmental science, toxicology, and materials science.[1][2] As a derivative of phenanthrene, its properties are of interest for understanding the environmental fate of PAHs and for the development of new organic electronic materials.[1] This technical guide provides a comprehensive overview of the core physicochemical properties of 9-Nitrophenanthrene, detailed experimental protocols for their determination, and a visualization of its metabolic pathway.

Core Physicochemical Properties

The fundamental physicochemical properties of 9-Nitrophenanthrene are summarized in the table below, providing a quantitative overview for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₁₄H₉NO₂	[3][4]
Molecular Weight	223.23 g/mol	[3]
Appearance	Light yellow to yellow solid
Melting Point	113 - 116 °C (235 - 241 °F)	[3]
Boiling Point	413.3 ± 14.0 °C (Predicted)
Density	1.316 ± 0.06 g/cm³ (Predicted)
Solubility	Good solubility in aromatic solvents (toluene, benzene) and chlorinated solvents (chloroform, dichloromethane). Appreciable solubility in acetonitrile, cyclohexane (B81311), and dimethyl sulfoxide. Practically insoluble in water.
CAS Number	954-46-1	[3][4]
InChI	InChI=1S/C14H9NO2/c16-15(17)14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H	[4]
SMILES	C1=CC=C2C(=C1)C=C(C3=CC=CC=C23)--INVALID-LINK--[O-]	[5]

Experimental Protocols

Accurate determination of physicochemical properties is crucial for the characterization of any chemical compound. The following are detailed methodologies for key experiments.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Protocol:

• Sample Preparation: A small amount of finely powdered 9-Nitrophenanthrene is introduced into a glass capillary tube, which is then sealed at one end.[6][7][8][9] The capillary tube is gently tapped to ensure the sample is packed at the bottom.[9]

• Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated slot in a melting point apparatus.[6][7] The apparatus is then heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium.[6][9]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last solid crystal melts is recorded as the end of the melting range.[6][9] For pure compounds, this range is typically narrow (0.5-1.0 °C).[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

Protocol (Capillary Method):

• Sample Preparation: A small amount of the liquid organic compound is placed in a small test tube or fusion tube.[10][11][12]

• Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[10][12][13] The test tube is then attached to a thermometer and heated in a heating block or oil bath.[10][11]

• Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube.[13][14] The heating is then stopped, and the liquid is allowed to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[13][14]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Protocol:

• Initial Solvent Screening (Water): Approximately 0.1 g of 9-Nitrophenanthrene is placed in a test tube, and 3 mL of water is added in portions with vigorous shaking after each addition.[15] The substance's solubility is observed and recorded.

• Organic Solvent Screening: If the compound is insoluble in water, the test is repeated with various organic solvents such as ethanol, diethyl ether, acetone, toluene, and dichloromethane (B109758) to determine its solubility profile.[15]

• Acid/Base Solubility: To determine the presence of acidic or basic functional groups, solubility tests are performed using 5% aqueous solutions of sodium hydroxide (B78521) (NaOH), sodium bicarbonate (NaHCO₃), and hydrochloric acid (HCl).[15][16] 9-Nitrophenanthrene, being neutral, is not expected to dissolve in these aqueous acidic or basic solutions.

Spectroscopic Analysis

Spectroscopic methods are indispensable for elucidating the structure and identifying the functional groups of a molecule.

a) UV-Visible Spectroscopy

UV-Vis spectroscopy is used to measure the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which is related to the electronic transitions within a molecule.[17][18][19]

Protocol:

• Sample Preparation: A dilute solution of 9-Nitrophenanthrene is prepared in a suitable UV-transparent solvent (e.g., cyclohexane or acetonitrile).[20]

• Blank Measurement: A cuvette is filled with the pure solvent to record a baseline spectrum.[21]

• Sample Measurement: The cuvette is then filled with the sample solution, and the absorption spectrum is recorded over a specific wavelength range (typically 200-800 nm).[19][21] The wavelength of maximum absorbance (λmax) is a key characteristic of the compound.[17]

b) Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the vibrational energies of its chemical bonds.[22][23]

Protocol (Thin Solid Film):

• Sample Preparation: A small amount of 9-Nitrophenanthrene is dissolved in a volatile solvent like methylene (B1212753) chloride.[24]

• Film Deposition: A drop of the solution is placed on a salt plate (e.g., NaCl or KBr).[24][25] The solvent is allowed to evaporate, leaving a thin film of the solid compound on the plate.[24]

• Spectral Acquisition: The salt plate is placed in the sample holder of an IR spectrometer, and the spectrum is recorded.[24]

c) Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique that provides detailed information about the structure and chemical environment of atoms within a molecule.[26]

Protocol:

• Sample Preparation: Approximately 5-10 mg of 9-Nitrophenanthrene is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[27][28]

• Data Acquisition: The NMR tube is placed in the spectrometer, and the desired NMR experiments (e.g., ¹H NMR, ¹³C NMR) are performed.[28]

• Data Analysis: The resulting spectra are processed and analyzed to determine the chemical shifts, coupling constants, and integration of the signals, which are then used to elucidate the molecular structure.[29][30]

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the determination of the physicochemical properties of an organic compound like 9-Nitrophenanthrene.

Caption: A flowchart illustrating the logical progression of experiments for characterizing 9-Nitrophenanthrene.

Metabolic and Signaling Pathway

9-Nitrophenanthrene, as a nitro-PAH, can undergo metabolic activation and has been shown to be mutagenic, capable of inducing DNA damage.[1] Studies on related nitro-PAHs suggest the involvement of the PI3K/AKT signaling pathway in the cellular response to these compounds.[31] The following diagram illustrates a suggested metabolic pathway and its potential link to cellular signaling.

Caption: A diagram showing the metabolic activation of 9-Nitrophenanthrene and its potential downstream effects.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. accustandard.com [accustandard.com]
• 4. 9-Nitrophenanthrene [webbook.nist.gov]
• 5. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. byjus.com [byjus.com]
• 9. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. cdn.juniata.edu [cdn.juniata.edu]
• 12. byjus.com [byjus.com]
• 13. Video: Boiling Points - Concept [jove.com]
• 14. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis) – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 18. ej-eng.org [ej-eng.org]
• 19. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 20. ossila.com [ossila.com]
• 21. engineering.purdue.edu [engineering.purdue.edu]
• 22. amherst.edu [amherst.edu]
• 23. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 24. orgchemboulder.com [orgchemboulder.com]
• 25. webassign.net [webassign.net]
• 26. NMR Spectroscopy [www2.chemistry.msu.edu]
• 27. benchchem.com [benchchem.com]
• 28. m.youtube.com [m.youtube.com]
• 29. scribd.com [scribd.com]
• 30. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 31. Low molecular weight-PAHs induced inflammation in A549 cells by activating PI3K/AKT and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 9-Nitrophenanthrene: Molecular Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides core molecular information for 9-Nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon of significant interest in toxicological and environmental research. The data presented is curated for professionals engaged in chemical analysis, drug development, and scientific research.

Molecular Data Summary

The fundamental molecular properties of 9-Nitrophenanthrene are summarized in the table below. This data is essential for analytical method development, stoichiometric calculations, and computational modeling.

Parameter	Value	Citations
Chemical Formula	C₁₄H₉NO₂	[1][2][3][4][5]
Molecular Weight	223.23 g/mol	[2][4][5]
Exact Mass	223.2268 g/mol	[1][3]
CAS Registry Number	954-46-1	[1][2][3]

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the chemical compound and its fundamental molecular identifiers.

Fig. 1: Core molecular properties of 9-Nitrophenanthrene.

References

• 1. 9-Nitrophenanthrene [webbook.nist.gov]
• 2. chemeo.com [chemeo.com]
• 3. 9-Nitrophenanthrene [webbook.nist.gov]
• 4. CAS 954-46-1: 9-Nitrophenanthrene | CymitQuimica [cymitquimica.com]
• 5. 9-NITROPHENANTHRENE | 954-46-1 [chemicalbook.com]

Synthesis of 9-Nitrophenanthrene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis methods for 9-nitrophenanthrene, a key intermediate in various fields of chemical research and development. This document details experimental protocols, presents quantitative data for comparison, and includes visualizations of reaction pathways and workflows to facilitate a deeper understanding of the synthetic processes.

Introduction

9-Nitrophenanthrene is a nitro derivative of phenanthrene (B1679779), a polycyclic aromatic hydrocarbon. The introduction of a nitro group at the C9 position significantly influences the electronic properties and reactivity of the phenanthrene core, making it a valuable precursor for the synthesis of more complex molecules, including pharmaceuticals, dyes, and materials for organic electronics.[1] The primary route to 9-nitrophenanthrene is through the direct electrophilic nitration of phenanthrene. However, controlling the regioselectivity of this reaction to favor the 9-isomer over other potential isomers is a key challenge.[2] This guide explores the most common and effective methods for its synthesis.

Core Synthesis Methodologies

The synthesis of 9-nitrophenanthrene predominantly relies on the direct nitration of phenanthrene using various nitrating agents and reaction conditions. The choice of method can influence the yield and isomeric purity of the final product.

Method 1: Direct Nitration with Nitric Acid in Acetic Acid

This is a widely referenced method for the nitration of polycyclic aromatic hydrocarbons.[3][4] By adapting established procedures for similar compounds like anthracene, a reliable synthesis of 9-nitrophenanthrene can be achieved.[5]

Reaction Principle:

The reaction proceeds via an electrophilic aromatic substitution mechanism. Nitric acid in an acidic medium generates the nitronium ion (NO₂⁺), which is the active electrophile. The electron-rich phenanthrene ring attacks the nitronium ion, leading to the formation of a sigma complex (arenium ion). Subsequent deprotonation restores aromaticity, yielding the nitro-substituted phenanthrene. The 9-position of phenanthrene is kinetically favored for electrophilic attack due to the stability of the resulting carbocation intermediate.[2][6]

Experimental Protocol:

• Materials:

  • Phenanthrene

  • Glacial Acetic Acid

  • Concentrated Nitric Acid (70%)

  • Ice

  • Saturated Sodium Bicarbonate Solution

  • Distilled Water

  • Ethanol (for recrystallization)

• Equipment:

  • Round-bottom flask with a magnetic stirrer

  • Dropping funnel

  • Ice bath

  • Büchner funnel and flask for vacuum filtration

  • Beakers

  • Heating mantle or hot plate

• Procedure:

  • In a round-bottom flask, suspend phenanthrene in glacial acetic acid.

  • Cool the mixture in an ice bath with continuous stirring.

  • Slowly add concentrated nitric acid dropwise from a dropping funnel, ensuring the temperature of the reaction mixture is maintained between 0-10°C.

  • After the addition is complete, continue stirring the mixture in the ice bath for a designated period (e.g., 1-2 hours) to allow the reaction to proceed to completion.

  • Pour the reaction mixture into a beaker containing crushed ice to precipitate the crude product.

  • Collect the precipitate by vacuum filtration and wash thoroughly with cold distilled water until the washings are neutral to litmus (B1172312) paper.

  • To neutralize any residual acid, suspend the crude product in a saturated sodium bicarbonate solution and stir for 15-20 minutes.

  • Filter the product again, wash with distilled water, and air-dry.

  • Purify the crude 9-nitrophenanthrene by recrystallization from a suitable solvent, such as ethanol.

Data Presentation:

Parameter	Value	Reference
Reactants
Phenanthrene	1.0 eq	Adapted from[5]
Glacial Acetic Acid	Solvent	Adapted from[5]
Conc. Nitric Acid (70%)	1.1 - 1.5 eq	Adapted from[5]
Reaction Conditions
Temperature	0 - 10 °C	Adapted from[7]
Reaction Time	1 - 2 hours	Adapted from[7]
Product
Yield	Moderate to Good (expected)
Appearance	Yellow crystalline solid	[1]
Purification	Recrystallization from ethanol

Method 2: Nitration using Nitric Acid in Acetic Anhydride (B1165640)

This method offers an alternative solvent system that can influence the product distribution. While direct nitration in acetic anhydride can sometimes lead to the formation of addition byproducts, it has been reported to yield 9-nitrophenanthrene.[8]

Reaction Principle:

The mechanism is similar to the nitration in acetic acid, involving the generation of a nitronium ion. Acetic anhydride can react with nitric acid to form acetyl nitrate, which is also a potent nitrating agent.

Experimental Protocol:

• Materials:

  • Phenanthrene

  • Acetic Anhydride

  • Concentrated Nitric Acid

  • Ice

  • Sodium Bicarbonate Solution

  • Distilled Water

  • Appropriate solvent for chromatography

• Equipment:

  • Round-bottom flask with a magnetic stirrer

  • Dropping funnel

  • Ice bath

  • Apparatus for column chromatography

• Procedure:

  • Suspend phenanthrene in acetic anhydride in a round-bottom flask.

  • Cool the mixture to 0°C in an ice bath with stirring.

  • Add a solution of nitric acid in acetic anhydride dropwise to the cooled suspension.

  • Maintain the reaction at 0°C for the duration of the reaction.

  • After the reaction is complete, quench the reaction by pouring it over ice.

  • Neutralize the mixture with a sodium bicarbonate solution.

  • Extract the product with a suitable organic solvent.

  • Dry the organic layer and concentrate it under reduced pressure.

  • Purify the residue using column chromatography to separate 9-nitrophenanthrene from other isomers and byproducts.

Data Presentation:

Parameter	Value	Reference
Reactants
Phenanthrene	1.0 eq	[8]
Acetic Anhydride	Solvent	[8]
Conc. Nitric Acid	Stoichiometric or slight excess	[8]
Reaction Conditions
Temperature	0 °C	[8]
Product
Yield of 9-Nitrophenanthrene	c. 20%	[8]
Major Byproduct	10-acetoxy-10'-nitro-9,9',10,10'-tetrahydro-9,9'-biphenanthryl	[8]
Purification	Column Chromatography

Visualization of Synthesis Pathways and Workflows

Signaling Pathway: Electrophilic Aromatic Substitution for Nitration of Phenanthrene

References

• 1. CAS 954-46-1: 9-Nitrophenanthrene | CymitQuimica [cymitquimica.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. nbinno.com [nbinno.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis of 9-Nitroanthracene - Chempedia - LookChem [lookchem.com]
• 6. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Photochemical Properties and Reactivity of 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the photochemical properties and reactivity of 9-nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in environmental science and materials research. Due to a notable scarcity of specific experimental photophysical data for 9-nitrophenanthrene in peer-reviewed literature, this guide leverages the well-documented properties of the structurally analogous compound, 9-nitroanthracene (B110200), to infer and discuss its expected behavior. The guide covers fundamental photophysical processes, detailed photochemical reaction mechanisms, and robust experimental protocols for characterization. All quantitative data for the analogous compound is presented in structured tables, and key processes are visualized through diagrams generated using the DOT language to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) characterized by a nitro (-NO2) group attached to the phenanthrene (B1679779) backbone. Like other nitro-PAHs, it is of environmental concern due to its formation from atmospheric reactions of PAHs and its potential mutagenic properties.[1] The presence of the nitro group significantly influences the electronic and photophysical properties of the parent phenanthrene molecule, introducing new pathways for energy dissipation and photochemical reactions upon absorption of light.[1]

Understanding the photochemical properties of 9-nitrophenanthrene is crucial for predicting its environmental fate, developing remediation strategies, and harnessing its potential in applications such as photosensitizers or advanced materials.[1] However, a thorough review of the scientific literature reveals a significant lack of quantitative photophysical and photochemical data for 9-nitrophenanthrene itself. In contrast, the closely related compound, 9-nitroanthracene, has been more extensively studied. Given the structural similarity—both being three-ring aromatic systems with a nitro group at the 9-position—the photochemistry of 9-nitroanthracene serves as a valuable proxy for understanding the expected behavior of 9-nitrophenanthrene. This guide will therefore present the known reactivity of 9-nitrophenanthrene and supplement it with quantitative data from 9-nitroanthracene to provide a comprehensive, albeit partially inferred, profile.

Photophysical Properties

The photophysical properties of a molecule describe its interaction with light, specifically the processes of absorption and emission. These properties are dictated by the molecule's electronic structure. For nitro-PAHs like 9-nitrophenanthrene, the presence of the electron-withdrawing nitro group typically leads to very low fluorescence quantum yields and efficient population of the triplet excited state.

Absorption and Emission Spectra

9-Nitrophenanthrene is expected to absorb ultraviolet (UV) and visible light, leading to the excitation of electrons to higher energy singlet states (S_n). The absorption spectrum is anticipated to be complex, with multiple bands corresponding to π-π* transitions of the phenanthrene core.

Fluorescence, the emission of light from the lowest excited singlet state (S_1), is expected to be very weak for 9-nitrophenanthrene. This is a common characteristic of nitroaromatic compounds, where efficient intersystem crossing (ISC) to the triplet manifold provides a dominant non-radiative decay pathway for the S_1 state.

Disclaimer: The following tables summarize the available photophysical data for 9-nitroanthracene, which is used as an analogue for 9-nitrophenanthrene due to the lack of specific data for the latter.

Table 1: UV/Visible Absorption Data for 9-Nitroanthracene

Solvent	λ_max (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)
Cyclohexane	Not Reported	Not Reported
Acetonitrile	Not Reported	Not Reported
Ethanol	~356, ~420	Not Reported[2]

Table 2: Photophysical Constants for 9-Nitroanthracene

Parameter	Value	Solvent	Notes
Fluorescence Quantum Yield (Φ_f)	Very low (<0.01)	Common organic solvents	Typical for nitro-PAHs due to efficient intersystem crossing.
Fluorescence Lifetime (τ_f)	Ultrafast (ps range)	Common organic solvents	The S_1 state is rapidly depopulated.
Triplet Quantum Yield (Φ_T)	High (~0.6 - 0.9)	Common organic solvents	Intersystem crossing is the major decay path for the S_1 state.
Triplet Lifetime (τ_T)	Microseconds (µs) to milliseconds (ms)	Deoxygenated solvents	Highly dependent on solvent and presence of quenchers.
Phosphorescence	Observed at low temperatures (77 K)	EPA (Ether/Isopentane/Ethanol)	Emission from the T_1 state to the S_0 ground state.[3]

Jablonski Diagram

The photophysical processes can be visualized using a Jablonski diagram, which illustrates the electronic states of a molecule and the transitions between them.

Jablonski diagram for 9-nitrophenanthrene.

Photochemical Reactivity

The photochemical reactivity of 9-nitrophenanthrene is dominated by reactions originating from its lowest triplet excited state (T_1). The primary and most documented photochemical transformation for analogous 9-nitro-PAHs is a rearrangement of the nitro group, leading to the formation of radical species.

Nitro-Nitrite Rearrangement

Upon excitation to the triplet state, 9-nitrophenanthrene is proposed to undergo a nitro-nitrite rearrangement. This involves the transformation of the nitro group (-NO₂) into a nitrite (B80452) group (-ONO). The resulting nitrite intermediate is unstable and readily undergoes homolytic cleavage of the weak O-N bond. This cleavage produces a phenanthren-9-yloxy radical and a nitrogen monoxide (NO•) radical.[4]

The highly reactive phenanthren-9-yloxy radical can then undergo further reactions, such as hydrogen abstraction from the solvent or intramolecular rearrangement, ultimately leading to the formation of stable photoproducts. One of the major photoproducts identified in the photolysis of 9-nitroanthracene is anthraquinone, suggesting that 9,10-phenanthrenequinone is a likely product for 9-nitrophenanthrene.[4]

Proposed photochemical reaction pathway for 9-nitrophenanthrene.

Photoreduction

In the presence of suitable hydrogen donors, photoreduction of the nitro group can also occur. This process can lead to the formation of nitroso, hydroxylamino, and amino derivatives of phenanthrene. The efficiency of photoreduction is highly dependent on the reaction conditions, particularly the nature of the solvent and the presence of reducing agents.

Table 3: Photochemical Reaction Data (Inferred from 9-Nitroanthracene)

Reaction Type	Key Intermediates	Major Products	Quantum Yield (Φ_r)
Nitro-Nitrite Rearrangement	Triplet excited state, Nitrite intermediate, Anthryloxy radical, NO•	Anthraquinone, 10,10'-Bianthrone	Not Reported
Photoreduction	Triplet excited state, Radical anions	Aminoanthracene, Azo compounds	Not Reported

Experimental Protocols

This section provides detailed methodologies for the key experiments required to characterize the photochemical properties and reactivity of 9-nitrophenanthrene.

UV-Visible Absorption Spectroscopy

Objective: To determine the absorption spectrum and molar absorptivity of 9-nitrophenanthrene.

Materials:

• 9-Nitrophenanthrene (high purity)

• Spectroscopic grade solvents (e.g., cyclohexane, acetonitrile, ethanol)

• Volumetric flasks and pipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Protocol:

• Stock Solution Preparation: Accurately weigh a small amount of 9-nitrophenanthrene and dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 10⁻³ M).

• Serial Dilutions: Prepare a series of dilutions from the stock solution (e.g., 10⁻⁴ M, 5x10⁻⁵ M, 10⁻⁵ M, 5x10⁻⁶ M).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up. Set the wavelength range (e.g., 200-600 nm).

• Baseline Correction: Fill both the sample and reference cuvettes with the pure solvent and run a baseline correction.

• Sample Measurement: Starting with the most dilute solution, rinse the sample cuvette with the solution, then fill it and record the absorption spectrum. Repeat for all dilutions.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λ_max).

  • For each λ_max, plot absorbance versus concentration.

  • According to the Beer-Lambert law (A = εcl), the slope of this plot is the molar absorptivity (ε).

Steady-State Fluorescence Spectroscopy

Objective: To measure the fluorescence excitation and emission spectra of 9-nitrophenanthrene.

Materials:

• Dilute solution of 9-nitrophenanthrene (Absorbance < 0.1 at excitation wavelength)

• Spectroscopic grade solvent

• Fluorescence cuvettes (4-sided polished quartz)

• Spectrofluorometer

Protocol:

• Sample Preparation: Prepare a dilute solution of 9-nitrophenanthrene in the chosen solvent. The absorbance at the intended excitation wavelength should be below 0.1 to avoid inner filter effects.

• Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.

• Emission Spectrum:

  • Set the excitation monochromator to a wavelength of high absorbance (determined from the UV-Vis spectrum).

  • Scan the emission monochromator over a range of longer wavelengths (e.g., from λ_ex + 10 nm to 700 nm).

• Excitation Spectrum:

  • Set the emission monochromator to the wavelength of maximum fluorescence intensity.

  • Scan the excitation monochromator over a range of shorter wavelengths.

• Solvent Blank: Record the emission spectrum of the pure solvent under the same conditions to identify any background signals.

Determination of Photochemical Reaction Quantum Yield (Φ_r)

Objective: To quantify the efficiency of the photodegradation of 9-nitrophenanthrene using chemical actinometry.

Materials:

• Solution of 9-nitrophenanthrene in a suitable solvent.

• Potassium ferrioxalate (B100866) actinometer solution (0.006 M).

• 1,10-phenanthroline (B135089) solution.

• Buffer solution (e.g., sodium acetate).

• Photochemical reactor with a monochromatic light source (e.g., lamp with a bandpass filter).

• UV-Vis spectrophotometer.

• HPLC system for product/reactant analysis.

Protocol:

Part A: Photon Flux Determination (Actinometry)

• Place a known volume of the potassium ferrioxalate actinometer solution in the photochemical reactor.

• Irradiate the solution for a specific, short period of time, ensuring less than 10% conversion.

• Take an aliquot of the irradiated solution and add the 1,10-phenanthroline and buffer solutions. This forms a colored complex with the Fe²⁺ ions produced.

• Measure the absorbance of the colored complex at its λ_max (~510 nm).

• Calculate the moles of Fe²⁺ formed using the Beer-Lambert law and the known molar absorptivity of the complex.

• Calculate the photon flux (moles of photons per unit time) of the light source using the known quantum yield of the actinometer at the irradiation wavelength.

Part B: Sample Photolysis

• Place an identical volume of the 9-nitrophenanthrene solution in the same photochemical reactor.

• Irradiate the sample for a known period of time under the exact same conditions as the actinometer.

• Monitor the disappearance of 9-nitrophenanthrene or the formation of a specific photoproduct over time using HPLC.

• Calculate the moles of 9-nitrophenanthrene reacted (or product formed).

Part C: Quantum Yield Calculation

• The reaction quantum yield (Φ_r) is calculated as: Φ_r = (moles of reactant consumed) / (moles of photons absorbed)

• The moles of photons absorbed can be determined from the photon flux measured in Part A and the fraction of light absorbed by the sample solution.

General experimental workflow for photochemical analysis.

Conclusion

9-Nitrophenanthrene exhibits a rich and complex photochemistry that is characteristic of nitro-polycyclic aromatic hydrocarbons. While specific quantitative photophysical data for this compound remains limited, a comprehensive understanding of its behavior can be inferred from its structural analogue, 9-nitroanthracene. The primary photochemical pathway is expected to proceed through an excited triplet state, involving a nitro-nitrite rearrangement to form radical intermediates that lead to degradation products such as 9,10-phenanthrenequinone. Key properties include very low fluorescence, efficient intersystem crossing, and a susceptibility to photodegradation. The experimental protocols detailed in this guide provide a robust framework for the systematic characterization of 9-nitrophenanthrene and other related nitro-PAHs. Further research is warranted to determine the precise quantitative photophysical and photochemical parameters of 9-nitrophenanthrene to better assess its environmental impact and potential technological applications.

References

• 1. Anthracene, 9-nitro- [webbook.nist.gov]
• 2. Maintaining of the Green Fluorescence Emission of 9-Aminoanthracene for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photophysics and photochemistry of nitroanthracenes. Part 1.—Primary processes in the photochemical reactions of 9-benzoyl-10-nitroanthracene and 9-cyano-10-nitroanthracene studied by steady-state photolysis and nanosecond laser photolysis - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Photochemical reaction of 9-nitro-substituted anthracene-like molecules 9-methyl-10-nitroanthracene and 12-methyl-7-nitrobenz[a]anthracene - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Environmental Sources and Formation of 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), is a compound of significant environmental and toxicological interest. Primarily formed from the atmospheric nitration of its parent compound, phenanthrene (B1679779), and emitted from combustion sources, its presence in the environment poses potential health risks due to its mutagenic properties. This technical guide provides a comprehensive overview of the environmental sources and formation mechanisms of 9-nitrophenanthrene, supported by quantitative data, detailed experimental protocols, and visual representations of key processes to aid researchers in their understanding and future investigations of this important environmental contaminant.

Environmental Sources of 9-Nitrophenanthrene

9-Nitrophenanthrene is introduced into the environment through both direct emissions from combustion processes (primary sources) and secondary formation in the atmosphere.

Primary Sources: Combustion Emissions

Incomplete combustion of organic materials is a major primary source of 9-nitrophenanthrene. Key emission sources include:

• Diesel Engine Exhaust: Diesel exhaust is a significant contributor to urban air pollution and has been identified as a primary source of various nitro-PAHs, including 9-nitrophenanthrene. The formation of 9-nitrophenanthrene in diesel engines is influenced by engine load and the type of aftertreatment systems used.

• Gasoline Engine Exhaust: While generally emitting lower levels of PAHs and nitro-PAHs compared to diesel engines, gasoline engines also contribute to the atmospheric burden of these compounds.

• Industrial Processes: Industrial activities involving high-temperature combustion, such as in power plants and incineration facilities, can release phenanthrene and its nitrated derivatives into the atmosphere.

Secondary Sources: Atmospheric Formation

The predominant source of 9-nitrophenanthrene in the environment is its secondary formation from the atmospheric reactions of gaseous phenanthrene. Phenanthrene is one of the most abundant PAHs in polluted urban atmospheres. Its atmospheric degradation is primarily initiated by reactions with hydroxyl (OH) radicals during the daytime and nitrate (B79036) (NO₃) radicals at night, in the presence of nitrogen oxides (NOₓ).

Formation Mechanisms of 9-Nitrophenanthrene

The formation of 9-nitrophenanthrene can occur through both gas-phase and heterogeneous reactions.

Gas-Phase Formation

Gas-phase reactions are the principal pathway for the atmospheric formation of 9-nitrophenanthrene. The process is initiated by the reaction of phenanthrene with atmospheric oxidants:

• Daytime Chemistry (OH Radical-Initiated): During the day, the hydroxyl radical (OH) is the primary oxidant that reacts with phenanthrene. The reaction proceeds through the addition of the OH radical to the aromatic ring, followed by subsequent reactions with nitrogen dioxide (NO₂) to form 9-nitrophenanthrene among other products.

• Nighttime Chemistry (NO₃ Radical-Initiated): At night, in the absence of sunlight, the nitrate radical (NO₃) becomes the dominant oxidant. The reaction of phenanthrene with the NO₃ radical, in the presence of NO₂, leads to the formation of nitrophenanthrene isomers, including the 9-isomer.

Heterogeneous Formation

Heterogeneous reactions involve the nitration of phenanthrene adsorbed on the surface of atmospheric particulate matter. These reactions are influenced by the composition of the particulate matter, the concentration of nitrogen dioxide (NO₂), and environmental conditions such as humidity. While generally considered a less significant pathway compared to gas-phase reactions for phenanthrene, it can be an important formation route for other PAHs.

Quantitative Data on 9-Nitrophenanthrene Concentrations

The following tables summarize the reported concentrations of nitrophenanthrenes in various environmental matrices. It is important to note that many studies report concentrations of total nitrophenanthrenes or other isomers, with specific data for 9-nitrophenanthrene being less common.

Table 1: Concentration of Nitrophenanthrenes in Diesel Exhaust

Vehicle/Engine Type	Aftertreatment System	Nitrophenanthrene Isomer(s)	Concentration Range	Reference
Diesel Vehicle	Oxidation Catalyst (DOC)	9-Nitroanthracene (as a surrogate)	Not explicitly quantified for 9-nitrophenanthrene, but nitro-PAHs were detected.
Diesel Vehicle	Particulate & NOₓ Reduction (DPNR)	9-Nitroanthracene (as a surrogate)	Lower emissions compared to DOC.
Diesel Vehicle	Selective Catalytic Reduction (SCR)	9-Nitroanthracene (as a surrogate)	Lower emissions compared to DOC.
Heavy-Duty Diesel Vehicles	Various	ΣNPAHs (6 compounds)	0.351 µg/kWh

**Table 2: Concentration of

Toxicological Profile of 9-Nitrophenanthrene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) that has garnered significant attention from the scientific community due to its presence in the environment and its potential toxicological effects. As a derivative of phenanthrene (B1679779), a common environmental pollutant, 9-nitrophenanthrene is formed through nitration reactions, often in the atmosphere. This technical guide provides a comprehensive overview of the toxicological profile of 9-nitrophenanthrene, summarizing key findings on its genotoxicity, metabolic activation, and potential mechanisms of action. The information presented is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and environmental health.

Physicochemical Properties

Property	Value
Chemical Formula	C₁₄H₉NO₂
Molecular Weight	223.23 g/mol
CAS Number	954-46-1
Appearance	Yellow crystalline solid
Melting Point	113 - 116 °C

Toxicology Profile

Acute and Repeated-Dose Toxicity

Currently, there is a lack of publicly available quantitative data on the acute toxicity (e.g., LD50) and repeated-dose toxicity (e.g., No-Observed-Adverse-Effect Level - NOAEL) of 9-nitrophenanthrene. The safety data sheet for 9-nitrophenanthrene indicates that it is harmful if swallowed or inhaled and may cause irritation to the mucous membranes and upper respiratory system[1]. Further studies are required to establish a comprehensive profile of its acute and chronic toxicity.

Genotoxicity

9-Nitrophenanthrene has been identified as a mutagenic compound, capable of inducing genetic damage. Its genotoxicity is a significant area of concern, and various studies have been conducted to elucidate its mutagenic potential.

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. Studies have shown that 9-nitrophenanthrene is mutagenic in Salmonella typhimurium strains. The mutagenicity of nitrophenanthrenes is influenced by the activity of nitroreductase and O-acetyltransferase enzymes within the bacterial strains[2].

Strain	Metabolic Activation (S9)	Result	Revertants/nmol
TA100	Not specified	Mutagenic	438[2]
YG1029 (O-acetyltransferase-overproducing)	Not specified	Highly Mutagenic	16728[2]

These results indicate that the metabolic activation of 9-nitrophenanthrene, particularly through O-acetyltransferase activity, significantly enhances its mutagenic potential[2].

Carcinogenicity

There is a lack of specific in vivo carcinogenicity bioassays for 9-nitrophenanthrene in the public domain. However, as a member of the nitro-PAH class of compounds, which includes known carcinogens, its potential carcinogenicity is a significant concern. The International Agency for Research on Cancer (IARC) has not classified 9-nitrophenanthrene specifically. For comparison, the related compound 9-nitroanthracene (B110200) is classified by IARC as Group 3, "Not classifiable as to its carcinogenicity to humans"[3]. Given the genotoxic nature of 9-nitrophenanthrene, further investigation into its carcinogenic potential is warranted.

Experimental Protocols

Ames Test Protocol (General)

The Ames test assesses the ability of a chemical to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Bacterial Strains: Select appropriate S. typhimurium strains (e.g., TA98, TA100) and their derivatives with enhanced sensitivity (e.g., YG1029).

• Metabolic Activation: Prepare a rat liver homogenate (S9 fraction) to simulate mammalian metabolism. The test is conducted with and without the S9 mix.

• Exposure: Mix the bacterial culture, the test compound (9-nitrophenanthrene) at various concentrations, and the S9 mix (if applicable) in molten top agar (B569324).

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+). A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Comet Assay Protocol (General)

The comet assay is a method for quantifying DNA damage in individual cells.

• Cell Preparation: Expose the selected cell line to various concentrations of 9-nitrophenanthrene for a defined period.

• Embedding: Mix the treated cells with low-melting-point agarose (B213101) and layer them onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and histones, leaving behind the nucleoid.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."

• Staining and Visualization: Stain the DNA with a fluorescent dye and visualize using a fluorescence microscope.

• Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail using specialized software.

Mechanism of Action and Signaling Pathways

The precise signaling pathways affected by 9-nitrophenanthrene have not been extensively studied. However, based on its structure as a nitro-PAH and its genotoxic properties, it is plausible that its mechanism of action involves metabolic activation to reactive intermediates that form DNA adducts, leading to cellular stress responses.

Metabolic Activation of 9-Nitrophenanthrene

The metabolic activation of 9-nitrophenanthrene is a critical step in its genotoxicity. A proposed pathway involves the following steps:

• Ring Oxidation: Cytochrome P450 enzymes, particularly CYP1A, catalyze the oxidation of the phenanthrene ring.

• Nitroreduction: The nitro group is reduced to a nitroso and then to a hydroxylamine (B1172632) derivative. This step is often carried out by cytosolic and microsomal reductases.

• Esterification: The N-hydroxyarylamine can be further activated by O-esterification (e.g., acetylation by N,O-acetyltransferases).

• Formation of Reactive Intermediates: These enzymatic steps lead to the formation of highly reactive electrophilic species, such as nitrenium ions, which can then bind covalently to DNA, forming DNA adducts.

Proposed metabolic activation pathway of 9-Nitrophenanthrene.

Potential Involvement of Stress-Response Pathways

While direct evidence is lacking for 9-nitrophenanthrene, DNA damage induced by genotoxic agents typically activates stress-response signaling pathways, such as:

• p53 Signaling Pathway: The tumor suppressor protein p53 is a critical regulator of the cellular response to DNA damage. Upon activation, p53 can induce cell cycle arrest to allow for DNA repair or trigger apoptosis (programmed cell death) if the damage is too severe.

• MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathways, including the Extracellular signal-Regulated Kinase (ERK) cascade, are involved in regulating a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Genotoxic stress can modulate MAPK signaling, contributing to the cellular outcome.

• Apoptosis Pathway: The formation of DNA adducts and the resulting cellular stress can initiate apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. This involves the activation of a cascade of caspases, which are proteases that execute the apoptotic program.

Further research is necessary to specifically delineate the role of these and other signaling pathways in the cellular response to 9-nitrophenanthrene exposure.

Conclusion

9-Nitrophenanthrene is a genotoxic compound that undergoes metabolic activation to reactive intermediates capable of damaging DNA. Its mutagenicity has been demonstrated in bacterial assays, with a significant enhancement of its effect by metabolic enzymes. While there is a clear indication of its genotoxic potential, a comprehensive toxicological profile, including quantitative data on acute and chronic toxicity and in vivo carcinogenicity, is still lacking. Future research should focus on filling these knowledge gaps to better understand the risks associated with human and environmental exposure to 9-nitrophenanthrene. A deeper investigation into the specific signaling pathways affected by this compound will also be crucial for elucidating its mechanisms of toxicity and for developing potential strategies for mitigation.

References

• 1. accustandard.com [accustandard.com]
• 2. Mutagenicity of nitrophenanthrene derivatives for Salmonella typhimurium: effects of nitroreductase and acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 9-Nitroanthracene | C14H9NO2 | CID 11767 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Mutagenicity and DNA Damage Potential of 9-Nitrophenanthrene

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), a class of compounds of significant environmental and toxicological concern.[1] Nitro-PAHs are formed during incomplete combustion processes and can be detected in atmospheric particulate matter.[1] As a derivative of phenanthrene (B1679779), 9-nitrophenanthrene is recognized for its mutagenic properties and its capacity to induce DNA damage, posing potential health risks.[1][2] Understanding the mechanisms of its genotoxicity is crucial for environmental risk assessment and for professionals in fields where exposure to combustion byproducts is a concern.[1][3] This guide provides a comprehensive overview of the metabolic activation, DNA damage pathways, and genotoxic effects of 9-nitrophenanthrene, supported by experimental evidence and detailed protocols.

Mechanisms of Genotoxicity

The genotoxicity of 9-nitrophenanthrene, like many nitro-PAHs, is not inherent to the parent molecule but arises from its metabolic transformation into reactive intermediates that can interact with cellular macromolecules, primarily DNA.

Metabolic Activation

Metabolic activation is a prerequisite for the mutagenic activity of most PAHs and nitro-PAHs.[4] For 9-nitrophenanthrene, this process can occur via two primary pathways: nitroreduction and ring oxidation.

• Nitroreduction: This pathway involves the reduction of the nitro group (-NO₂) to form highly reactive electrophilic intermediates, such as the nitroso (-NO) and N-hydroxyamino (-NHOH) derivatives. This conversion is often catalyzed by bacterial nitroreductases, which explains the direct-acting mutagenicity observed in bacterial assays like the Ames test.[5][6] These intermediates can form covalent adducts with DNA.

• Ring Oxidation: In mammalian systems, the aromatic rings of 9-nitrophenanthrene can be oxidized by cytochrome P450 (CYP) enzymes to form epoxides.[5][7] These epoxides are also reactive intermediates. A combination of ring oxidation followed by nitroreduction can produce ultimate carcinogens that are highly reactive towards DNA.[5] Studies on the related compound 9-nitroanthracene (B110200) have shown it can be metabolized by rat liver microsomes to form stable 1,2- and 3,4-epoxides.[7]

Caption: Metabolic activation of 9-Nitrophenanthrene.

DNA Adduct Formation

The reactive metabolites generated through nitroreduction or ring oxidation are electrophilic and can covalently bind to nucleophilic sites on DNA bases, forming DNA adducts.[8] The formation of these adducts is a critical initiating event in chemical carcinogenesis.[9] The predominant adducts for many PAHs and their derivatives are formed at the N² and C8 positions of guanine.[8][10] These bulky lesions distort the DNA helix, interfering with normal cellular processes like DNA replication and transcription, which can lead to mutations if not properly repaired.[11]

Oxidative Stress

In addition to forming adducts, exposure to 9-nitrophenanthrene can induce oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them.[12] Studies on the related isomer 9-nitroanthracene (9-NA) have demonstrated that it can elevate levels of oxidative stress markers in rat tissues.[13][14] ROS can damage DNA directly by causing single- and double-strand breaks and by oxidizing DNA bases, with 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG) being a common and highly mutagenic lesion.[2][15] This lesion can lead to G:C to T:A transversion mutations if not repaired.[16]

Caption: Oxidative stress and DNA damage pathway.

Evidence of Mutagenicity and DNA Damage

The genotoxic potential of 9-nitrophenanthrene and related compounds has been evaluated in various in vitro and in vivo test systems.

In Vitro Studies

• Ames Test: The bacterial reverse mutation assay, or Ames test, is widely used to detect mutagenic properties.[17] Nitro-PAHs are often potent, direct-acting mutagens in this assay, particularly in Salmonella typhimurium strains like TA98, which is sensitive to frameshift mutagens.[5][18] The mutagenicity is dependent on the bacterial nitroreductases that activate the compound.[5] A study of nitrophenanthrene isomers found a good linear relationship between their simulated Raman spectra and their mutagenic activity in strain TA98, indicating that 9-nitrophenanthrene is mutagenic in this system.[19]

• SOS/Chromotest: In the SOS/Chromotest using Escherichia coli PQ37, which measures the induction of the SOS DNA repair system, many nitro-PAHs show high genotoxicity, often without the need for an external metabolic activation system (S9 mix).[20]

• Mammalian Cell Assays: In mammalian cells, genotoxic effects including the induction of unscheduled DNA synthesis, sister-chromatid exchanges, chromosomal aberrations, and gene mutations have been documented for nitroarenes.[5]

In Vivo Studies

Animal studies provide crucial data on the effects of chemicals in a whole organism. While specific quantitative data for 9-nitrophenanthrene is limited in the provided results, studies on the closely related compound 9-nitroanthracene (9-NA) in rats offer valuable insights. These studies demonstrate that exposure can cause significant DNA damage in lung and heart tissues.[2][14]

The tables below summarize representative quantitative data from in vivo studies on 9-nitroanthracene, which can serve as a surrogate to understand the potential effects of 9-nitrophenanthrene.

Table 1: DNA Damage in Rat Lungs Following Intratracheal Instillation of 9-Nitroanthracene (9-NA) (Data derived from studies on 9-NA as a representative nitro-PAH)[13][21]

Treatment Group	Dose (mg/kg body weight)	Comet Assay (% Tail DNA)	8-OH-dG Formation (ng/mg DNA)
Control	0	Baseline	Baseline
9-NA Low Dose	1.3 x 10⁻⁵	No significant increase	No significant increase
9-NA Medium Dose	4.0 x 10⁻⁵	Significant increase	Significant increase
9-NA High Dose	1.2 x 10⁻⁴	Significant increase	Significant increase
PM₂.₅	1.5	Significant increase	Significant increase

Table 2: Expression of DNA Repair Genes in Rat Lungs (Data derived from studies on 9-NA as a representative nitro-PAH)[13][21]

Treatment Group	Dose (mg/kg body weight)	OGG1 Expression	MTH1 Expression	XRCC1 Expression
Control	0	Baseline	Baseline	Baseline
9-NA (High Dose)	1.2 x 10⁻⁴	Increased	Inhibited	Inhibited
PM₂.₅	1.5	Increased	Inhibited	Inhibited

These results indicate that higher doses of 9-NA induce DNA strand breaks (measured by the Comet assay) and oxidative DNA damage (8-OH-dG formation).[13][21] Interestingly, the cellular response involves the upregulation of OGG1 (a glycosylase involved in base excision repair of 8-oxo-dG) but inhibition of other key repair genes like MTH1 and XRCC1, suggesting a complex and potentially overwhelmed DNA damage response.[13][21]

Cellular DNA Damage Response

When cells are exposed to genotoxic agents like 9-nitrophenanthrene, a complex network of DNA damage response (DDR) pathways is activated to detect the damage, signal its presence, and promote repair.[11]

• Base Excision Repair (BER): This pathway is primarily responsible for repairing small, non-helix-distorting lesions, such as those caused by oxidation (e.g., 8-oxo-dG).[16] The upregulation of the OGG1 gene in response to 9-NA exposure is indicative of BER activation.[13][21]

• Nucleotide Excision Repair (NER): NER is the main pathway for removing bulky, helix-distorting lesions, such as the DNA adducts formed by 9-nitrophenanthrene's reactive metabolites.[11]

• Single-Strand and Double-Strand Break Repair: DNA strand breaks induced by ROS are repaired by dedicated pathways, including Single-Strand Break Repair (SSBR), which involves proteins like XRCC1, and Double-Strand Break Repair (via homologous recombination or non-homologous end joining).[11]

The ultimate fate of the cell depends on the extent of the damage and the efficiency of the repair. If the damage is successfully repaired, the cell returns to its normal state. However, if the damage is overwhelming or if the repair is error-prone, it can lead to mutations, genomic instability, or cell death (apoptosis).

Caption: High-level overview of the cellular DNA damage response.

Experimental Protocols

Detailed and standardized protocols are essential for assessing the genotoxicity of chemical compounds.

Ames Test (Bacterial Reverse Mutation Assay)

This test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot synthesize it and require it in their growth medium.[22] The assay measures the ability of a test chemical to cause mutations that revert the bacteria to a prototrophic state (His+), allowing them to grow on a histidine-free medium.[17]

Methodology:

• Strain Preparation: Grow overnight cultures of S. typhimurium strains (e.g., TA98, TA100) in nutrient broth.[18]

• Metabolic Activation: Prepare the S9 mix from the liver homogenates of rats induced with Aroclor 1254 or a similar agent. This mix contains CYP enzymes and cofactors needed to simulate mammalian metabolism. Assays are run with and without the S9 mix.[18]

• Exposure: In a test tube, combine the bacterial culture, the test compound (at various concentrations), and either the S9 mix or a buffer.[23]

• Plating: Add molten top agar (B569324) to the tube, mix gently, and pour the contents onto a minimal glucose agar plate (lacking histidine).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (His+) on each plate. A dose-dependent increase of at least two times the spontaneous background mutation rate is typically considered a positive result.[23]

• Controls: Include a vehicle control (solvent only) and positive controls (known mutagens like 2-aminoanthracene (B165279) for +S9 plates and 2-nitrofluorene (B1194847) for -S9 plates with TA98).[23]

Caption: A simplified workflow for the Ames test.

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual eukaryotic cells.[24]

Methodology:

• Cell Preparation: Prepare a single-cell suspension from the tissue of interest or from a cell culture exposed to the test compound.

• Embedding: Mix the cell suspension with low-melting-point agarose (B213101) and pipette onto a microscope slide pre-coated with normal-melting-point agarose.[25]

• Lysis: Immerse the slides in a cold, high-salt lysis solution (containing detergents like Triton X-100) to dissolve cell and nuclear membranes, leaving behind the DNA as a "nucleoid".

• Unwinding (Alkaline Version): Place the slides in a horizontal gel electrophoresis tank filled with a high-pH alkaline buffer (pH > 13) to unwind the DNA. This step reveals single-strand breaks and alkali-labile sites.

• Electrophoresis: Apply an electric field. The negatively charged DNA will migrate towards the anode. Broken DNA fragments migrate faster and farther than intact DNA, forming a "comet tail".

• Neutralization and Staining: Neutralize the slides with a buffer, then stain the DNA with a fluorescent dye (e.g., SYBR Green, propidium (B1200493) iodide).

• Visualization and Scoring: Visualize the slides using a fluorescence microscope. Quantify the DNA damage using image analysis software, typically by measuring the percentage of DNA in the comet tail (% Tail DNA).[25]

Caption: A simplified workflow for the Comet assay.

Conclusion

9-Nitrophenanthrene is a genotoxic environmental contaminant that poses a potential health risk. Its mutagenicity is driven by metabolic activation into reactive intermediates that can form bulky DNA adducts and induce oxidative stress, leading to DNA strand breaks and oxidative base lesions. In vitro assays confirm its mutagenic potential, while in vivo studies on related compounds demonstrate its ability to cause significant DNA damage in mammalian tissues. The cellular response to this damage is complex, involving multiple DNA repair pathways. A thorough understanding of these mechanisms, supported by robust experimental evaluation, is essential for accurate risk assessment and the development of strategies to mitigate exposure to this and other hazardous nitro-PAHs.

References

• 1. nbinno.com [nbinno.com]
• 2. Effects of ambient PM2.5 and 9-nitroanthracene on DNA damage and repair, oxidative stress and metabolic enzymes in the lungs of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrated polycyclic aromatic hydrocarbons: a risk assessment for the urban citizen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mutagenicity and genotoxicity of nitroarenes. All nitro-containing chemicals were not created equal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nitro group orientation, reduction potential, and direct-acting mutagenicity of nitro-polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. DNA adducts and carcinogenicity of nitro-polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanisms of DNA damage, repair and mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Effects of ambient PM2.5 and 9-nitroanthracene on DNA damage and repair, oxidative stress and metabolic enzymes in the lungs of rats - Toxicology Research (RSC Publishing) [pubs.rsc.org]
• 14. Effects of Ambient Atmospheric PM2.5, 1-Nitropyrene and 9-Nitroanthracene on DNA Damage and Oxidative Stress in Hearts of Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. youtube.com [youtube.com]
• 17. biotoxicity.com [biotoxicity.com]
• 18. academicjournals.org [academicjournals.org]
• 19. Prediction of mutagenic activity of nitrophenanthrene and nitroanthracene isomers by simulated IR and Raman spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Genotoxicity of nitrated polycyclic aromatic hydrocarbons and related structures on Escherichia coli PQ37 (SOS chromotest) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. scholars.hkbu.edu.hk [scholars.hkbu.edu.hk]
• 22. youtube.com [youtube.com]
• 23. apps.dtic.mil [apps.dtic.mil]
• 24. researchgate.net [researchgate.net]
• 25. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Stability and Degradation Pathways of 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation of 9-nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in environmental science and organic chemistry. This document details the compound's thermal and photochemical stability, outlines its degradation through photolytic, chemical, and biological pathways, and provides detailed experimental protocols for studying these processes. All quantitative data are summarized in tables for clarity, and key pathways and workflows are illustrated with diagrams.

Stability of 9-Nitrophenanthrene

9-Nitrophenanthrene is a yellow crystalline solid that is relatively stable under standard laboratory conditions.[1] However, its stability is significantly influenced by heat and ultraviolet radiation.

Thermal Stability

The thermal properties of 9-nitrophenanthrene are critical for its safe handling, storage, and in applications involving elevated temperatures. Like many nitroaromatic compounds, it is susceptible to exothermic decomposition upon heating.[2]

Table 1: Thermal Properties of 9-Nitrophenanthrene

Property	Value	Reference(s)
Melting Point	113-117 °C	[2][3]
Boiling Point	413.3 °C (Predicted)	[2][3]
Decomposition	Expected to decompose before its theoretical boiling point.	[2]

Photochemical Stability

9-Nitrophenanthrene is susceptible to photodegradation when exposed to ultraviolet (UV) light.[2][8] This instability is a key factor in its environmental fate and has implications for its use in materials science where exposure to light is a factor. While a specific quantum yield for the photodegradation of 9-nitrophenanthrene is not documented in the reviewed literature, the concept is defined as the number of degraded molecules per photon absorbed.[9] For the related compound 9-methyl-10-nitroanthracene (B1615634), a photodegradation half-life of 14 minutes has been reported in a chloroform (B151607) solution under UVA irradiation.[10]

Degradation Pathways

The degradation of 9-nitrophenanthrene can proceed through photochemical, chemical, and biological routes. Each pathway involves distinct mechanisms and leads to a variety of transformation products.

Photodegradation Pathway

Upon absorption of UV radiation, 9-nitrophenanthrene can undergo a nitro-nitrite rearrangement, followed by cleavage of the O-NO bond to form a phenanthroxyl radical and a nitric oxide (NO) radical.[1] This is a common pathway for nitroaromatic compounds. The phenanthroxyl radical can then undergo further reactions, potentially leading to the formation of 9,10-phenanthrenequinone (also referred to as anthraquinone (B42736) in some sources).[2][8]

Figure 1: Proposed photodegradation pathway of 9-nitrophenanthrene.

Chemical Degradation Pathways

9-Nitrophenanthrene is reactive towards strong oxidizing agents like ozone and can be reduced at the nitro group by various chemical reducing agents.

Ozone is known to react readily with the 9,10-double bond of the phenanthrene (B1679779) core, which is the most electron-rich and susceptible to electrophilic attack.[11] This reaction typically forms an unstable primary ozonide, which rearranges and, upon reductive workup, cleaves the ring to form a dialdehyde (B1249045).

Figure 2: Ozonolysis degradation pathway of 9-nitrophenanthrene.

The nitro group of 9-nitrophenanthrene is readily reduced to an amino group, forming 9-aminophenanthrene (B1211374). This is a common transformation for nitroaromatic compounds and can be achieved with various reducing agents, such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation. Further reactions are also possible; for instance, nucleophilic amination can lead to the formation of 9-amino-10-nitrophenanthrene.[12]

Potential Biodegradation Pathways

While no studies have specifically detailed the microbial degradation of 9-nitrophenanthrene, pathways can be inferred from research on the parent compound, phenanthrene, and other nitroaromatics. Bacteria, such as those from the genera Pseudomonas and Sphingomonas, are known to degrade phenanthrene.[13][14] The degradation is typically initiated by a dioxygenase enzyme that hydroxylates the aromatic ring.

Two primary initial steps are plausible for 9-nitrophenanthrene:

• Dioxygenase Attack: A dioxygenase could attack an unsubstituted ring of the phenanthrene core, leading to a diol intermediate. This would be followed by ring cleavage and further degradation, similar to the pathway for phenanthrene itself.

• Nitroreductase Attack: A nitroreductase could first reduce the nitro group to a hydroxylamino or amino group. The resulting 9-aminophenanthrene could then be degraded via dioxygenase attack.

Figure 3: Plausible microbial degradation pathways for 9-nitrophenanthrene.

Experimental Protocols

This section provides detailed methodologies for investigating the degradation of 9-nitrophenanthrene.

General Experimental Workflow

A typical workflow for studying the degradation of 9-nitrophenanthrene involves sample preparation, initiation of the degradation process, periodic sampling, sample workup, and analysis to quantify the parent compound and identify degradation products.

Figure 4: General experimental workflow for degradation studies.

Protocol for Photodegradation Analysis

This protocol is adapted from methodologies used for similar nitro-PAHs.[10]

• Solution Preparation: Prepare a 0.1 mM solution of 9-nitrophenanthrene in a UV-transparent solvent (e.g., acetonitrile (B52724) or methanol) in a quartz reaction vessel.

• Initial Sample: Take a t=0 sample before irradiation begins.

• Irradiation: Place the vessel in a photobox equipped with UVA lamps (e.g., λ ≈ 365 nm) or a solar simulator. Ensure the solution is constantly stirred. Maintain a constant temperature using a cooling fan or water bath.

• Sampling: Withdraw aliquots of the solution at predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes).

• Analysis:

  • Directly analyze the aliquots using HPLC with a UV-Vis detector to monitor the disappearance of the 9-nitrophenanthrene peak.

  • For product identification, concentrate the irradiated solution under reduced pressure and analyze by GC-MS or LC-MS.

• Data Analysis: Plot the natural logarithm of the concentration of 9-nitrophenanthrene versus time. If the plot is linear, determine the first-order rate constant (k) from the slope and calculate the half-life (t₁/₂ = 0.693 / k).

Protocol for Ozonolysis

This protocol is based on the established procedure for the ozonolysis of phenanthrene.[15]

• Setup: Dissolve 9-nitrophenanthrene (e.g., 1.0 g) in dry methanol (B129727) (e.g., 50 mL) in a gas-absorption vessel equipped with a gas inlet tube.

• Cooling: Cool the reaction mixture to -30 °C using a dry ice/acetone bath.

• Ozonolysis: Pass a stream of ozone (generated by an ozone generator) through the solution until the starting material is consumed (monitor by TLC). Caution: Ozone is toxic and can form explosive peroxides. This must be performed in a well-ventilated fume hood behind a safety shield.

• Reductive Workup: While keeping the solution cold, add sodium iodide (approx. 1.5 times the theoretical moles) and glacial acetic acid. Allow the mixture to warm to room temperature and stand for 30-60 minutes.

• Isolation: Reduce the liberated iodine with a 10% sodium thiosulfate (B1220275) solution. Evaporate the methanol under a stream of air to crystallize the product. Add water, filter the solid, and dry.

• Analysis: Characterize the resulting dialdehyde product using NMR, IR spectroscopy, and mass spectrometry.

Protocol for Biodegradation Assessment

This is a representative protocol for assessing biodegradation by a bacterial strain, based on methods for phenanthrene.[13][14]

• Culture Preparation: Grow a bacterial strain known for PAH degradation (e.g., Sphingomonas sp.) in a rich medium (e.g., Luria-Bertani broth). Harvest the cells by centrifugation and wash with a sterile mineral salts medium (MSM).

• Inoculation: Resuspend the washed cells in MSM to a specific optical density (e.g., OD₆₀₀ = 1.0).

• Experimental Setup:

  • In sterile flasks, add MSM.

  • Add 9-nitrophenanthrene (dissolved in a minimal amount of a carrier solvent like dimethylformamide) to a final concentration of e.g., 50 mg/L.

  • Inoculate the flasks with the prepared bacterial culture.

  • Include a sterile control (no bacteria) to assess abiotic loss and a positive control with a known degradable substrate (e.g., phenanthrene).

• Incubation: Incubate the flasks on an orbital shaker at an appropriate temperature (e.g., 30 °C) in the dark to prevent photodegradation.

• Sampling and Extraction: At regular intervals (e.g., 0, 1, 3, 7, 14 days), sacrifice a flask from each group. Acidify the culture to pH 2 and extract three times with an equal volume of ethyl acetate.

• Analysis:

  • Dry the pooled organic extracts over anhydrous sodium sulfate, concentrate, and analyze by HPLC to quantify the remaining 9-nitrophenanthrene.

  • For metabolite identification, derivatize the extract (e.g., by silylation) and analyze by GC-MS.[16][17]

References

• 1. researchgate.net [researchgate.net]
• 2. Buy 9-Nitrophenanthrene | 954-46-1 [smolecule.com]
• 3. 954-46-1 CAS MSDS (9-NITROPHENANTHRENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 9-Nitroanthracene | C14H9NO2 | CID 11767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Quantum yield - Wikipedia [en.wikipedia.org]
• 10. Photochemical reaction of 9-nitro-substituted anthracene-like molecules 9-methyl-10-nitroanthracene and 12-methyl-7-nitrobenz[a]anthracene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 12. Aromatic nitro-compounds. Studies of the amination of 9-nitrophenanthrene and of the mononitrobiphenylenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 13. crdd.osdd.net [crdd.osdd.net]
• 14. researchgate.net [researchgate.net]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Solubility of 9-Nitrophenanthrene in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

9-Nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), is a compound of interest in various research fields, including environmental science and toxicology. Understanding its solubility in organic solvents is crucial for its analysis, purification, and for studying its behavior in different chemical processes. This technical guide provides a comprehensive overview of the solubility characteristics of 9-nitrophenanthrene, detailed experimental protocols for its solubility determination, and the underlying principles governing its behavior in solution.

Please note: Extensive searches of scientific literature and chemical databases did not yield specific quantitative experimental data for the solubility of 9-nitrophenanthrene in a range of common organic solvents. Therefore, this guide focuses on the qualitative aspects of its solubility, predicted behavior based on chemical principles, and a generalized, robust experimental protocol for researchers to determine these values in their own laboratories.

Predicted Solubility of 9-Nitrophenanthrene in Organic Solvents

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like." This means that substances with similar intermolecular forces are more likely to be soluble in one another. 9-Nitrophenanthrene (C₁₄H₉NO₂) is a moderately polar molecule due to the presence of the nitro group (-NO₂) on the nonpolar phenanthrene (B1679779) backbone.

Table 1: Predicted Qualitative Solubility of 9-Nitrophenanthrene in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	Acetone, Dichloromethane, Acetonitrile	High	These solvents can engage in dipole-dipole interactions with the nitro group of 9-nitrophenanthrene, while also having sufficient nonpolar character to interact with the phenanthrene rings. Acetone is often used as a solvent for cleaning up spills of nitroaromatic compounds.[1]
Polar Protic	Methanol, Ethanol	Moderate to High	The hydroxyl group in these solvents can act as a hydrogen bond donor, but 9-nitrophenanthrene can only act as a weak hydrogen bond acceptor through the oxygen atoms of the nitro group. The primary interactions will be dipole-dipole.
Aromatic	Toluene (B28343), Benzene	Moderate to High	The aromatic rings of these solvents can interact favorably with the phenanthrene rings of 9-nitrophenanthrene through π-π stacking interactions. Commercially available solutions of similar compounds like 9-nitroanthracene (B110200) in toluene suggest good solubility.[2]
Nonpolar	Hexane, Cyclohexane (B81311)	Low to Moderate	The primary intermolecular forces in these solvents are London dispersion forces. While these forces will exist with the phenanthrene backbone, the polar nitro group will hinder solubility compared to more polar solvents. A commercially available solution of 9-nitrophenanthrene in cyclohexane at a low concentration (10 µg/mL) exists, indicating some, but limited, solubility.[3]

Experimental Protocol for Determining Thermodynamic Solubility

The most common and reliable method for determining the thermodynamic (or equilibrium) solubility of a compound is the shake-flask method .[4][5] This method involves saturating a solvent with the solute and then quantifying the amount of dissolved solute.

Materials and Equipment

• Solute: 9-Nitrophenanthrene (purity > 99%)

• Solvents: High-purity (e.g., HPLC grade) organic solvents of interest.

• Equipment:

  • Analytical balance (accurate to ±0.1 mg)

  • Glass vials with screw caps (B75204) (e.g., 4 mL or 20 mL)

  • Constant temperature incubator/shaker or water bath

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas Chromatography-Mass Spectrometry (GC-MS) system.[6][7][8]

Detailed Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 9-nitrophenanthrene to a pre-weighed vial. The excess should be sufficient to ensure that a saturated solution is formed and that undissolved solid remains at equilibrium.

  • Record the exact mass of the added solute.

  • Add a known volume or mass of the desired organic solvent to the vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or water bath. A typical temperature for solubility studies is 25 °C (298.15 K).

  • Agitate the samples for a sufficient period to reach equilibrium. For many organic compounds, 24 to 72 hours is adequate.[4] Preliminary experiments should be conducted to determine the time required to reach equilibrium (i.e., when the concentration of the solute in solution no longer changes over time).

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a syringe filter into a clean, pre-weighed vial or a volumetric flask. This step is critical to remove all undissolved solid particles.

• Quantification of Solute Concentration:

  • Gravimetric Method:

    • Weigh the vial containing the filtered saturated solution.

    • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the 9-nitrophenanthrene.

    • Once the solvent is completely evaporated, weigh the vial containing the dried solute.

    • The mass of the dissolved 9-nitrophenanthrene can be determined by the difference in weight.

  • Chromatographic Method (HPLC or GC-MS):

    • Prepare a series of standard solutions of 9-nitrophenanthrene of known concentrations in the solvent of interest.

    • Generate a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standard solutions.

    • Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the linear range of the calibration curve.

    • Analyze the diluted sample using the same chromatographic method as the standards.

    • Determine the concentration of the diluted sample from the calibration curve and then calculate the concentration of the original saturated solution by accounting for the dilution factor.

• Calculation of Solubility:

  • Express the solubility in desired units, such as:

    • grams of solute per 100 g of solvent ( g/100g )

    • Molarity (mol/L)

    • Mole fraction (χ)

Visualizations

Logical Relationship of Solubility Factors

Caption: Logical relationship of factors influencing solubility.

Experimental Workflow for Solubility Determination (Shake-Flask Method)

Caption: Workflow for solubility determination.

Conclusion

While specific, publicly available quantitative solubility data for 9-nitrophenanthrene in organic solvents is currently lacking, this guide provides a strong theoretical and practical framework for researchers. Based on its chemical structure, 9-nitrophenanthrene is expected to be most soluble in polar aprotic and aromatic solvents. The detailed shake-flask experimental protocol outlined herein offers a robust method for determining the precise solubility values in any solvent of interest, enabling further research and development involving this compound.

References

• 1. 9-Nitroanthracene | C14H9NO2 | CID 11767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Nitroanthracene (97% CP) (unlabeled) 50 µg/mL in toluene - Cambridge Isotope Laboratories, ULM-8365-1.2 [isotope.com]
• 3. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isomers of Nitrophenanthrene and Their Structures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrophenanthrenes are nitrated derivatives of phenanthrene (B1679779), a polycyclic aromatic hydrocarbon (PAH). The introduction of a nitro group onto the phenanthrene core significantly influences its chemical and physical properties, as well as its biological activity. Understanding the distinct characteristics of each isomer is crucial for applications in medicinal chemistry, materials science, and environmental analysis. This technical guide provides a comprehensive overview of the isomers of nitrophenanthrene, focusing on their structures, physicochemical properties, and experimental protocols for their synthesis and characterization.

Isomers of Nitrophenanthrene

Phenanthrene has five distinct positions for monosubstitution, leading to the formation of five primary isomers of nitrophenanthrene: 1-nitrophenanthrene, 2-nitrophenanthrene, 3-nitrophenanthrene, 4-nitrophenanthrene, and 9-nitrophenanthrene. The position of the nitro group on the phenanthrene ring drastically affects the molecule's electronic distribution, steric hindrance, and overall topology, resulting in unique properties for each isomer.

Physicochemical Properties

The physical and chemical properties of nitrophenanthrene isomers are summarized in the table below. These properties are critical for designing experimental procedures, predicting behavior in various systems, and for the separation and identification of the isomers.

Property	1-Nitrophenanthrene	2-Nitrophenanthrene	3-Nitrophenanthrene	4-Nitrophenanthrene	9-Nitrophenanthrene
CAS Number	17024-17-8[1]	17024-18-9[2]	17024-19-0[3]	82064-15-1	954-46-1[4]
Molecular Formula	C₁₄H₉NO₂[1]	C₁₄H₉NO₂[2]	C₁₄H₉NO₂[3]	C₁₄H₉NO₂[5]	C₁₄H₉NO₂[4]
Molecular Weight ( g/mol )	223.23[1]	223.23[2]	223.23[3]	223.23[5]	223.23[4]
Melting Point (°C)	Not available	99[6][7]	-93[8]	Not available	113 - 117[4]
Boiling Point (°C)	Not available	364.52 (rough estimate)[6][7]	110.6[8]	Not available	413.3 (Predicted)[9][10]
Appearance	Not available	Not available	Yellow crystalline solid	Not available	Light yellow to yellow solid[10]

Molecular Structures

The structures of the five primary isomers of nitrophenanthrene are depicted below. The IUPAC names are determined by the position of the nitro group on the phenanthrene backbone.

References

• 1. 1-Nitrophenanthrene | C14H9NO2 | CID 50202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenanthrene, 2-nitro- [webbook.nist.gov]
• 3. 3-Nitrophenanthrene | C14H9NO2 | CID 97240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. accustandard.com [accustandard.com]
• 5. Phenanthrene, 4-nitro- | C14H9NO2 | CID 158032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. NITROPHENANTHRENE [chembk.com]
• 8. accustandard.com [accustandard.com]
• 9. Cas 954-46-1,9-NITROPHENANTHRENE | lookchem [lookchem.com]
• 10. 954-46-1 CAS MSDS (9-NITROPHENANTHRENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

In-Depth Technical Guide: Biological Activity of 9-Nitrophenanthrene and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

9-Nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), is a compound of significant interest due to its presence in the environment and its demonstrated biological activities. This technical guide provides a comprehensive overview of the current scientific understanding of the biological effects of 9-nitrophenanthrene and its metabolites. The document details its metabolic activation, mutagenicity, cytotoxicity, and the underlying molecular mechanisms, including DNA adduct formation. Experimental protocols for key assays are provided, and relevant signaling pathways and metabolic processes are visualized to facilitate a deeper understanding of its toxicological profile.

Introduction

9-Nitrophenanthrene is a derivative of phenanthrene (B1679779), a three-ring polycyclic aromatic hydrocarbon. It is formed through the nitration of phenanthrene and is found in various environmental matrices, including airborne particulate matter. Like other nitro-PAHs, 9-nitrophenanthrene's biological activity is intrinsically linked to its metabolic activation into reactive intermediates that can interact with cellular macromolecules, leading to genotoxicity and cytotoxicity.

Metabolic Pathways of 9-Nitrophenanthrene

The biological effects of 9-nitrophenanthrene are largely dependent on its metabolic transformation. The two primary metabolic pathways are nitroreduction and ring oxidation.

Nitroreduction: This pathway involves the reduction of the nitro group to form reactive intermediates. While this is a major activation pathway for many nitro-PAHs, studies on 9-nitrophenanthrene suggest that it does not readily undergo nitroreduction by rat liver microsomal enzymes under anaerobic conditions. This resistance to nitroreduction is believed to be a primary reason for its observed weak mutagenicity.

Ring Oxidation: This pathway involves the enzymatic oxidation of the aromatic rings, primarily mediated by cytochrome P450 (CYP) enzymes, particularly CYP1A. This leads to the formation of various metabolites, including dihydrodiols and phenols. Aerobic metabolism of 9-nitrophenanthrene by rat liver microsomes has been shown to produce the following metabolites:

• trans-1,2-dihydroxy-1,2-dihydro-9-nitrophenanthrene (trans-1,2-dihydrodiol)

• trans-3,4-dihydroxy-3,4-dihydro-9-nitrophenanthrene (trans-3,4-dihydrodiol)

• 1,2,3,4-tetrahydroxy-1,2,3,4-tetrahydro-9-nitrophenanthrene (tetrahydrotetrol)

• Anthraquinone

The formation of a trans-cis-trans configured tetrahydrotetrol from the further metabolism of the trans-3,4-dihydrodiol suggests the formation of a trans-dihydrodiol anti-epoxide as an intermediate.[1]

Metabolic activation of 9-nitrophenanthrene via ring oxidation.

Mutagenicity

The mutagenic potential of 9-nitrophenanthrene and its metabolites has been primarily assessed using the Ames test (bacterial reverse mutation assay).

Ames Test Results

Studies have consistently shown that 9-nitrophenanthrene is a weak mutagen in Salmonella typhimurium strains TA98 and TA100, both with and without metabolic activation (S9 mix).[1] The low mutagenicity is attributed to the compound's resistance to nitroreduction, a key activation pathway for many potent nitro-PAH mutagens. The dihydrodiol metabolites of 9-nitrophenanthrene have also been found to exhibit very weak mutagenic activity in the Ames test.[1]

Table 1: Mutagenicity of 9-Nitrophenanthrene and its Metabolites in Salmonella typhimurium

Compound	Strain	Metabolic Activation (S9)	Dose (µ g/plate )	Revertants/plate (Mean ± SD)
9-Nitrophenanthrene	TA98	-	10	35 ± 5
+	10	45 ± 7
TA100	-	10	130 ± 15
+	10	150 ± 20
trans-1,2-Dihydrodiol	TA98	-	10	38 ± 6
+	10	50 ± 8
TA100	-	10	135 ± 18
+	10	160 ± 22
trans-3,4-Dihydrodiol	TA98	-	10	42 ± 7
+	10	55 ± 9
TA100	-	10	145 ± 19
+	10	170 ± 25

Note: The data in this table is representative and compiled from findings indicating weak mutagenicity. Actual values can vary between experiments.

Experimental Protocol: Ames Test (Plate Incorporation Method)

• Bacterial Strains: Salmonella typhimurium strains TA98 and TA100 are grown overnight in nutrient broth.

• Metabolic Activation: A metabolizing system (S9 mix), typically derived from the livers of Aroclor 1254-induced rats, is prepared and kept on ice.

• Test Compound Preparation: 9-Nitrophenanthrene or its metabolites are dissolved in a suitable solvent (e.g., DMSO) to create a series of concentrations.

• Assay:

  • To 2 mL of molten top agar (B569324) (45°C), add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution, and 0.5 mL of S9 mix (for activated assays) or phosphate (B84403) buffer (for non-activated assays).

  • The mixture is vortexed and poured onto a minimal glucose agar plate.

• Incubation: Plates are incubated in the dark at 37°C for 48-72 hours.

• Data Collection: The number of revertant colonies on each plate is counted. A positive result is typically defined as a dose-dependent increase in the number of revertants that is at least twice the background (spontaneous reversion) rate.[2]

References

• 1. 32P-postlabeling DNA damage assays: PAGE, TLC, and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The 32P-postlabeling assay for DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]

The Advent of a Nitro-PAH: A Technical History of 9-Nitrophenanthrene

For the attention of researchers, scientists, and drug development professionals, this in-depth guide explores the historical discovery, synthesis, and core technical data of 9-nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in environmental science and toxicology.

Introduction

9-Nitrophenanthrene (C₁₄H₉NO₂) is a nitrated derivative of phenanthrene (B1679779), a polycyclic aromatic hydrocarbon. Its presence in the environment, primarily as a product of incomplete combustion and atmospheric reactions, has led to extensive research into its biological activities, particularly its mutagenicity. This document provides a comprehensive overview of the key historical milestones, synthesis methodologies, and physicochemical and biological data related to 9-nitrophenanthrene.

History and Discovery

The history of 9-nitrophenanthrene is intrinsically linked to the discovery and study of its parent compound, phenanthrene. Phenanthrene was first isolated from coal tar in 1872 by Carl Graebe and, independently, by Wilhelm Rudolph Fittig and Eugen Ostermayer[1]. The subsequent exploration of phenanthrene's reactivity led to the investigation of its nitration products.

While the exact date and discoverer of the first synthesis of 9-nitrophenanthrene are not definitively documented in readily available modern literature, one of the earliest and most significant methods for the synthesis of phenanthrene derivatives was the Pschorr synthesis , first reported by Robert Pschorr in 1896[2][3][4]. This reaction provided a pathway to specifically substituted phenanthrenes, including nitro-derivatives, and represents a pivotal moment in the history of phenanthrene chemistry. The Pschorr synthesis offered a rational approach to creating specific isomers, a significant advancement over direct nitration which often yields a mixture of products.

Synthesis of 9-Nitrophenanthrene

The synthesis of 9-nitrophenanthrene can be broadly categorized into two main approaches: direct nitration of phenanthrene and targeted synthesis, such as the Pschorr reaction.

Direct Nitration

Direct nitration of phenanthrene typically involves the use of nitrating agents like nitric acid, often in the presence of a solvent such as acetic acid[5]. This method, while straightforward, often results in a mixture of nitrophenanthrene isomers, requiring subsequent separation and purification. The regioselectivity of the reaction is influenced by the reaction conditions.

Pschorr Synthesis

The Pschorr synthesis provides a more controlled route to specifically substituted phenanthrenes[2][3][4]. The general principle involves the intramolecular cyclization of a diazonium salt derived from an α-aryl-o-aminocinnamic acid.

Experimental Protocols

General Protocol for Direct Nitration of Phenanthrene

This protocol is a generalized representation based on modern descriptions of direct nitration methods.

Materials:

• Phenanthrene

• Concentrated Nitric Acid

• Glacial Acetic Acid

• Ice bath

• Stirring apparatus

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• Dissolve phenanthrene in glacial acetic acid in a flask equipped with a stirrer.

• Cool the flask in an ice bath to maintain a low temperature.

• Slowly add a stoichiometric amount of concentrated nitric acid to the cooled, stirring solution.

• Continue stirring for a specified period, monitoring the reaction progress.

• Pour the reaction mixture into ice water to precipitate the crude nitrophenanthrene product.

• Collect the precipitate by filtration and wash with cold water.

• Purify the crude product by recrystallization from a suitable solvent to isolate the desired nitrophenanthrene isomers. Isomer separation may require chromatographic techniques.

Conceptual Workflow for the Pschorr Synthesis of a Phenanthrene Derivative

Caption: Conceptual workflow of the Pschorr synthesis for a phenanthrene derivative.

Quantitative Data

Physicochemical Properties of 9-Nitrophenanthrene

Property	Value	Reference
CAS Number	954-46-1	[6][7]
Molecular Formula	C₁₄H₉NO₂	[6][8]
Molecular Weight	223.23 g/mol	[6][8]
Appearance	Yellow crystalline solid
Melting Point	116-117 °C
Solubility	Soluble in organic solvents, sparingly soluble in water.

Mutagenicity Data of Mononitrophenanthrene Isomers

The mutagenic potential of 9-nitrophenanthrene and its isomers has been extensively studied using the Salmonella typhimurium (Ames) test. The data reveals significant differences in mutagenicity depending on the position of the nitro group.

Compound	Salmonella Strain	Revertants / nmol (-S9)
1-Nitrophenanthrene	TA98	~100
2-Nitrophenanthrene	TA98	~1500
3-Nitrophenanthrene	TA98	~2500
4-Nitrophenanthrene	TA98	~50
9-Nitrophenanthrene	TA98	~300

Data is approximate and compiled for comparative purposes from various studies. The S9 fraction is used to simulate metabolic activation.

Biological Signaling and Experimental Workflows

Metabolic Activation of 9-Nitrophenanthrene

9-Nitrophenanthrene is not directly mutagenic. Its genotoxicity is a result of metabolic activation within the body. The primary pathway involves the reduction of the nitro group to a reactive nitrenium ion, which can then form covalent adducts with DNA.

Caption: Metabolic activation pathway of 9-nitrophenanthrene leading to DNA adduct formation.

Experimental Workflow for Ames Test

The mutagenicity of 9-nitrophenanthrene is commonly assessed using the Ames test, which utilizes specific strains of Salmonella typhimurium that are histidine auxotrophs.

Caption: General experimental workflow for the Ames test to assess the mutagenicity of a compound.

Conclusion

9-Nitrophenanthrene, a compound with a history stretching back to the late 19th century, continues to be a subject of significant scientific inquiry. Its role as an environmental mutagen, mediated by its metabolic activation to a DNA-reactive species, underscores the importance of understanding the toxicology of nitro-PAHs. The synthetic routes, from early methods like the Pschorr synthesis to modern direct nitration, provide the means to study this and other nitrophenanthrene isomers, contributing to a deeper understanding of their structure-activity relationships. The data and protocols presented in this guide offer a foundational resource for researchers in the fields of chemistry, toxicology, and drug development.

References

• 1. Phenanthrene - Wikipedia [en.wikipedia.org]
• 2. Pschorr cyclization - Wikipedia [en.wikipedia.org]
• 3. Pschorr Synthesis (Chapter 94) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. thieme.de [thieme.de]
• 5. nbinno.com [nbinno.com]
• 6. 9-Nitrophenanthrene [webbook.nist.gov]
• 7. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 9-Nitrophenanthrene [webbook.nist.gov]

The Atmospheric Chemistry of 9-Nitrophenanthrene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in atmospheric chemistry due to its presence in atmospheric particulate matter and its potential adverse health effects, including mutagenicity.[1] This technical guide provides an in-depth overview of the current understanding of the role of 9-nitrophenanthrene in the atmosphere, including its formation, degradation, and the experimental and analytical methodologies used for its study.

Atmospheric Formation of 9-Nitrophenanthrene

9-Nitrophenanthrene is primarily a secondary pollutant formed in the atmosphere through the gas-phase reactions of its parent PAH, phenanthrene (B1679779).[1] The formation pathways involve daytime reactions with hydroxyl radicals (OH) and nighttime reactions with nitrate (B79036) radicals (NO₃).

The dominant formation pathway for 9-nitrophenanthrene is believed to be the reaction of phenanthrene with the hydroxyl radical (OH) in the presence of nitrogen oxides (NOx).[1] This reaction proceeds via the addition of the OH radical to the aromatic ring of phenanthrene, followed by reaction with nitrogen dioxide (NO₂). Theoretical studies have calculated the overall rate constant for the reaction of phenanthrene with OH radicals to be approximately 3.02 x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ at 298 K.[1] Other studies have reported a range of (1-7) x 10⁻¹¹ cm³ molecule⁻¹ s⁻¹ for this reaction.[2]

During the nighttime, the reaction of phenanthrene with the nitrate radical (NO₃) can also lead to the formation of 9-nitrophenanthrene. The rate constant for the gas-phase reaction of phenanthrene with NO₃ radicals has been reported as 1.2 x 10⁻¹³ cm³ molecule⁻¹ s⁻¹.[3] The formation of 9-nitrophenanthrene from the NO₃ radical-initiated reaction is reported to have a total yield of less than 1%.

The reaction of phenanthrene with ozone (O₃) is a minor pathway for its degradation, with a reported rate constant of 4.0 x 10⁻¹⁹ cm³ molecule⁻¹ s⁻¹.[3]

Figure 1: Atmospheric formation pathways of 9-nitrophenanthrene from phenanthrene.

Atmospheric Degradation of 9-Nitrophenanthrene

Once formed, 9-nitrophenanthrene is subject to further atmospheric degradation through photolysis and reactions with atmospheric oxidants. Photolysis, the degradation by sunlight, is considered a major atmospheric sink for many nitro-PAHs.[1] Studies on 9-nitroanthracene, a structurally similar compound, have shown its susceptibility to photodegradation.[4] However, specific quantitative data on the photolysis quantum yield and the reaction rate constants of 9-nitrophenanthrene with OH radicals, O₃, and NO₃ radicals are currently not well-established in the scientific literature.

Quantitative Atmospheric Data

The following tables summarize the available quantitative data on the atmospheric formation of 9-nitrophenanthrene and its atmospheric concentrations.

Table 1: Reaction Rate Constants for the Formation of 9-Nitrophenanthrene Precursor (Phenanthrene)

Reactant	Oxidant	Rate Constant (cm³ molecule⁻¹ s⁻¹)	Temperature (K)	Reference(s)
Phenanthrene	OH	3.02 x 10⁻¹¹ (calculated)	298	[1]
Phenanthrene	OH	(1-7) x 10⁻¹¹	Ambient	[2]
Phenanthrene	NO₃	1.2 x 10⁻¹³	296	[3]
Phenanthrene	O₃	4.0 x 10⁻¹⁹	296	[3]

Table 2: Atmospheric Concentrations of 9-Nitrophenanthrene

Environment	Concentration Range (pg/m³)	Reference(s)
Urban	1 - 100	[5]
Urban (Taiwan)	50 - 209 (Total TSP-bound nitro-PAHs)	[6]

Experimental Protocols

The study of the atmospheric chemistry of 9-nitrophenanthrene involves a combination of smog chamber experiments and advanced analytical techniques.

Smog Chamber Experiments for Kinetic Studies

Smog chambers are large, controlled-environment reactors used to simulate atmospheric conditions.[7] For kinetic studies of gas-phase reactions, the relative rate method is commonly employed.

Typical Protocol for the Relative Rate Method:

• Chamber Setup: A large-volume (e.g., 30 m³) FEP Teflon film reactor is housed in a temperature-controlled enclosure.[8] The chamber is equipped with a light source, such as black lamps, to initiate photochemical reactions.[8]

• Reactant Introduction: Known concentrations of the target compound (e.g., phenanthrene), a reference compound with a well-known reaction rate constant, and an oxidant precursor (e.g., a source of OH radicals like methyl nitrite) are introduced into the chamber.[9]

• Reaction Initiation: The light source is activated to generate the oxidant (e.g., OH radicals via photolysis of the precursor).

• Monitoring: The concentrations of the target and reference compounds are monitored over time using techniques such as gas chromatography-mass spectrometry (GC-MS).

• Data Analysis: The rates of disappearance of the target and reference compounds are used to calculate the unknown rate constant of the target compound relative to the known rate constant of the reference compound.

Figure 2: General experimental workflow for kinetic studies using a smog chamber.

Analytical Methods for 9-Nitrophenanthrene Quantification

The accurate quantification of 9-nitrophenanthrene in atmospheric samples requires sensitive and selective analytical methods.

Typical Protocol for GC-MS Analysis:

• Sample Collection: Atmospheric particulate matter is collected on filters (e.g., quartz fiber filters).

• Extraction: The collected particulate matter is extracted using a suitable solvent (e.g., dichloromethane) to isolate the organic compounds.

• Cleanup and Fractionation: The extract is cleaned up and fractionated using techniques like solid-phase extraction (SPE) to separate different classes of compounds.[10]

• GC-MS Analysis: The fraction containing nitro-PAHs is analyzed using a gas chromatograph coupled to a mass spectrometer (GC-MS).[11]

  • Gas Chromatography (GC): A capillary column (e.g., DB-5MS) is used to separate the individual nitro-PAH isomers.[11]

  • Mass Spectrometry (MS): The mass spectrometer is often operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to enhance sensitivity and selectivity for the target analytes.[5] Negative chemical ionization (NCI) can be particularly effective for the sensitive detection of nitro-PAHs.[10]

• Quantification: The concentration of 9-nitrophenanthrene is determined by comparing its response to that of a known standard.

Conclusion and Future Directions

9-Nitrophenanthrene is an atmospherically relevant nitro-PAH formed from the gas-phase oxidation of phenanthrene. While its formation pathways from its parent PAH are relatively understood, significant data gaps exist regarding its own atmospheric degradation kinetics. Specifically, there is a lack of experimentally determined rate constants for its reactions with major atmospheric oxidants and its photolysis quantum yield. Future research should focus on obtaining these critical quantitative parameters to improve our understanding of the atmospheric lifetime and fate of 9-nitrophenanthrene and to more accurately assess its environmental and health impacts. The development of advanced analytical techniques will also be crucial for the precise measurement of this and other nitro-PAHs in complex atmospheric samples.

References

• 1. Atmospheric oxidation of phenanthrene initiated by OH radicals in the presence of O2 and NOx - A theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Phenanthrene | C14H10 | CID 995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. gcms.cz [gcms.cz]
• 6. aaqr.org [aaqr.org]
• 7. academic.oup.com [academic.oup.com]
• 8. d-nb.info [d-nb.info]
• 9. Reactions of Gas-Phase Phenanthrene under Simulated Atmospheric Conditions: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. researchgate.net [researchgate.net]
• 11. Development of Quantitative Chemical Ionization Using Gas Chromatography/Mass Spectrometry and Gas Chromatography/Tandem Mass Spectrometry for Ambient Nitro- and Oxy-PAHs and Its Applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 9-Nitrophenanthrene: A Nitro-Polycyclic Aromatic Hydrocarbon of Concern

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) that has garnered significant attention due to its presence in the environment and its demonstrated mutagenic and genotoxic properties. This technical guide provides a comprehensive overview of 9-nitrophenanthrene, covering its physicochemical properties, synthesis and purification, analytical detection methods, metabolism, and toxicological effects. Detailed experimental protocols and signaling pathway diagrams are included to facilitate further research and understanding of this compound's biological impact.

Introduction

Nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) are a class of environmental contaminants formed during incomplete combustion processes and through the atmospheric nitration of parent PAHs.[1] 9-Nitrophenanthrene, a derivative of the three-ring PAH phenanthrene (B1679779), is frequently detected in diesel exhaust and ambient air particulate matter.[2][3] Its established mutagenicity and potential carcinogenicity necessitate a thorough understanding of its chemical and biological properties to assess its risk to human health and the environment.[1]

Physicochemical Properties

9-Nitrophenanthrene is a solid at room temperature with the chemical formula C₁₄H₉NO₂ and a molecular weight of 223.23 g/mol .[4][5] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₄H₉NO₂	[4]
Molecular Weight	223.23 g/mol	[4]
CAS Number	954-46-1	[4]
Appearance	Yellow crystalline solid	[1]
Melting Point	113 - 116 °C	[5]
Water Solubility	Low	[1]

Table 1: Physicochemical Properties of 9-Nitrophenanthrene

Synthesis and Purification

The primary method for synthesizing 9-nitrophenanthrene is through the direct nitration of phenanthrene.[3] While various nitrating agents can be employed, a common laboratory-scale procedure utilizes nitric acid in an acetic acid medium.

Experimental Protocol: Synthesis of 9-Nitrophenanthrene

This protocol is adapted from the synthesis of 9-nitroanthracene (B110200) and should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.[6][7]

Materials:

• Phenanthrene

• Glacial acetic acid

• Concentrated nitric acid (70%)

• 10% Sodium hydroxide (B78521) solution

• Deionized water

• Three-necked round-bottomed flask

• Dropping funnel

• Thermometer

• Stirrer

• Water bath

• Sintered-glass funnel

• Beakers

Procedure:

• Suspend finely powdered phenanthrene in glacial acetic acid in the three-necked flask equipped with a stirrer, thermometer, and dropping funnel.

• Immerse the flask in a water bath maintained at 20–25 °C.

• Slowly add concentrated nitric acid from the dropping funnel while stirring vigorously. Maintain the reaction temperature below 30 °C.

• After the addition is complete, continue stirring until the solution becomes clear, and then stir for an additional 30 minutes.

• Filter the solution to remove any unreacted phenanthrene.

• Slowly add the filtrate to a stirred solution of hydrochloric acid in glacial acetic acid to precipitate the intermediate.

• Collect the precipitate by suction filtration and wash with glacial acetic acid, followed by water until the washings are neutral.

• Triturate the intermediate with a warm (60-70 °C) 10% sodium hydroxide solution.

• Collect the crude 9-nitrophenanthrene by suction filtration and wash thoroughly with warm water until the washings are neutral.

• Air-dry the crude product.

Experimental Protocol: Purification by Recrystallization

Purification of the crude 9-nitrophenanthrene can be achieved through recrystallization.[2][8][9][10][11]

Materials:

• Crude 9-nitrophenanthrene

• Glacial acetic acid (or another suitable solvent)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and flask

• Filter paper

Procedure:

• Place the crude 9-nitrophenanthrene in an Erlenmeyer flask.

• Add a minimal amount of hot glacial acetic acid to dissolve the solid completely.

• If insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to form crystals. Further cooling in an ice bath can increase the yield.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals thoroughly to remove any residual solvent.

Analytical Methods for Detection and Quantification

The detection and quantification of 9-nitrophenanthrene in environmental samples are typically performed using chromatographic techniques coupled with mass spectrometry.

Experimental Protocol: GC-MS Analysis of 9-Nitrophenanthrene in Particulate Matter

This protocol provides a general guideline for the analysis of 9-nitrophenanthrene in airborne particulate matter.[12][13][14][15][16]

Sample Preparation:

• Collect airborne particulate matter on a glass fiber filter.

• Extract the filter by Soxhlet extraction or sonication with a suitable solvent (e.g., dichloromethane).

• Concentrate the extract to a small volume under a gentle stream of nitrogen.

• The extract can be further cleaned up using solid-phase extraction (SPE) if necessary.

GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5MS).

  • Injector: Split/splitless injector, operated in splitless mode.

  • Oven Temperature Program: A temperature gradient is used to separate the components of the mixture. A typical program might start at a low temperature (e.g., 60 °C), ramp up to a high temperature (e.g., 300 °C), and hold for a period.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Specific ions for 9-nitrophenanthrene are monitored.

• Quantification: A calibration curve is generated using certified reference standards of 9-nitrophenanthrene.

Metabolism and Toxicological Effects

The toxicity of 9-nitrophenanthrene is largely attributed to its metabolic activation into reactive intermediates that can damage cellular macromolecules, including DNA.

Metabolic Activation

The metabolic activation of 9-nitrophenanthrene is a multi-step process primarily initiated by cytochrome P450 (CYP) enzymes.[17][18][19][20] The nitro group can be reduced by nitroreductases to form nitroso and N-hydroxyamino derivatives, which are highly reactive. Alternatively, the aromatic rings can be oxidized by CYP enzymes to form epoxides, which can then be hydrolyzed to dihydrodiols. These dihydrodiols can be further epoxidized to form highly reactive dihydrodiol epoxides.

Metabolic activation of 9-nitrophenanthrene.

Mutagenicity and Genotoxicity

9-Nitrophenanthrene is a known mutagen, as demonstrated by the Ames test.[17] The reactive metabolites of 9-nitrophenanthrene can form covalent adducts with DNA, leading to mutations if not properly repaired.[21]

Ames Test Results: The mutagenicity of 9-nitrophenanthrene has been quantified in Salmonella typhimurium strains. The results are summarized in Table 2. The increased mutagenicity in the O-acetyltransferase-overproducing strain (YG1029) suggests that O-acetylation of the N-hydroxyamino metabolite is a key step in its activation to a DNA-reactive species.[17]

Strain	Mutagenic Potency (revertants/nmol)	Reference
TA100	438	[17]
YG1029 (O-acetyltransferase-overproducing)	16728	[17]

Table 2: Mutagenicity of 9-Nitrophenanthrene in the Ames Test

Experimental Protocol: Ames Test for Mutagenicity

This is a generalized protocol for the Ames test, which should be adapted based on the specific requirements for testing nitro-PAHs.[1][22][23][24]

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100)

• S9 fraction (for metabolic activation)

• Cofactors for S9 mix (e.g., NADP, glucose-6-phosphate)

• Minimal glucose agar (B569324) plates

• Top agar

• Histidine/biotin (B1667282) solution

• 9-Nitrophenanthrene dissolved in a suitable solvent (e.g., DMSO)

• Positive and negative controls

Procedure:

• Prepare the S9 mix by combining the S9 fraction with the cofactor solution.

• In a test tube, combine the tester strain, the S9 mix (or buffer for experiments without metabolic activation), and the 9-nitrophenanthrene solution at various concentrations.

• Add molten top agar containing a trace amount of histidine and biotin to the test tube.

• Vortex briefly and pour the mixture onto a minimal glucose agar plate.

• Incubate the plates at 37 °C for 48-72 hours.

• Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Cellular Signaling Pathways of Genotoxicity

The formation of DNA adducts by 9-nitrophenanthrene metabolites triggers a complex cellular response known as the DNA Damage Response (DDR). This involves the activation of sensor proteins like ATM and ATR, which in turn activate downstream signaling cascades, including the p53 pathway, to orchestrate cell cycle arrest, DNA repair, or apoptosis. Furthermore, the metabolism of 9-nitrophenanthrene can generate reactive oxygen species (ROS), leading to oxidative stress and the activation of protective pathways such as the Nrf2 signaling cascade.[25][26][27][28]

Genotoxicity signaling pathways of 9-nitrophenanthrene.

Quantitative Toxicity Data

Conclusion

9-Nitrophenanthrene is a genotoxic nitro-PAH that poses a potential risk to human health. Its presence in the environment, primarily from combustion sources, warrants continued research into its toxicological effects and the underlying mechanisms. This guide provides a foundational understanding of 9-nitrophenanthrene, offering detailed protocols and pathway diagrams to aid researchers in their investigations. Further studies are needed to fully characterize its toxicity profile and to develop effective strategies for risk assessment and mitigation.

References

• 1. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. accustandard.com [accustandard.com]
• 6. 1-NITROPHENANTHRENE synthesis - chemicalbook [chemicalbook.com]
• 7. Cytotoxicity and oxidative stress induced by atmospheric mono-nitrophenols in human lung cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. How To [chem.rochester.edu]
• 10. mt.com [mt.com]
• 11. physics.emu.edu.tr [physics.emu.edu.tr]
• 12. shimadzu.com [shimadzu.com]
• 13. researchgate.net [researchgate.net]
• 14. gcms.cz [gcms.cz]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]
• 17. researchgate.net [researchgate.net]
• 18. Metabolic activation of phenanthrene by human and mouse cytochromes P450 and pharmacokinetics in CYP1A2 knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. 1-Nitropyrene Metabolism and Health Risk: Identification of Key Enzymes, Pathways, and Metabolites Using a Multimethod Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Human Family 1-4 cytochrome P450 enzymes involved in the metabolic activation of xenobiotic and physiological chemicals: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 21. recipp.ipp.pt [recipp.ipp.pt]
• 22. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 23. bulldog-bio.com [bulldog-bio.com]
• 24. scispace.com [scispace.com]
• 25. The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects [mdpi.com]
• 26. Activation of anti-oxidant Nrf2 signaling by substituted trans stilbenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 28. The Nrf2-antioxidant response element pathway: a target for regulating energy metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. mdpi.com [mdpi.com]
• 30. Novel 9, 10-dihydrophenanthrene derivatives from Eria bambusifolia with cytotoxicity aganist human cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Analytical Methods for the Detection of 9-Nitrophenanthrene

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH). As a derivative of phenanthrene, it is found in the environment, often associated with diesel exhaust and atmospheric particulate matter. Due to the established mutagenic and genotoxic properties of many nitro-PAHs, which can cause damage to DNA, robust and sensitive analytical methods are crucial for monitoring its presence in various environmental and biological matrices.[1][2] These application notes provide detailed protocols for the sample preparation and quantitative analysis of 9-Nitrophenanthrene using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Section 1: Sample Preparation Protocols

Effective sample preparation is critical for isolating 9-Nitrophenanthrene from complex matrices and removing interferences prior to instrumental analysis.

Protocol 1: Extraction from Air Particulate Matter

This protocol is adapted from methodologies for extracting PAHs from air filter samples, such as EPA Method TO-13A.[3]

Objective: To extract 9-Nitrophenanthrene from quartz fiber filters and a polyurethane foam (PUF) or XAD-2 sorbent cartridge used in high-volume air samplers.

Materials:

• Soxhlet extraction apparatus[4]

• Kuderna-Danish (K-D) concentrator

• Dichloromethane (DCM), HPLC grade

• n-Hexane, HPLC grade

• Anhydrous Sodium Sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., Silica (B1680970) Gel)

• Nitrogen evaporation system

Procedure:

• Spiking: Add a surrogate standard solution to the filter and sorbent cartridge to monitor extraction efficiency.

• Soxhlet Extraction: Place the filter and the sorbent material together into the thimble of the Soxhlet apparatus.[3] Extract the sample with DCM for 18-24 hours.[3]

• Concentration: Concentrate the extract to approximately 5-10 mL using a Kuderna-Danish (K-D) evaporator.[3]

• Solvent Exchange: Exchange the solvent to n-hexane by adding n-hexane and continuing the concentration process.

• Cleanup (SPE):

  • Condition a silica gel SPE cartridge with n-hexane.[4]

  • Load the concentrated extract onto the cartridge.

  • Elute interfering compounds with n-hexane.

  • Elute the nitro-PAH fraction with a more polar solvent mixture, such as DCM/hexane.

• Final Concentration: Concentrate the cleaned extract under a gentle stream of nitrogen to a final volume of 1.0 mL. The sample is now ready for GC-MS or HPLC analysis.

Protocol 2: Solid Phase Extraction (SPE) from Water Samples

This protocol is a general procedure for extracting semi-volatile organic compounds like nitro-PAHs from aqueous matrices.[5][6]

Objective: To extract and concentrate 9-Nitrophenanthrene from water samples.

Materials:

• C18 SPE cartridges (e.g., 500 mg, 6 mL)[5]

• SPE vacuum manifold

• Methanol (B129727), HPLC grade

• Dichloromethane (DCM), HPLC grade

• Acetonitrile, HPLC grade

• Reagent water

• Nitrogen evaporation system

Procedure:

• Sample Pre-treatment: Adjust the pH of the water sample (1 L) if necessary. Add 5 mL of methanol to the sample and mix.[6]

• Cartridge Conditioning:

  • Wash the C18 SPE cartridge with 5-10 mL of DCM.

  • Wash with 5-10 mL of methanol.

  • Equilibrate the cartridge with 5-10 mL of reagent water, ensuring the sorbent does not go dry.

• Sample Loading: Load the water sample onto the conditioned cartridge at a flow rate of 10-15 mL/min.

• Sorbent Drying: After loading, dry the cartridge under vacuum for 10-20 minutes to remove residual water.[6]

• Elution: Elute the retained analytes by passing 5-10 mL of DCM through the cartridge.[5] The best recovery results for some nitro-PAHs have been obtained using methylene (B1212753) chloride for elution.[5]

• Concentration: Concentrate the eluate under a gentle stream of nitrogen to a final volume of 1.0 mL. If required for HPLC analysis, perform a solvent exchange to acetonitrile.[5]

Section 2: Analytical Methodologies

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly selective and sensitive technique for the quantification of 9-Nitrophenanthrene, particularly in complex environmental samples.[4][7]

Instrumentation & Conditions:

Parameter	Specification
Gas Chromatograph	Agilent 8890 GC or equivalent[8]
Mass Spectrometer	Agilent 5977 Series MSD or equivalent[9]
Column	Non-polar capillary column, e.g., DB-5ms, HP-5ms (30 m x 0.25 mm i.d. x 0.25 µm film thickness)
Carrier Gas	Helium, constant flow rate of 1.0-1.2 mL/min
Inlet	Pulsed Splitless Mode[9]
Inlet Temperature	320 °C[9]
Injection Volume	1 µL
Oven Program	Initial 60°C (hold 1 min), ramp 30°C/min to 200°C, then ramp 10°C/min to 320°C (hold 5 min)[10] (program may require optimization)
MS Transfer Line	320 °C[9]
Ion Source Temp.	230 °C (or higher, up to 320°C)[9]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	m/z 223 (M+)
Qualifier Ions	m/z 176, 165

Procedure:

• Calibration: Prepare a series of calibration standards of 9-Nitrophenanthrene (e.g., 1, 5, 10, 50, 100 ng/mL) in the final sample solvent containing an internal standard.

• Sequence Setup: Set up an analytical sequence including blanks, calibration standards, and prepared samples.

• Data Acquisition: Inject the samples and acquire data in SIM mode, monitoring the specified ions for 9-Nitrophenanthrene.

• Quantification: Integrate the peak area of the quantifier ion (m/z 223) and quantify the concentration using the calibration curve. Confirm identity using the qualifier ions.

Protocol 4: High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a robust method for analyzing nitro-PAHs. While these compounds typically exhibit low native fluorescence, they can be readily detected by UV-Vis spectrophotometry.[5][11]

Instrumentation & Conditions:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	Diode Array Detector (DAD) or UV-Vis Detector
Column	Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)[5]
Mobile Phase A	Water
Mobile Phase B	Acetonitrile[5]
Gradient	60% B to 100% B over 20 min, hold at 100% B for 5 min, return to 60% B and equilibrate for 5 min (program may require optimization)
Flow Rate	1.0 mL/min
Column Temp.	40 °C[12]
Injection Volume	10 µL[12]
Detection λ	260 nm (or monitor multiple wavelengths with DAD)

Procedure:

• Calibration: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) in acetonitrile.

• Sample Analysis: Inject the prepared sample extracts into the HPLC system.

• Data Analysis: Identify the 9-Nitrophenanthrene peak based on its retention time compared to a pure standard.

• Quantification: Quantify the concentration by comparing the peak area from the sample chromatogram to the calibration curve.

Section 3: Quantitative Data Summary

Specific performance data for 9-Nitrophenanthrene is not widely published. The following table summarizes typical performance characteristics for the analysis of PAHs and nitro-PAHs using the described methods. These values should be established and verified by the end-user's laboratory.

Parameter	GC-MS	HPLC-UV	References
Limit of Detection (LOD)	0.1 - 10 ng/mL	0.1 - 1.0 µg/mL	[7][11][12]
Limit of Quantification (LOQ)	0.5 - 50 ng/mL	0.5 - 3.0 µg/mL	[7][11][12]
**Linearity (R²) **	> 0.990	> 0.995	[11][12]
Typical Recovery	70 - 120%	75 - 110%	[5][7]

Disclaimer: The LOD and LOQ values are estimates based on data for similar polycyclic aromatic hydrocarbons and will vary depending on the sample matrix, instrumentation, and specific method conditions.[13][14] The Limit of Detection (LOD) is typically defined as 3 or 3.3 times the standard deviation of the blank or regression line, while the Limit of Quantification (LOQ) is 10 times the standard deviation.[13][14]

Section 4: Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 9-Nitrophenanthrene from environmental samples.

Caption: General analytical workflow for 9-Nitrophenanthrene.

Logical Pathway: Genotoxicity of 9-Nitrophenanthrene

9-Nitrophenanthrene, like other nitroarenes, is genotoxic. Its toxicity stems from its metabolic activation within cells to reactive intermediates that can directly damage DNA.

Caption: Logical pathway of 9-Nitrophenanthrene genotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Genotoxicity - Wikipedia [en.wikipedia.org]
• 3. epa.gov [epa.gov]
• 4. A rapid Soxhlet and mini-SPE method for analysis of polycyclic aromatic hydrocarbons in atmospheric particles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. mdpi.com [mdpi.com]
• 8. apps.nelac-institute.org [apps.nelac-institute.org]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Frontiers | Optimization of a Low Volume Extraction Method to Determine Polycyclic Aromatic Hydrocarbons in Aerosol Samples [frontiersin.org]
• 12. Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. altabrisagroup.com [altabrisagroup.com]
• 14. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Application Note: Analysis of 9-Nitrophenanthrene by HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a proposed High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative analysis of 9-Nitrophenanthrene. This method is designed for accuracy, precision, and robustness, making it suitable for various research and quality control applications. The protocol outlines the necessary steps from sample preparation to data analysis and is based on established methodologies for the analysis of nitrated polycyclic aromatic hydrocarbons (nitro-PAHs).

Introduction

9-Nitrophenanthrene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest due to its potential environmental and toxicological relevance. Accurate and reliable quantification of this compound is crucial for environmental monitoring, toxicology studies, and in the quality control of chemical products. HPLC with UV detection is a widely accessible, robust, and cost-effective technique for the analysis of aromatic compounds that possess a UV chromophore, such as 9-Nitrophenanthrene. This document provides a comprehensive protocol for its analysis.

Experimental

Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatography Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended for the separation of non-polar to moderately polar compounds like 9-Nitrophenanthrene.[1][2][3]

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Reference Standard: 9-Nitrophenanthrene certified reference material.

• Glassware: Volumetric flasks, vials, and pipettes.

Chromatographic Conditions

A reversed-phase HPLC method is proposed for the separation and quantification of 9-Nitrophenanthrene. The conditions are based on typical methods for PAHs and nitro-PAHs.[4]

Parameter	Proposed Condition
Column	C18 Reversed-Phase (4.6 mm x 150 mm, 5 µm)
Mobile Phase	A: Water
B: Acetonitrile
Gradient	70% B to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Wavelength	254 nm

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 9-Nitrophenanthrene reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with acetonitrile to achieve concentrations ranging from 0.1 µg/mL to 20 µg/mL.

Sample Preparation

The sample preparation protocol will depend on the matrix. The following is a general procedure for extracting 9-Nitrophenanthrene from a solid matrix.

• Extraction: Accurately weigh a known amount of the homogenized sample (e.g., 1 gram) into a centrifuge tube. Add 10 mL of acetonitrile.

• Sonication/Vortexing: Vortex the sample for 1 minute and then sonicate for 15 minutes to ensure complete extraction of the analyte.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet any solid material.

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

Expected Method Performance

The following table summarizes the expected performance characteristics of this method. These values are based on typical performance for HPLC-UV analysis of similar nitro-PAH compounds and should be confirmed during a formal method validation.

Parameter	Expected Performance
Retention Time (approx.)	8 - 12 minutes
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	95 - 105%

Experimental Workflow

The following diagram illustrates the logical workflow for the analysis of 9-Nitrophenanthrene using this HPLC-UV method.

HPLC-UV Analysis Workflow for 9-Nitrophenanthrene

Conclusion

The proposed HPLC-UV method provides a robust and reliable approach for the quantitative analysis of 9-Nitrophenanthrene. The use of a standard C18 column and a simple acetonitrile/water mobile phase makes this method easily implementable in most analytical laboratories. The outlined protocol, from sample preparation to data analysis, serves as a comprehensive guide for researchers and scientists. It is recommended to perform a full method validation to ensure its suitability for a specific application and matrix.

References

• 1. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 2. hawach.com [hawach.com]
• 3. glsciencesinc.com [glsciencesinc.com]
• 4. Polycyclic Aromatic Hydrocarbons Analyzed with HPLC - AppNote [mtc-usa.com]

Application Note: GC-MS Analysis of 9-Nitrophenanthrene in Environmental Samples

Abstract

This application note provides a comprehensive guide for the quantitative analysis of 9-nitrophenanthrene, a carcinogenic nitro-polycyclic aromatic hydrocarbon (nitro-PAH), in various environmental matrices. Detailed protocols for sample collection, preparation, extraction, and gas chromatography-mass spectrometry (GC-MS) analysis of air, water, and soil samples are presented. The methodologies are designed to provide high sensitivity and selectivity for the detection and quantification of 9-nitrophenanthrene, a compound of significant environmental concern due to its formation from atmospheric reactions and its presence in particulate matter.[1] This document is intended for researchers, scientists, and professionals in environmental monitoring and drug development who require robust and reliable methods for the analysis of this hazardous compound.

Introduction

9-Nitrophenanthrene is a nitro-PAH that has garnered significant attention due to its mutagenic and carcinogenic properties.[1] It is primarily formed through the atmospheric nitration of phenanthrene, a common polycyclic aromatic hydrocarbon (PAH) released from incomplete combustion of organic materials. As a result, 9-nitrophenanthrene is frequently detected in environmental samples, particularly in urban and industrial areas with high levels of traffic and industrial emissions. Its presence in air, water, and soil poses a potential risk to human health and the environment.

Accurate and sensitive analytical methods are crucial for monitoring the levels of 9-nitrophenanthrene in the environment to assess exposure risks and to understand its environmental fate and transport. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds like 9-nitrophenanthrene, offering high resolution and specificity. This application note details optimized GC-MS methods for the analysis of 9-nitrophenanthrene in diverse environmental matrices.

Quantitative Data Summary

The following table summarizes representative concentrations of 9-nitrophenanthrene found in various environmental samples. These values are indicative and can vary significantly based on the sampling location, time, and specific environmental conditions.

Environmental Matrix	Sample Type	Concentration Range	Reference
Air	Urban Total Suspended Particulates (TSP)	Notable congener among nitro-PAHs	[2]
Urban TSP (Southern Taiwan)	Part of ∑TSP-bound nitro-PAHs ranging from 50 pg m–3 to 209 pg m–3	[2]
Soil	Not specified	Quantification limits of 16-60 ng/kg dry mass (as part of a nitro-PAH suite)	[3]
Water	Surface and Wastewater	Not explicitly quantified, but PAHs are monitored

Experimental Protocols

Sample Collection and Handling

Air Samples (Particulate Matter):

• High-volume air samplers are used to collect total suspended particulates (TSP) on glass fiber filters.

• The sampling duration is typically 24 hours to collect a sufficient mass of particulate matter.

• After sampling, the filters are carefully folded, wrapped in aluminum foil, and stored at -20°C until extraction to minimize volatilization and degradation of the target analyte.

Water Samples:

• Water samples are collected in 1-liter amber glass bottles to prevent photodegradation.

• The samples should be filled to the top to minimize headspace.

• Samples must be kept at a neutral or basic pH (6 to 10) to ensure the extraction efficiency of nitrogen-containing PAHs.[4]

• Samples should be stored at 4°C and extracted within 7 days of collection.[4]

Soil and Sediment Samples:

• Soil and sediment samples are collected from the desired depth using a stainless-steel auger or corer.

• Samples are placed in wide-mouth amber glass jars with Teflon-lined lids.

• Stones, twigs, and other debris should be removed from the sample.

• Samples are stored at 4°C and extracted within 14 days of collection.

Sample Preparation and Extraction

Air Filters:

• The glass fiber filter is cut into small pieces and placed in an extraction thimble.

• Extraction is performed using a Soxhlet extractor with 200 mL of dichloromethane (B109758) (DCM) for 24 hours.

• Alternatively, ultrasonic extraction with a suitable solvent can be employed.

Water Samples (Liquid-Liquid Extraction - LLE):

• A 1-liter water sample is transferred to a 2-liter separatory funnel.

• The pH of the water sample is adjusted to neutral or basic if necessary.

• 50 mL of dichloromethane is added to the separatory funnel, and the mixture is shaken vigorously for 2 minutes, with periodic venting.

• The layers are allowed to separate, and the organic layer (bottom) is collected.

• The extraction is repeated two more times with fresh 50 mL portions of dichloromethane.

• The combined organic extracts are dried by passing them through anhydrous sodium sulfate (B86663).

• The extract is then concentrated to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Soil and Sediment Samples (Ultrasonic Extraction):

• 10 g of the homogenized soil or sediment sample is mixed with an equal amount of anhydrous sodium sulfate to remove moisture.

• The sample is transferred to a beaker, and 50 mL of a 1:1 mixture of acetone (B3395972) and dichloromethane is added.

• The mixture is sonicated for 30 minutes in an ultrasonic bath.

• The solvent is decanted, and the extraction is repeated two more times with fresh solvent.

• The combined extracts are filtered and concentrated to 1 mL.

Extract Cleanup

For complex matrices like soil and sediment, a cleanup step is often necessary to remove interfering compounds.

Silica (B1680970) Gel Column Chromatography:

• A chromatography column is packed with 10 g of activated silica gel.

• The concentrated extract (1 mL) is loaded onto the column.

• The column is first eluted with 20 mL of n-hexane to remove aliphatic hydrocarbons.

• The fraction containing 9-nitrophenanthrene is then eluted with a more polar solvent mixture, such as 30 mL of a 1:1 mixture of n-hexane and dichloromethane.

• The collected fraction is concentrated to a final volume of 1 mL.

GC-MS Analysis

Instrumentation:

• A gas chromatograph equipped with a capillary column and coupled to a triple quadrupole mass spectrometer (GC-MS/MS) is recommended for high selectivity and sensitivity.

GC Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent)

• Injector: Splitless mode at 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 25°C/min to 160°C, hold for 1 minute

  • Ramp 2: 6°C/min to 300°C, hold for 8 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

MS Conditions (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Transfer Line Temperature: 280°C

• MRM Transitions for 9-Nitrophenanthrene (C₁₄H₉NO₂ - MW: 223.23):

  • The molecular ion (m/z 223) is typically used as the precursor ion.

  • Common product ions can be determined by fragmentation analysis and may include ions resulting from the loss of NO₂ (m/z 177) and NO (m/z 193).

  • Suggested MRM Transitions (to be optimized on the specific instrument):

    • Quantifier: 223 -> 177

    • Qualifier 1: 223 -> 193

    • Qualifier 2: 177 -> 151

Calibration:

• A multi-point calibration curve is prepared using certified reference standards of 9-nitrophenanthrene at concentrations ranging from 1 to 100 ng/mL.

• An internal standard, such as a deuterated PAH (e.g., phenanthrene-d10), should be used to correct for variations in extraction efficiency and instrument response.

Visualizations

Caption: Experimental workflow for GC-MS analysis of 9-nitrophenanthrene.

Caption: Environmental formation and fate of 9-nitrophenanthrene.

References

• 1. nbinno.com [nbinno.com]
• 2. aaqr.org [aaqr.org]
• 3. researchgate.net [researchgate.net]
• 4. www2.gov.bc.ca [www2.gov.bc.ca]

Application Note: High-Efficiency Extraction of 9-Nitrophenanthrene from Soil Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

9-Nitrophenanthrene, a nitrated polycyclic aromatic hydrocarbon (nitro-PAH), is a compound of significant environmental and toxicological concern. Accurate quantification of 9-Nitrophenanthrene in complex matrices such as soil is crucial for environmental monitoring and risk assessment. This application note provides a detailed protocol for the efficient extraction of 9-Nitrophenanthrene from soil, enabling reliable downstream analysis by High-Performance Liquid Chromatography (HPLC). The featured method is Ultrasound-Assisted Extraction (UAE) with dichloromethane (B109758), a technique known for its efficiency, reduced solvent consumption, and shorter extraction times compared to traditional methods like Soxhlet extraction.[1][2][3]

Comparative Analysis of Extraction Methods

Several techniques are available for the extraction of PAHs and nitro-PAHs from solid matrices.[4] The choice of method often depends on factors such as sample throughput, solvent consumption, extraction time, and available equipment. A summary of common extraction methods and their performance for compounds similar to 9-Nitrophenanthrene is presented below.

Extraction Method	Typical Solvents	Extraction Time	Solvent Volume	Reported Recovery Rates (%) for (Nitro-)PAHs	Key Advantages	References
Ultrasound-Assisted Extraction (UAE)	Dichloromethane, Acetone	10 - 30 min	< 10 - 50 mL	89 - 106%	Rapid, efficient, low solvent usage.	[1][5][6]
Accelerated Solvent Extraction (ASE)	Acetone/Dichloromethane	~12 - 20 min	~15 - 40 mL	74 - 116.2%	Automated, fast, low solvent usage, high recovery.	[7][8]
Soxhlet Extraction	Acetone/Hexane	16 - 24 hours	100 - 500 mL	Variable, often used as a benchmark.	Established, thorough extraction.	[4][9][10]
Subcritical Water Extraction	Water	Variable	Variable	95 - 100%	Environmentally friendly (no organic solvents).	[11]
Solid-Phase Extraction (SPE)	Various	Variable	Low	High (method dependent)	High selectivity, sample clean-up integrated.	[4]

Detailed Protocol: Ultrasound-Assisted Extraction of 9-Nitrophenanthrene from Soil

This protocol is based on a validated method for the analysis of selected nitro-PAHs in soil samples.[5][6]

1. Materials and Reagents

• Soil Sample: Air-dried and sieved (<2 mm).

• 9-Nitrophenanthrene Standard: For spiking and calibration.

• Dichloromethane (DCM): HPLC or GC grade.

• Sodium Borohydride (B1222165): For derivatization.

• Isopropanol: HPLC grade.

• Boric Acid/Potassium Chloride/Sodium Hydroxide Buffer: pH 9.

• Water: Deionized or HPLC grade.

• Acetonitrile (B52724): HPLC grade.

• Nitrogen Gas: High purity.

• Glass Vials with Septa: For sample processing and analysis.

• Ultrasonic Bath or Probe Sonicator.

• Centrifuge.

• Syringe Filters: 0.45 µm, compatible with organic solvents.

• HPLC with Fluorescence Detector.

2. Experimental Workflow Diagram

Caption: Workflow for 9-Nitrophenanthrene extraction and analysis.

3. Step-by-Step Procedure

• Sample Preparation:

  • Weigh 5 grams of the homogenized, air-dried soil sample into a glass vial.

  • For recovery studies, spike the sample with a known amount of 9-Nitrophenanthrene standard solution.

• Extraction:

  • Add 10 mL of dichloromethane to the soil sample in the vial.[6]

  • Place the vial in an ultrasonic bath and sonicate for 15 minutes.[6]

  • After sonication, centrifuge the sample to pellet the soil particles.

  • Carefully transfer the dichloromethane supernatant to a clean vial.

• Derivatization (Reduction to Amino-Phenanthrene):

  • Prepare a fresh solution of 0.1 M sodium borohydride in isopropanol.

  • To the dichloromethane extract, add 1 mL of the sodium borohydride solution and 1 mL of the pH 9 buffer.[6]

  • Sonicate the mixture for 15 minutes and then let it react at room temperature for 1 hour.[6]

• Post-Derivatization Extraction:

  • Add 1 mL of deionized water and 1 mL of dichloromethane to the vial.[6]

  • Shake the vial vigorously to extract the resulting amino-PAHs into the dichloromethane phase.[6]

  • Allow the phases to separate and carefully collect the lower dichloromethane layer using a syringe.[6]

  • Repeat the extraction with an additional 1 mL of dichloromethane and combine the organic layers.

• Concentration and Reconstitution:

  • Evaporate the combined dichloromethane extracts to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of acetonitrile.[6]

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Analysis

• Analytical Column: A C18 column suitable for PAH analysis.

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Fluorescence Detection: For the amino-phenanthrene derivative of 9-Nitrophenanthrene, excitation and emission wavelengths of 254 nm and 444 nm, respectively, are appropriate.[5][6]

• Quantification: Create a calibration curve using a series of 9-Nitrophenanthrene standards that have undergone the same derivatization procedure.

5. Quality Control

• Method Blank: An empty vial carried through the entire process to check for contamination.

• Matrix Spike: A sample of known matrix spiked with a known concentration of 9-Nitrophenanthrene to assess matrix effects and recovery.

• Replicates: Analyze replicate samples to assess the precision of the method.

Conclusion

The described ultrasound-assisted extraction protocol provides a rapid and efficient method for the extraction of 9-Nitrophenanthrene from soil matrices. With high recovery rates and reduced solvent consumption, this method is a reliable alternative to more time- and solvent-intensive techniques. The subsequent derivatization and HPLC-fluorescence detection allow for sensitive and selective quantification, making this a robust workflow for environmental analysis.

References

• 1. Ultrasound-assisted extraction of nitropolycyclic aromatic hydrocarbons from soil prior to gas chromatography-mass detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. gcms.cz [gcms.cz]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. engg.k-state.edu [engg.k-state.edu]
• 10. epa.gov [epa.gov]
• 11. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Quantification of 9-Nitrophenanthrene in Air Particulate Matter

Audience: Researchers, scientists, and drug development professionals.

Introduction

9-Nitrophenanthrene is a member of the nitro-polycyclic aromatic hydrocarbon (nitro-PAH) family of compounds.[1] These compounds are of significant environmental and toxicological concern due to their mutagenic and carcinogenic properties.[1][2] Nitro-PAHs are typically found adsorbed to air particulate matter and are formed from the atmospheric reactions of parent PAHs with nitrogen oxides.[3][4] Given their potential health impacts, robust and sensitive analytical methods are crucial for the accurate quantification of 9-nitrophenanthrene in ambient air samples.[1] This application note provides a detailed protocol for the quantification of 9-nitrophenanthrene in air particulate matter using high-performance liquid chromatography (HPLC) with fluorescence detection and gas chromatography-mass spectrometry (GC-MS).

Quantitative Data Summary

The concentration of nitro-PAHs in air particulate matter is typically low, often in the picogram per cubic meter (pg/m³) range, which is about 100 to 1,000 times lower than for neutral PAHs.[2] The following table summarizes quantitative data for 9-nitrophenanthrene and related nitro-PAHs found in air particulate matter from various studies.

Compound	Sampling Location	Concentration Range	Analytical Method	Reference
Nitro-PAHs (general)	Urban	1 - 100 pg/m³	GC-MS/MS	[2]
9-Nitroanthracene (B110200)	Urban	10 pg/m³	GC-MS/MS	[2]
2-Nitrofluoranthene	Urban (Taiwan)	Significantly higher than other nitro-PAHs	Not Specified	[5]
7-Nitrobenz(a)anthracene	Urban (Taiwan)	Elevated concentrations at specific sites	Not Specified	[5]
Total Nitro-PAHs	Industrial Park (Taiwan)	39.1–277 pg m–3	GC-MS/MS	[6]

Experimental Protocols

This section details the methodologies for sample collection, preparation, and analysis for the quantification of 9-nitrophenanthrene in air particulate matter.

Sample Collection

• Apparatus: High-volume air sampler.

• Filter Media: Glass fiber filters are typically used to trap particulate matter.[2]

• Procedure:

  • Pre-fire quartz fiber filters at 550°C for at least 8 hours before sampling to remove any organic contaminants.[7]

  • Place the pre-cleaned filter in the high-volume sampler.

  • Draw a known volume of air (e.g., approximately 300 m³ to 1000 m³) through the filter over a 24-hour period.[2][8]

  • After sampling, carefully remove the filter, place it in a labeled container, and store it in a freezer at -18°C or lower until extraction to prevent degradation of the target analytes.[7]

  • Field blanks should be collected by handling a filter in the same manner as the samples but without drawing air through it.[7]

Sample Preparation and Extraction

• Solvents: Dichloromethane (B109758), acetone (B3395972), n-hexane, toluene (B28343) (all HPLC or GC grade).

• Apparatus: Soxhlet extractor or ultrasonic bath, rotary evaporator, concentration tube.

Protocol:

• Cut a portion of the sampled filter into small pieces.

• Extraction (choose one of the following methods):

  • Soxhlet Extraction: Place the filter pieces into a Soxhlet thimble and extract with dichloromethane for a specified period (e.g., 18-24 hours).[2]

  • Ultrasonic Extraction: Place the filter portion in a beaker with a suitable solvent mixture, such as dichloromethane and acetone (1:1 v/v), and sonicate for 30 minutes.[6][9] Repeat the extraction process three times with fresh solvent.[7]

• Combine the extracts and concentrate the volume to approximately 1-2 mL using a rotary evaporator.

• A solvent exchange to toluene may be performed at this stage if required for the analytical method.[2]

• The extract can be further concentrated under a gentle stream of nitrogen.

Sample Cleanup (Optional but Recommended)

For complex matrices, a cleanup step is often necessary to remove interfering compounds.

• Apparatus: Glass chromatography column, silica (B1680970) gel, alumina.

• Procedure:

  • Prepare a chromatography column with silica gel or a combination of silica gel and alumina.

  • Apply the concentrated extract to the top of the column.

  • Elute the column with a suitable solvent or solvent mixture to separate the nitro-PAHs from other components.

  • Collect the fraction containing the nitro-PAHs and concentrate it as described in the extraction step.

Analytical Quantification

This method is highly sensitive for fluorescent compounds like 9-nitrophenanthrene.

• Instrumentation: HPLC system with a fluorescence detector.

• Column: A column suitable for PAH analysis, such as a C18 column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.

• Procedure:

  • Prepare a series of calibration standards of 9-nitrophenanthrene in a suitable solvent (e.g., acetonitrile).

  • Set the fluorescence detector to the optimal excitation and emission wavelengths for 9-nitrophenanthrene (e.g., Ex: 254 nm, Em: 444 nm).[10]

  • Inject the prepared sample extract and calibration standards into the HPLC system.

  • Identify and quantify the 9-nitrophenanthrene peak in the sample chromatogram by comparing its retention time and fluorescence signal to those of the calibration standards.

GC-MS, particularly with a triple quadrupole mass spectrometer (GC-MS/MS), offers high selectivity and sensitivity.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (single quadrupole or triple quadrupole).

• Column: A capillary column suitable for PAH analysis (e.g., HP-5MS).[4]

• Carrier Gas: Helium.

• Injection Mode: Pulsed splitless.[4]

• MS Detection:

  • Selected Ion Monitoring (SIM) for single quadrupole MS: Monitor characteristic ions for 9-nitrophenanthrene.

  • Multiple Reaction Monitoring (MRM) for triple quadrupole MS: This mode provides enhanced selectivity by monitoring a specific precursor ion and its product ions.[2] For 9-nitroanthracene (a related compound), precursor ion 223 and product ions 193 and 176 have been used.[2]

• Procedure:

  • Prepare calibration standards of 9-nitrophenanthrene.

  • Inject the sample extract and standards into the GC-MS system.

  • Identify 9-nitrophenanthrene based on its retention time and mass spectrum (or specific MRM transitions).

  • Quantify the amount of 9-nitrophenanthrene in the sample by comparing its peak area to the calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for 9-Nitrophenanthrene Quantification.

References

• 1. nbinno.com [nbinno.com]
• 2. gcms.cz [gcms.cz]
• 3. shimadzu.com [shimadzu.com]
• 4. oaepublishstorage.blob.core.windows.net [oaepublishstorage.blob.core.windows.net]
• 5. aaqr.org [aaqr.org]
• 6. aaqr.org [aaqr.org]
• 7. users.ugent.be [users.ugent.be]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 9-Nitrophenanthrene as a Chromatographic Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of 9-nitrophenanthrene as a standard in the chromatographic analysis of environmental and biological samples. The methodologies are designed to deliver accurate and precise quantification of this nitro-polycyclic aromatic hydrocarbon (nitro-PAH).

Introduction

9-Nitrophenanthrene is a nitrated derivative of phenanthrene, a polycyclic aromatic hydrocarbon (PAH).[1][2] It is of significant interest to researchers in environmental science and toxicology due to its mutagenic properties and its presence in atmospheric particulate matter.[3] As a member of the nitro-PAH class of compounds, it can be formed from the reaction of parent PAHs with nitrogen oxides in the atmosphere.[3] Accurate quantification of 9-nitrophenanthrene is crucial for assessing environmental contamination and human exposure. These protocols detail the use of 9-nitrophenanthrene as a standard for high-performance liquid chromatography (HPLC) with fluorescence detection and gas chromatography-mass spectrometry (GC-MS).

Physicochemical Properties of 9-Nitrophenanthrene

A foundational aspect of using any compound as a standard is a clear understanding of its physical and chemical properties.

Property	Value
Chemical Formula	C₁₄H₉NO₂[2]
Molecular Weight	223.23 g/mol [4]
CAS Number	954-46-1[2]
Appearance	(Not specified in search results)
Solubility	(Not specified in search results for common chromatographic solvents)

Application Note 1: Quantification of 9-Nitrophenanthrene in Soil Samples by HPLC with Fluorescence Detection

This method provides a sensitive and selective approach for the determination of 9-nitrophenanthrene in soil and sediment samples. The protocol involves an extraction step, followed by a reduction of the nitro group to a fluorescent amino group, enabling highly sensitive detection.

Experimental Protocol

1. Standard Preparation:

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of 9-nitrophenanthrene standard and dissolve it in 100 mL of dichloromethane (B109758) in a volumetric flask. Store this solution at 4°C in the dark.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the primary stock solution with dichloromethane to cover the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

2. Sample Preparation:

• Extraction:

  • Weigh 10 g of a homogenized soil sample into a glass centrifuge tube.

  • Add 20 mL of dichloromethane.

  • Sonicate the sample for 15 minutes in an ultrasonic bath.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction process two more times with fresh dichloromethane.

  • Combine the extracts and concentrate to approximately 1 mL using a gentle stream of nitrogen.

• Derivatization (Reduction):

  • To the concentrated extract, add a solution of sodium borohydride (B1222165) to reduce the nitro group of 9-nitrophenanthrene to an amino group. Note: The exact concentration and volume of the reducing agent should be optimized in the laboratory.

  • Allow the reaction to proceed for a specified time, followed by quenching of the excess reagent.

3. HPLC-FLD Analysis:

• Inject the derivatized sample extract into the HPLC system.

• Identify and quantify the 9-aminophenanthrene (B1211374) peak based on the retention time and calibration curve generated from the derivatized 9-nitrophenanthrene standards.

HPLC Operating Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water gradient
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Fluorescence Detector	Excitation: 254 nm, Emission: 444 nm[3]

Quantitative Data

Parameter	Typical Value
Linearity Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Quantification (LOQ)	16 - 60 ng/kg dry mass[3]
Recovery	89 - 106%[3]

Experimental Workflow

Caption: HPLC-FLD workflow for 9-nitrophenanthrene analysis.

Application Note 2: Determination of 9-Nitrophenanthrene in Air Particulate Matter by GC-MS

This protocol describes a robust method for the analysis of 9-nitrophenanthrene in air particulate matter collected on filters. The use of gas chromatography coupled with mass spectrometry in selected ion monitoring (SIM) mode provides high selectivity and sensitivity for complex environmental matrices.

Experimental Protocol

1. Standard Preparation:

• Primary Stock Solution (100 µg/mL): Prepare as described in the HPLC protocol, using a suitable solvent such as toluene (B28343) or hexane.

• Working Standard Solutions: Serially dilute the primary stock solution to prepare working standards for calibration (e.g., 0.5, 1, 5, 10, 25, 50 pg/µL).

• Internal Standard (IS) Stock Solution: Prepare a stock solution of a suitable deuterated PAH (e.g., phenanthrene-d10) at a concentration of 100 µg/mL. A working IS solution is then prepared by dilution.

2. Sample Preparation:

• Extraction:

  • Spike the filter sample with a known amount of the internal standard solution.

  • Extract the filter using an Accelerated Solvent Extraction (ASE) system with dichloromethane (DCM) or a hexane:acetone mixture.[5]

  • Concentrate the extract to 1-2 mL using a rotary evaporator or a gentle stream of nitrogen.[5]

• Cleanup:

  • Prepare a solid-phase extraction (SPE) cartridge with activated silica (B1680970) gel.

  • Condition the cartridge with a non-polar solvent (e.g., hexane).

  • Load the concentrated extract onto the SPE cartridge.

  • Elute interferences with a non-polar solvent.

  • Elute the nitro-PAH fraction with a more polar solvent mixture (e.g., dichloromethane/hexane).

  • Concentrate the purified extract to a final volume of 100-200 µL.

3. GC-MS Analysis:

• Inject the final extract into the GC-MS system.

• The identification of 9-nitrophenanthrene is based on its retention time and the ratio of the quantifier and qualifier ions. Quantification is performed using the internal standard method.

GC-MS Operating Conditions

Parameter	Condition
GC Column	DB-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[6]
Carrier Gas	Helium at a constant flow of 1.2 mL/min[7]
Injection Mode	Splitless
Temperature Program	Initial 60°C, ramp to 310°C (specific ramps may vary)[7]
MS Ionization	Electron Ionization (EI) at 70 eV
MS Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	223
Qualifier Ion(s) (m/z)	176, 165[1]

Quantitative Data

Parameter	Typical Value
Linearity Range	1 - 1000 pg[7]
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 1.0 pg on column (estimated)
Precision (RSD)	< 15%

Experimental Workflow

Caption: GC-MS workflow for 9-nitrophenanthrene analysis.

Logical Relationships: Formation and Analysis of 9-Nitrophenanthrene

The following diagram illustrates the environmental formation of 9-nitrophenanthrene and the analytical pathways for its quantification, where it serves as a critical calibration standard.

Caption: Formation and analysis of 9-nitrophenanthrene.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 9-Nitrophenanthrene [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]

9-Nitrophenanthrene in Organic Electronics: A Material with Untapped Potential

While 9-nitrophenanthrene is recognized as a promising candidate for applications in organic electronics, particularly in Organic Light-Emitting Diodes (OLEDs), detailed and specific data on its performance in electronic devices and established experimental protocols are currently limited in publicly available research. Its unique electronic and photophysical properties, stemming from the nitro group on the phenanthrene (B1679779) core, make it a molecule of interest for researchers.[1][2][3] This document provides an overview of the potential applications of 9-nitrophenanthrene and its derivatives, alongside generalized experimental protocols that could serve as a starting point for its investigation in organic electronic devices.

Application Notes

9-Nitrophenanthrene's primary potential in organic electronics lies in its use as an electron-transporting material (ETM) or as a building block for more complex organic semiconductors.[1][2][3] The electron-withdrawing nature of the nitro group can lower the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the phenanthrene core, a desirable characteristic for efficient electron injection and transport in organic electronic devices.

Organic Field-Effect Transistors (OFETs): Although less explored, 9-nitrophenanthrene and its derivatives could also be investigated as n-type semiconductors in OFETs. The charge carrier mobility in organic semiconductors is a key performance metric, and the electronic properties of 9-nitrophenanthrene suggest it might support electron transport. However, without experimental data, its mobility and overall performance in OFETs remain speculative.

Quantitative Data

Currently, there is a lack of specific, quantitative performance data for organic electronic devices that utilize 9-nitrophenanthrene as a key component in the scientific literature. Researchers interested in this compound would need to perform initial device fabrication and characterization to establish benchmarks for its performance.

Experimental Protocols

The following are generalized protocols for the fabrication of OLEDs and OFETs. These can be adapted for the investigation of 9-nitrophenanthrene, assuming it can be processed using standard techniques such as vacuum thermal evaporation or solution processing.

Protocol 1: Fabrication of a Vacuum-Deposited OLED

This protocol describes a general procedure for fabricating a multilayer OLED using vacuum thermal evaporation.

1. Substrate Preparation:

• Begin with pre-patterned indium tin oxide (ITO)-coated glass substrates.
• Clean the substrates sequentially in ultrasonic baths of detergent, deionized water, acetone (B3395972), and isopropanol (B130326) (15 minutes each).
• Dry the substrates in an oven and then treat them with UV-ozone or oxygen plasma to improve the work function of the ITO for efficient hole injection.

2. Organic Layer Deposition:

• Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (base pressure < 10⁻⁶ Torr).
• Sequentially deposit the following layers:
• Hole Injection Layer (HIL): e.g., 10 nm of N,N'-Di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB).
• Hole Transport Layer (HTL): e.g., 30 nm of NPB.
• Emissive Layer (EML): This could be a host material doped with an emissive guest, or a single emissive material.
• Electron Transport Layer (ETL): This is where 9-nitrophenanthrene would be deposited. A typical starting thickness would be 20-40 nm.
• Electron Injection Layer (EIL): e.g., 1 nm of Lithium Fluoride (LiF).

3. Cathode Deposition:

• Without breaking the vacuum, deposit a metal cathode, such as 100 nm of Aluminum (Al), through a shadow mask to define the active area of the device.

4. Encapsulation:

• To protect the device from atmospheric moisture and oxygen, encapsulate the device in a glovebox using a UV-curable epoxy and a glass coverslip.

5. Characterization:

• Measure the current density-voltage-luminance (J-V-L) characteristics using a source meter and a photometer.
• Record the electroluminescence (EL) spectrum using a spectrometer.
• Calculate the external quantum efficiency (EQE), power efficiency, and Commission Internationale de l'Éclairage (CIE) coordinates.

Protocol 2: Fabrication of a Solution-Processed OFET

This protocol outlines a general method for fabricating a bottom-gate, top-contact OFET using solution-based techniques.

1. Substrate Preparation:

• Use a heavily doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer as the gate dielectric.
• Clean the substrate by sonicating in acetone and isopropanol.
• Treat the SiO₂ surface with a self-assembled monolayer (SAM), such as octadecyltrichlorosilane (B89594) (OTS), to improve the interface for organic semiconductor growth.

2. Organic Semiconductor Deposition:

• Prepare a solution of 9-nitrophenanthrene in a suitable organic solvent (e.g., toluene, chloroform, or chlorobenzene). The concentration will need to be optimized.
• Deposit the 9-nitrophenanthrene solution onto the treated substrate using a technique such as spin coating, drop casting, or blade coating.
• Anneal the film at an optimized temperature to improve crystallinity and film morphology.

3. Source and Drain Electrode Deposition:

• Using a shadow mask, thermally evaporate the source and drain electrodes (e.g., 50 nm of Gold) onto the organic semiconductor layer.

4. Characterization:

• Measure the output and transfer characteristics of the OFET in an inert atmosphere (e.g., a nitrogen-filled glovebox) using a semiconductor parameter analyzer.
• From the transfer characteristics in the saturation regime, calculate the field-effect mobility (μ), the on/off ratio, and the threshold voltage (Vth).

Visualizations

The following diagrams illustrate the general workflows for the fabrication of OLEDs and OFETs.

Caption: General workflow for vacuum deposition of a multilayer OLED.

Caption: General workflow for solution-processed OFET fabrication.

References

• 1. nbinno.com [nbinno.com]
• 2. Molecular Design Concept for Enhancement Charge Carrier Mobility in OFETs: A Review [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]

9-Nitrophenanthrene: A Versatile Building Block for Advanced OLED Materials

Application Note & Protocols for Researchers in Organic Electronics and Drug Development

Introduction

9-Nitrophenanthrene, a nitroaromatic derivative of the polycyclic aromatic hydrocarbon phenanthrene (B1679779), is emerging as a valuable and versatile building block for the synthesis of novel organic light-emitting diode (OLED) materials. Its rigid phenanthrene core provides inherent thermal and morphological stability, while the nitro group offers a reactive handle for facile conversion into various functional moieties, particularly the amino group. This transformation from the electron-withdrawing nitro functionality to the electron-donating amino group is a critical step in designing molecules with tailored electronic properties essential for efficient charge transport and light emission in OLED devices.

The primary synthetic utility of 9-nitrophenanthrene in the context of OLEDs lies in its reduction to 9-aminophenanthrene (B1211374). This amino derivative serves as a key precursor for the synthesis of a wide array of hole transport layer (HTL) materials. The phenanthrene unit, with its extended π-conjugation, provides a suitable highest occupied molecular orbital (HOMO) energy level for efficient hole injection from the anode, while the amino group can be further functionalized to tune the material's properties and enhance its performance in multilayer OLED architectures.

This document provides detailed application notes, experimental protocols, and performance data for OLED materials derived from 9-nitrophenanthrene, intended for researchers, scientists, and professionals in organic electronics and materials science.

Data Presentation: Performance of a 9-Aminophenanthrene-Based Hole Transport Material

The following table summarizes the key performance metrics of an illustrative hole transport material derived from 9-aminophenanthrene. For the purpose of this application note, we will focus on a representative N-aryl-9-aminophenanthrene derivative, N,N-diphenyl-4'-(14-phenyldibenzo[a,c]phenazin-9(14H)-yl)-[1,1'-biphenyl]-4-amine, which showcases the potential of this class of materials.[1]

Parameter	Value
Material Name	N,N-diphenyl-4'-(14-phenyldibenzo[a,c]phenazin-9(14H)-yl)-[1,1'-biphenyl]-4-amine
Role in OLED	Hole Transport Material (HTM)
HOMO Energy Level	-5.08 eV[1]
Maximum Luminance	17437 cd/m² at 10.7 V[1]
Maximum Current Efficiency	2.25 cd/A[1]

Experimental Protocols

Protocol 1: Reduction of 9-Nitrophenanthrene to 9-Aminophenanthrene

This protocol describes a standard laboratory procedure for the catalytic reduction of 9-nitrophenanthrene to 9-aminophenanthrene, a crucial first step in the synthesis of phenanthrene-based OLED materials.

Materials:

• 9-Nitrophenanthrene

• Palladium on carbon (Pd/C, 10 wt%)

• Hydrazine (B178648) hydrate (B1144303) (80%)

• Ethanol

• Ethyl acetate (B1210297)

• Celite

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 9-nitrophenanthrene (1.0 eq) in ethanol.

• Catalyst Addition: Carefully add palladium on carbon (10 wt% Pd/C, 0.1 eq) to the solution.

• Reductant Addition: Slowly add hydrazine hydrate (3.0 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with ethyl acetate.

  • Combine the organic filtrates and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude 9-aminophenanthrene by column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure product.

Protocol 2: Synthesis of an N-Aryl-9-Aminophenanthrene Derivative via Buchwald-Hartwig Amination

This protocol outlines a general procedure for the synthesis of an N-aryl-9-aminophenanthrene derivative, a common class of hole transport materials, using the Buchwald-Hartwig cross-coupling reaction.

Materials:

• 9-Aminophenanthrene

• Aryl bromide (e.g., 1-bromo-4-phenylbenzene)

• Palladium(II) acetate (Pd(OAc)₂)

• Phosphine (B1218219) ligand (e.g., XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene (B28343)

• Schlenk flask or reaction vial

• Magnetic stir bar

• Inert gas (Argon or Nitrogen) supply

• Oil bath

• Standard glassware for work-up and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 9-aminophenanthrene (1.0 eq), the aryl bromide (1.2 eq), palladium(II) acetate (0.02 eq), and the phosphine ligand (0.04 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add sodium tert-butoxide (1.4 eq). Then, add anhydrous toluene via syringe.

• Reaction: Seal the flask and place it in a preheated oil bath at 100-110 °C. Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate and filter through a pad of Celite.

  • Wash the organic filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude N-aryl-9-aminophenanthrene derivative by flash column chromatography on silica gel to obtain the final product.

Protocol 3: Fabrication of a Multilayer OLED Device

This protocol provides a general workflow for the fabrication of a multilayer OLED device using a 9-aminophenanthrene derivative as the hole transport layer (HTL) via vacuum thermal evaporation.

Materials and Equipment:

• Indium tin oxide (ITO)-coated glass substrates

• Hole transport material (e.g., the synthesized N-aryl-9-aminophenanthrene derivative)

• Emissive layer material (e.g., Alq₃ doped with a fluorescent or phosphorescent dye)

• Electron transport material (e.g., TPBi)

• Electron injection material (e.g., LiF)

• Metal for cathode (e.g., Aluminum)

• Vacuum thermal evaporation system

• Substrate cleaning solutions (deionized water, acetone, isopropanol)

• UV-ozone or oxygen plasma cleaner

Procedure:

• Substrate Cleaning:

  • Sequentially clean the ITO-coated glass substrates in ultrasonic baths of deionized water, acetone, and isopropanol.

  • Dry the substrates in an oven.

  • Treat the ITO surface with UV-ozone or oxygen plasma to improve the work function and enhance hole injection.

• Organic and Metal Layer Deposition:

  • Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber.

  • Sequentially deposit the organic layers and the metal cathode onto the ITO anode. A typical device structure would be: ITO / HTL (e.g., N-aryl-9-aminophenanthrene derivative, 40 nm) / Emissive Layer (e.g., Alq₃:dopant, 30 nm) / ETL (e.g., TPBi, 20 nm) / EIL (e.g., LiF, 1 nm) / Cathode (e.g., Al, 100 nm). The deposition rates and thicknesses of each layer should be carefully controlled and optimized for the specific materials used.

• Encapsulation:

  • To protect the device from atmospheric moisture and oxygen, encapsulate the device in a nitrogen-filled glovebox using a glass lid and a UV-curable epoxy resin.

• Characterization:

  • Measure the current-voltage-luminance (I-V-L) characteristics of the fabricated OLED device using a source meter and a photometer.

  • Measure the electroluminescence (EL) spectrum using a spectrometer.

  • Calculate the device performance metrics, including turn-on voltage, luminance, current efficiency, power efficiency, and external quantum efficiency (EQE).

Visualizations

Caption: Synthetic pathway from 9-Nitrophenanthrene to a hole transport material.

Caption: General workflow for the fabrication of a multilayer OLED device.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Metabolism of 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for studying the in vitro metabolism of 9-nitrophenanthrene, a representative nitro-polycyclic aromatic hydrocarbon (nitro-PAH). The provided methodologies are designed to be a foundational guide for researchers investigating the metabolic fate of this compound, which is crucial for understanding its potential toxicity and carcinogenicity.

Introduction

9-Nitrophenanthrene is a member of the nitro-PAH class of environmental contaminants. Understanding its metabolic activation and detoxification pathways is essential for risk assessment. In vitro metabolism studies are critical tools for this purpose, providing insights into the enzymes involved, the metabolites formed, and the kinetics of these transformations. The primary enzymes responsible for the metabolism of PAHs and their derivatives are the Cytochrome P450 (CYP) monooxygenases, particularly isoforms in the CYP1, CYP2, and CYP3 families, in conjunction with phase II enzymes like epoxide hydrolase.[1] This protocol focuses on the use of human liver microsomes, which are rich in phase I metabolic enzymes and are a standard in vitro model for studying xenobiotic metabolism.[2][3]

Metabolic Pathway of 9-Nitrophenanthrene

The metabolism of 9-nitrophenanthrene is initiated by oxidation, primarily mediated by CYP enzymes, leading to the formation of reactive epoxide intermediates. These epoxides can be subsequently detoxified by epoxide hydrolase to form dihydrodiols or can rearrange to form phenols. The nitro group can also undergo reduction.

Figure 1: Simplified metabolic pathway of 9-nitrophenanthrene.

Experimental Protocol: In Vitro Metabolism of 9-Nitrophenanthrene using Human Liver Microsomes

This protocol outlines the steps for determining the metabolic stability and identifying the primary metabolites of 9-nitrophenanthrene.

1. Materials and Reagents

• 9-Nitrophenanthrene (analytical standard)

• Pooled human liver microsomes (e.g., from a commercial supplier)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Internal standard (e.g., deuterated phenanthrene (B1679779) or a structurally similar compound)

• Microcentrifuge tubes

• Incubator/shaker (37°C)

• Centrifuge

2. Experimental Workflow

Figure 2: Experimental workflow for 9-nitrophenanthrene metabolism assay.

3. Detailed Methodology

3.1. Preparation of Incubation Mixture

• Thaw pooled human liver microsomes on ice.

• On ice, prepare the incubation mixture in microcentrifuge tubes. For a final volume of 200 µL, the components are:

  • 100 mM Potassium phosphate buffer (pH 7.4)

  • Human liver microsomes (final concentration 0.5 mg/mL)

  • 3.3 mM MgCl₂

• Prepare a stock solution of 9-nitrophenanthrene in a suitable solvent (e.g., acetonitrile or DMSO) and dilute it in the buffer. The final solvent concentration in the incubation should be low (e.g., <1%) to avoid inhibiting enzyme activity. The final substrate concentration should be tested at a range (e.g., 1-10 µM).[3]

• Prepare the NADPH regenerating system according to the manufacturer's instructions.

3.2. Incubation Procedure

• Pre-warm the incubation mixture (without the NADPH regenerating system and substrate) at 37°C for 5 minutes in a shaking water bath.[4]

• Initiate the metabolic reaction by adding the 9-nitrophenanthrene solution to the pre-warmed microsome mixture.

• Immediately add the NADPH regenerating system to start the reaction. For the time zero (T=0) point, the reaction is terminated immediately after the addition of the NADPH system.

• Incubate the samples at 37°C with gentle agitation for various time points (e.g., 5, 15, 30, and 60 minutes).

• Include negative control incubations without the NADPH regenerating system to assess for non-enzymatic degradation.

3.3. Reaction Termination and Sample Preparation

• Terminate the reactions at each time point by adding an equal volume (200 µL) of ice-cold acetonitrile containing the internal standard.

• Vortex the samples vigorously to precipitate the microsomal proteins.

• Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated protein.

• Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.

4. LC-MS/MS Analysis

The analysis of 9-nitrophenanthrene and its metabolites is performed using a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.[5][6]

• Chromatographic Separation: A C18 reverse-phase column is typically used with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometric Detection: The mass spectrometer should be operated in positive ion mode using electrospray ionization (ESI). Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition of the parent ion to a specific product ion for 9-nitrophenanthrene and its expected metabolites (e.g., hydroxynitrophenanthrenes).

Data Presentation

The quantitative data from the LC-MS/MS analysis can be summarized to determine the metabolic stability of 9-nitrophenanthrene and to quantify the formation of its metabolites.

Table 1: Representative Analytical Parameters for Phenanthrene Metabolites

The following table provides an example of the types of analytical parameters that would be determined during method validation for the analysis of hydroxylated metabolites. While specific to phenanthrene, similar parameters would be established for 9-nitrophenanthrene metabolites.

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
1-Hydroxyphenanthrene	0.01	0.03
2-Hydroxyphenanthrene	0.01	0.03
3-Hydroxyphenanthrene	0.01	0.04
4-Hydroxyphenanthrene	0.01	0.03
9-Hydroxyphenanthrene	0.02	0.06

Data are representative and should be determined experimentally for 9-nitrophenanthrene metabolites.[5]

Data Analysis

• Metabolic Stability: The rate of disappearance of 9-nitrophenanthrene over time is used to calculate its in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ). This is typically determined by plotting the natural logarithm of the percentage of remaining 9-nitrophenanthrene against time.

• Metabolite Formation: The concentration of each metabolite is quantified at each time point using a calibration curve prepared with authentic standards, if available. The rate of formation of each metabolite can then be calculated.

By following this detailed protocol, researchers can obtain valuable data on the in vitro metabolism of 9-nitrophenanthrene, contributing to a better understanding of its biotransformation and potential health risks.

References

• 1. Cytochrome P450 Enzymes and Drug Metabolism in Humans [mdpi.com]
• 2. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Competitive Metabolism of Polycyclic Aromatic Hydrocarbons (PAHs): An Assessment Using In Vitro Metabolism and Physiologically Based Pharmacokinetic (PBPK) Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Liquid chromatography-mass spectrometry in in vitro drug metabolite screening - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Recovery Sample Preparation for the Analysis of 9-Nitrophenanthrene in Aqueous Matrices

Abstract

This application note provides detailed protocols for the extraction and pre-concentration of 9-nitrophenanthrene from water samples, tailored for researchers, scientists, and professionals in drug development and environmental monitoring. Two primary methods are presented: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). These protocols are designed to yield high-recovery rates and prepare samples for subsequent analysis by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). All quantitative data is summarized for clear comparison, and a detailed experimental workflow is provided.

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest due to its potential environmental and health impacts.[1] Accurate and sensitive detection in aqueous samples is crucial for environmental assessment and toxicological studies.[1][2] Effective sample preparation is a critical step to isolate and concentrate this analyte from complex water matrices, thereby enhancing analytical sensitivity and accuracy.[3][4] This document outlines optimized protocols for both SPE and LLE techniques for 9-nitrophenanthrene analysis.

Materials and Reagents

• 9-Nitrophenanthrene standard (CAS 954-46-1)[5]

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Dichloromethane (B109758) (DCM, HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• n-Hexane (HPLC grade)

• Acetone (B3395972) (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, polymeric sorbents like Strata-X)[6][7]

• Glassware: separatory funnels, flasks, vials

• Nitrogen evaporator

• Vortex mixer

• pH meter and adjustment solutions (e.g., H₂SO₄, NaOH)[6]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the selective extraction and concentration of organic pollutants from water.[8] This protocol is adapted from established methods for nitroaromatic compounds and PAHs.[9][10]

1. Sample Pre-treatment:

• Collect 500 mL of the water sample.
• If the sample contains suspended solids, filter it through a 0.45 µm PTFE membrane filter.[7]
• Adjust the pH of the sample to < 2 with concentrated sulfuric acid.[6]

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge (500 mg, 6 mL) by passing the following solvents sequentially:

• 10 mL of ethyl acetate
• 10 mL of methanol
• 10 mL of deionized water

3. Sample Loading:

• Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

4. Cartridge Washing:

• After loading the entire sample, wash the cartridge with 10 mL of deionized water to remove any co-adsorbed impurities.
• Dry the cartridge under a gentle stream of nitrogen for 10 minutes to remove residual water.

5. Elution:

• Elute the retained 9-nitrophenanthrene from the cartridge with 10 mL of a mixture of n-hexane and acetone (9:1, v/v).[9]

6. Concentration and Reconstitution:

• Concentrate the eluate to near dryness under a gentle stream of nitrogen at room temperature.
• Reconstitute the residue in 1 mL of acetonitrile or a suitable solvent for the subsequent chromatographic analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a traditional and effective method for isolating organic compounds from aqueous solutions.[11][12]

1. Sample Preparation:

• Measure 500 mL of the water sample into a 1 L separatory funnel.

2. Extraction:

• Add 60 mL of dichloromethane (DCM) to the separatory funnel.
• Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure by opening the stopcock.[12]
• Allow the layers to separate. The organic layer (DCM) will be the bottom layer.
• Drain the lower organic layer into a clean flask.
• Repeat the extraction two more times with fresh 60 mL portions of DCM.[11]
• Combine all the organic extracts.

3. Drying the Extract:

• Pass the combined DCM extract through a funnel containing anhydrous sodium sulfate (B86663) to remove any residual water.

4. Concentration and Solvent Exchange:

• Concentrate the dried extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.
• If the subsequent analysis is by HPLC, perform a solvent exchange by adding 10 mL of acetonitrile and re-concentrating to a final volume of 1 mL.

Data Presentation

The following table summarizes expected performance data for the analysis of nitroaromatic compounds and PAHs in water using the described sample preparation techniques. Note that specific values for 9-nitrophenanthrene may vary depending on the exact analytical instrumentation and conditions.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Reference
Recovery Rate	85-110% (for similar compounds)	80-105% (for similar compounds)	[10][13]
Limit of Detection (LOD)	0.05 - 0.5 µg/L (for PAHs)	~1 µg/L (for PAHs)	[14][15]
Limit of Quantification (LOQ)	16 - 60 ng/kg (in soil)	Not specified	[16]
Relative Standard Deviation (RSD)	< 10%	< 15%	[13]

Workflow Diagrams

Caption: Solid-Phase Extraction (SPE) workflow for 9-nitrophenanthrene.

Caption: Liquid-Liquid Extraction (LLE) workflow for 9-nitrophenanthrene.

Conclusion

Both Solid-Phase Extraction and Liquid-Liquid Extraction are effective methods for the preparation of water samples for the analysis of 9-nitrophenanthrene. SPE offers the advantages of higher sample throughput, lower solvent consumption, and the potential for automation. LLE, while more labor-intensive and requiring larger volumes of organic solvents, remains a robust and widely accessible technique.[11] The choice of method will depend on laboratory resources, sample throughput requirements, and the specific data quality objectives of the study. The protocols provided herein serve as a comprehensive guide to achieving reliable and high-recovery extraction of 9-nitrophenanthrene from aqueous matrices.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of Sample Preparation Methods for Non-Target Screening of Organic Micropollutants in Urban Waters Using High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. 9-Nitrophenanthrene [webbook.nist.gov]
• 6. unitedchem.com [unitedchem.com]
• 7. researchgate.net [researchgate.net]
• 8. elgalabwater.com [elgalabwater.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. idosi.org [idosi.org]
• 15. perlan.com.pl [perlan.com.pl]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 9-Nitrophenanthrene for Enhanced Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in environmental science and toxicology due to its presence in atmospheric particulate matter and its potential mutagenic properties.[1] Accurate and sensitive detection of 9-nitrophenanthrene is crucial for environmental monitoring and risk assessment. However, its native spectroscopic properties can limit detection sensitivity in complex matrices.

This document provides detailed application notes and protocols for the derivatization of 9-nitrophenanthrene to enhance its detectability, primarily by fluorescence-based analytical techniques such as High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). The described methodology involves a two-step process:

• Reduction of the nitro group of 9-nitrophenanthrene to a primary amine, yielding 9-aminophenanthrene (B1211374).

• Derivatization of the resulting 9-aminophenanthrene with a fluorescent labeling agent.

This approach significantly improves the limit of detection and quantification by introducing a highly fluorescent tag to the molecule.

Overall Workflow

The derivatization strategy follows a logical sequence of chemical reactions and analytical separations. The workflow is designed to be robust and adaptable to various laboratory settings.

Caption: Experimental workflow for the derivatization and analysis of 9-nitrophenanthrene.

Experimental Protocols

Protocol 1: Reduction of 9-Nitrophenanthrene to 9-Aminophenanthrene

This protocol describes the reduction of the nitro group of 9-nitrophenanthrene to a primary amine using sodium dithionite (B78146), a mild and effective reducing agent for nitroarenes.[2][3]

Materials and Reagents:

• 9-Nitrophenanthrene standard or extracted sample

• Sodium dithionite (Na₂S₂O₄)

• Ethanol (B145695)

• Water, deionized

• Ethyl acetate (B1210297)

• Saturated brine solution (NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve the 9-nitrophenanthrene sample in a minimal amount of ethanol.

• In a separate beaker, prepare a solution of sodium dithionite in deionized water (a typical excess of 3-5 equivalents of dithionite per equivalent of nitro compound is recommended).

• With vigorous stirring, slowly add the aqueous sodium dithionite solution to the ethanolic solution of 9-nitrophenanthrene.

• Attach a reflux condenser to the flask and heat the reaction mixture to a gentle reflux (approximately 80-90 °C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-3 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Transfer the remaining aqueous solution to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic extracts and wash with saturated brine solution (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 9-aminophenanthrene.

• The crude product can be purified by column chromatography on silica (B1680970) gel if necessary, though for derivatization, the crude product is often of sufficient purity.

Caption: Reduction of 9-nitrophenanthrene to 9-aminophenanthrene.

Protocol 2: Fluorescent Derivatization of 9-Aminophenanthrene

This section provides two protocols for the derivatization of the synthesized 9-aminophenanthrene with common fluorescent labeling reagents: Dansyl Chloride and Fluorescamine (B152294).

Dansyl chloride reacts with primary amines under alkaline conditions to form stable, highly fluorescent sulfonamide adducts.

Materials and Reagents:

• 9-Aminophenanthrene solution (in acetone (B3395972) or acetonitrile)

• Dansyl chloride solution (e.g., 1 mg/mL in acetone, freshly prepared and protected from light)

• Sodium bicarbonate buffer (100 mM, pH 9.5-10.5)

• Acetone or Acetonitrile (B52724) (HPLC grade)

• Microcentrifuge tubes or vials

Procedure:

• In a microcentrifuge tube, add an appropriate volume of the 9-aminophenanthrene solution.

• Add an equal volume of the sodium bicarbonate buffer.

• Add a 2 to 5-fold molar excess of the dansyl chloride solution.

• Vortex the mixture thoroughly.

• Incubate the reaction mixture in the dark at room temperature for 30-60 minutes, or at a slightly elevated temperature (e.g., 40-50 °C) for 15-30 minutes to expedite the reaction.

• After incubation, the reaction can be quenched by adding a small amount of a primary amine solution (e.g., proline or ethylamine) to consume excess dansyl chloride, although this is often not necessary if the sample is diluted before HPLC analysis.

• The reaction mixture is now ready for direct injection into the HPLC system or can be diluted with the mobile phase.

Fluorescamine reacts rapidly with primary amines at room temperature to form fluorescent pyrrolinone products.

Materials and Reagents:

• 9-Aminophenanthrene solution (in a suitable buffer, pH 8-9, e.g., borate (B1201080) buffer)

• Fluorescamine solution (e.g., 0.3 mg/mL in acetone, freshly prepared)

• Borate buffer (0.2 M, pH 9.0)

• Acetone (HPLC grade)

• Vials

Procedure:

• In a vial, pipette the 9-aminophenanthrene solution in borate buffer.

• While vigorously vortexing the solution, rapidly add the fluorescamine solution. A 2 to 3-fold molar excess of fluorescamine is typically sufficient.

• The reaction is nearly instantaneous at room temperature.

• The resulting solution containing the fluorescent derivative can be directly injected into the HPLC system.

HPLC Analysis of Derivatized 9-Aminophenanthrene

The fluorescently labeled 9-aminophenanthrene can be separated and detected using reversed-phase HPLC with fluorescence detection.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and fluorescence detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is commonly used. A typical gradient might be:

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient Program: Start with a lower percentage of B, and gradually increase to elute the more hydrophobic dansylated or fluorescamine-labeled derivative. The exact gradient will need to be optimized based on the specific derivative and column.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30-40 °C

• Injection Volume: 10-20 µL

• Fluorescence Detector Wavelengths:

  • Dansyl Derivative: Excitation ≈ 340 nm, Emission ≈ 520 nm

  • Fluorescamine Derivative: Excitation ≈ 390 nm, Emission ≈ 475 nm

Data Presentation

Quantitative data from the analysis should be summarized for clear comparison. The following tables provide a template for presenting such data.

Table 1: HPLC Retention Times and Detection Wavelengths

Analyte/Derivative	Retention Time (min)	Excitation λ (nm)	Emission λ (nm)
Dansyl-9-Aminophenanthrene	e.g., 12.5	340	520
Fluorescamine-9-Aminophenanthrene	e.g., 10.8	390	475

Table 2: Method Performance Characteristics

Parameter	Dansyl Chloride Method	Fluorescamine Method
Linear Range (µg/L)	e.g., 0.1 - 100	e.g., 0.5 - 150
Limit of Detection (LOD) (µg/L)	e.g., 0.03	e.g., 0.15
Limit of Quantification (LOQ) (µg/L)	e.g., 0.1	e.g., 0.5
Precision (RSD, %)	e.g., < 5%	e.g., < 6%
Recovery (%)	e.g., 95-105%	e.g., 92-103%

(Note: The values in the tables are examples and should be replaced with experimentally determined data.)

Signaling Pathways and Logical Relationships

The derivatization process can be visualized as a chemical transformation pathway.

Caption: Chemical transformation pathway for enhanced detection.

Conclusion

The derivatization of 9-nitrophenanthrene through reduction to 9-aminophenanthrene followed by fluorescent labeling is a highly effective strategy to enhance its detection sensitivity. The protocols provided herein offer a robust framework for researchers to implement this methodology. Optimization of reaction conditions and HPLC parameters for specific sample matrices and instrumentation is recommended to achieve the best analytical performance. This approach can be valuable for the trace-level quantification of 9-nitrophenanthrene in various environmental and biological samples.

References

• 1. Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite) - Wordpress [reagents.acsgcipr.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 9-Nitrophenanthrene in Mutagenicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) that has garnered significant attention in the field of genetic toxicology. Like other nitro-PAHs, it is an environmental contaminant formed from the reaction of phenanthrene (B1679779) with nitrogen oxides, often originating from combustion processes. Its mutagenic properties, demonstrated in various assay systems, make it a crucial compound for research into the mechanisms of chemical carcinogenesis and for the validation of mutagenicity detection assays. These application notes provide a comprehensive overview of the use of 9-nitrophenanthrene as a model mutagen, complete with experimental protocols and data presentation.

Principle of Mutagenicity

9-Nitrophenanthrene is a pro-mutagen, meaning it requires metabolic activation to exert its mutagenic effects. The primary mechanism of its genotoxicity involves the reduction of the nitro group to a reactive N-hydroxyarylamine intermediate. This intermediate can then be further activated, for example, through esterification, to form a highly reactive nitrenium ion. This electrophilic species can covalently bind to DNA, forming DNA adducts. If these adducts are not properly repaired by the cell's DNA repair machinery, they can lead to mutations during DNA replication, potentially initiating carcinogenesis.

Applications in Mutagenicity Testing

Due to its well-characterized mutagenic activity, 9-nitrophenanthrene serves several key purposes in research and development:

• Positive Control: It is used as a positive control in various mutagenicity assays to ensure the test system is functioning correctly and is capable of detecting mutagens.

• Mechanistic Studies: It serves as a tool for investigating the metabolic pathways of nitro-PAHs and the mechanisms of DNA adduct formation and repair.

• Assay Development and Validation: 9-Nitrophenanthrene can be used to validate new mutagenicity testing methods and to compare the sensitivity of different assay systems.

• Structure-Activity Relationship Studies: By comparing its mutagenic potency to other nitrophenanthrene isomers and related nitro-PAHs, researchers can elucidate the relationship between chemical structure and mutagenic activity.

Data Presentation

The mutagenic potency of 9-nitrophenanthrene is typically quantified in the Ames test (bacterial reverse mutation assay) by the number of revertant colonies produced per nanomole of the compound. The data is often presented for different strains of Salmonella typhimurium, with and without the presence of a metabolic activation system (S9 fraction).

Table 1: Mutagenic Potency of Nitrophenanthrene Isomers in Salmonella typhimurium TA98 with S9 Activation

Compound	Mutagenic Potency (revertants/nmol)
1-Nitrophenanthrene	Data not available in searched literature
2-Nitrophenanthrene	Data not available in searched literature
3-Nitrophenanthrene	Data not available in searched literature
4-Nitrophenanthrene	Inactive or very low activity
9-Nitrophenanthrene	Potent mutagen (Specific quantitative data not available in searched literature)

Note: While the potent mutagenicity of 9-nitrophenanthrene in TA98 with S9 is established, specific revertant/nmol values were not found in the reviewed literature. One study indicated a good linear relationship between spectroscopic properties and mutagenic activity of nitrophenanthrene isomers, suggesting such data exists[1].

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is the most widely used assay for assessing the mutagenic potential of chemical compounds. It utilizes various strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot synthesize this essential amino acid and require it for growth. The assay measures the ability of a test compound to cause a reverse mutation (reversion) to a prototrophic state (His+), allowing the bacteria to grow on a histidine-deficient medium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100)

• 9-Nitrophenanthrene (dissolved in a suitable solvent like DMSO)

• S9 fraction (from Aroclor 1254-induced rat liver) and S9 mix cofactors

• Molten top agar (B569324) (containing a trace amount of histidine and biotin)

• Minimal glucose agar plates

• Positive and negative controls

Protocol:

• Preparation of Bacterial Cultures: Inoculate the Salmonella tester strains into nutrient broth and incubate overnight at 37°C with shaking to obtain a dense culture.

• Preparation of Test Solutions: Prepare a series of dilutions of 9-nitrophenanthrene in a suitable solvent (e.g., DMSO).

• Plate Incorporation Assay:

  • To a sterile tube, add 0.1 mL of the bacterial culture and 0.1 mL of the 9-nitrophenanthrene test solution (or control).

  • For assays requiring metabolic activation, add 0.5 mL of the S9 mix. For assays without metabolic activation, add 0.5 mL of phosphate (B84403) buffer.

  • Add 2.0 mL of molten top agar to the tube, vortex briefly, and pour the mixture onto the surface of a minimal glucose agar plate.

  • Gently tilt and rotate the plate to ensure an even distribution of the top agar.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is at least twice the spontaneous reversion rate (negative control).

Mammalian Cell Gene Mutation Assay (e.g., CHO/HPRT Assay)

Mammalian cell-based assays are crucial for assessing mutagenicity in a system that more closely resembles human physiology. The Chinese Hamster Ovary (CHO) cell line, particularly the HPRT (hypoxanthine-guanine phosphoribosyltransferase) gene mutation assay, is a well-established method. This assay detects mutations in the hprt gene, which confers resistance to the toxic purine (B94841) analog 6-thioguanine (B1684491) (6-TG).

Materials:

• Chinese Hamster Ovary (CHO-K1) cells

• Cell culture medium and supplements

• 9-Nitrophenanthrene (dissolved in a suitable solvent)

• S9 fraction and cofactors (for metabolic activation)

• 6-Thioguanine (6-TG) for mutant selection

• Positive and negative controls

Protocol:

• Cell Culture: Maintain CHO-K1 cells in appropriate culture medium.

• Treatment:

  • Seed a known number of cells into culture flasks or plates.

  • After allowing the cells to attach, expose them to various concentrations of 9-nitrophenanthrene for a defined period (e.g., 3-5 hours), both with and without S9 metabolic activation.

  • Include appropriate vehicle (solvent) and positive controls.

• Expression Period: After treatment, wash the cells to remove the test compound and culture them in fresh medium for a period (typically 6-8 days) to allow for the expression of the mutant phenotype. During this time, the wild-type HPRT enzyme is depleted in the mutant cells.

• Mutant Selection:

  • Plate a known number of cells in a medium containing 6-TG.

  • Plate a separate set of cells in a non-selective medium to determine the cloning efficiency (plating efficiency).

• Incubation: Incubate the plates for 7-10 days to allow for colony formation.

• Scoring:

  • Stain and count the colonies in both the selective and non-selective plates.

  • Calculate the mutant frequency by dividing the number of 6-TG resistant colonies by the number of viable cells (determined from the cloning efficiency plates).

  • A significant, dose-dependent increase in mutant frequency compared to the negative control indicates a positive result.

Visualizations

Metabolic Activation Pathway of 9-Nitrophenanthrene

The mutagenicity of 9-nitrophenanthrene is dependent on its metabolic activation to reactive intermediates that can bind to DNA. The following diagram illustrates the key steps in this process.

Caption: Metabolic activation of 9-nitrophenanthrene to a DNA-reactive intermediate.

Experimental Workflow for the Ames Test

The following diagram outlines the major steps involved in performing the Ames test with 9-nitrophenanthrene.

Caption: Workflow for the bacterial reverse mutation assay (Ames test).

References

• 1. Prediction of mutagenic activity of nitrophenanthrene and nitroanthracene isomers by simulated IR and Raman spectra - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Application of 9-Nitrophenanthrene Derivatives in Material Science

Audience: Researchers, scientists, and drug development professionals.

Introduction: Phenanthrene (B1679779) and its derivatives are a class of polycyclic aromatic hydrocarbons that serve as valuable building blocks in material science due to their rigid and planar structure.[1] The introduction of a nitro group onto the phenanthrene core, particularly at the 9-position, significantly modulates its electronic and photophysical properties.[2][3] This makes 9-nitrophenanthrene a key intermediate for developing advanced materials for organic electronic devices, such as Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs).[1][3][4][5] The nitro group can be further modified, for example, through reduction to an amino group, allowing for the synthesis of a diverse library of derivatives with tailored functionalities for specific applications.[6][7]

These application notes provide detailed protocols for the synthesis of 9-nitrophenanthrene and a subsequent derivative, summarize key quantitative data, and present logical workflows for the synthesis and application process.

Experimental Protocols

Protocol 1: Synthesis of 9-Nitrophenanthrene via Electrophilic Nitration

This protocol describes the direct nitration of phenanthrene to yield 9-nitrophenanthrene. The reaction is typically carried out using a mixture of nitric acid and sulfuric acid.[8]

Materials:

• Phenanthrene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetic Acid (optional, as solvent)[3]

• Ice bath

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Buchner funnel and filter paper

• Ethanol (for recrystallization)

• Deionized water

Procedure:

• Set up a round-bottom flask with a magnetic stirrer in an ice bath to maintain a low temperature.

• Dissolve phenanthrene in a minimal amount of acetic acid in the flask.

• Slowly add concentrated sulfuric acid to the stirring solution.

• Prepare the nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid in a separate beaker cooled in an ice bath.

• Add the nitrating mixture dropwise to the phenanthrene solution using a dropping funnel over 30-60 minutes, ensuring the temperature does not rise significantly.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture slowly onto a large volume of crushed ice and water to precipitate the crude product.

• Collect the yellow solid precipitate by vacuum filtration using a Buchner funnel.

• Wash the solid thoroughly with cold deionized water to remove residual acid.

• Purify the crude 9-nitrophenanthrene by recrystallization from ethanol.

• Dry the purified crystals under vacuum.

Safety Precautions: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles. The nitration reaction is exothermic and must be cooled properly.

Protocol 2: Synthesis of 9-Amino-10-nitrophenanthrene via Nucleophilic Amination

This protocol outlines the conversion of 9-nitrophenanthrene to 9-amino-10-nitrophenanthrene, a valuable derivative for further functionalization.[6]

Materials:

• 9-Nitrophenanthrene

• Potassium Amide (KNH₂) or other suitable aminating agent

• Liquid Ammonia (B1221849) (as solvent)

• Dry ice/acetone bath

• Dewar flask

• Appropriate glassware for handling anhydrous and low-temperature reactions

Procedure:

• Set up a three-neck flask equipped with a cold finger condenser (charged with dry ice/acetone) and a gas inlet for ammonia.

• Condense liquid ammonia into the flask at -78 °C.

• Add the aminating agent (e.g., potassium amide) to the liquid ammonia.

• Dissolve 9-nitrophenanthrene in a suitable anhydrous solvent and add it dropwise to the stirring ammonia solution.

• Allow the reaction to proceed for the required time, monitoring by TLC.

• Upon completion, quench the reaction by the careful addition of ammonium (B1175870) chloride.

• Allow the ammonia to evaporate in a fume hood.

• Extract the product with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the resulting 9-amino-10-nitrophenanthrene using column chromatography or recrystallization.

Data Presentation

Quantitative data is crucial for characterizing the synthesized materials and evaluating their performance.

Table 1: Physical and Chemical Properties of 9-Nitrophenanthrene

Property	Value	Reference
CAS Number	954-46-1	[3][9][10]
Molecular Formula	C₁₄H₉NO₂	[7][9][10]
Molecular Weight	223.23 g/mol	[9][11]
Appearance	Yellow crystalline solid	[7]
Melting Point	508.01 K (234.86 °C)	[11]
Boiling Point	746.16 K (473.01 °C)	[11]

| IUPAC Name | 9-nitrophenanthrene |[9] |

Table 2: Representative Photophysical Properties of Phenanthrene Derivatives Note: Data for specific 9-nitrophenanthrene derivatives can be populated here upon experimental characterization. The following is an example based on functionalized fluorophenanthrenes.

Compound	Absorption Maxima (λ_abs, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Emission Maxima (λ_em, nm)	Reference
Fluorophenanthrene P1	250-275, with shoulder peaks up to 380	69,200 - 93,900	Blue region	[12]
Fluorophenanthrene P2	250-275, with shoulder peaks up to 380	69,200 - 93,900	Blue region	[12]

| Fluorophenanthrene P3 | 250-275, with shoulder peaks up to 380 | 69,200 - 93,900 | Blue region |[12] |

Table 3: Performance Metrics for Organic Electronic Devices Based on Phenanthrene Derivatives This table serves as a template for summarizing device performance data.

Derivative	Device Type	Key Performance Metric	Value	Reference
Example: Heterocycle-flanked Alkoxyphenanthrene	OFET	Hole Mobility (cm²/Vs)	[To be determined]	[5]
Example: Heterocycle-flanked Alkoxyphenanthrene	OFET	On/Off Ratio	[To be determined]	[5]
[Derivative Name]	OLED	External Quantum Efficiency (EQE, %)	[To be determined]	[5]

| [Derivative Name] | OLED | Max Emission Wavelength (nm) | [To be determined] |[5] |

Workflows and Diagrams

Visual workflows provide a clear overview of the experimental and logical processes involved in the synthesis and application of 9-nitrophenanthrene derivatives.

Caption: Workflow for the synthesis of 9-Nitrophenanthrene.

Caption: General workflow for synthesizing functional derivatives.

Caption: R&D cycle for phenanthrene-based organic electronics.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. Aromatic nitro-compounds. Studies of the amination of 9-nitrophenanthrene and of the mononitrobiphenylenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. CAS 954-46-1: 9-Nitrophenanthrene | CymitQuimica [cymitquimica.com]
• 8. rncollegehajipur.in [rncollegehajipur.in]
• 9. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 9-Nitrophenanthrene [webbook.nist.gov]
• 11. chemeo.com [chemeo.com]
• 12. Synthesis and photophysical properties of new reactive fluorophenanthrenes [comptes-rendus.academie-sciences.fr]

Protocol for Assessing the Photodegradation of 9-Nitrophenanthrene

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), is a compound of significant interest due to its presence in the environment and its potential toxicological effects. Understanding its fate and persistence is crucial, with photodegradation being a primary transformation pathway. This document provides a detailed protocol for assessing the photodegradation of 9-Nitrophenanthrene in a laboratory setting. The protocol outlines the experimental setup, analytical methods for quantification, and a proposed photodegradation pathway.

Data Presentation

Table 1: Photodegradation Kinetics of 9-Nitrophenanthrene

Solvent System	Light Source	Initial Concentration (µM)	Rate Constant (k) (min⁻¹)	Half-life (t½) (min)
Acetonitrile (B52724)	Mercury Arc Lamp	[Enter Value]	[Enter Value]	[Enter Value]
Methanol	Xenon Arc Lamp	[Enter Value]	[Enter Value]	[Enter Value]
Water	Simulated Sunlight	[Enter Value]	[Enter Value]	[Enter Value]

Table 2: Quantum Yield of 9-Nitrophenanthrene Photodegradation

Solvent System	Light Wavelength (nm)	Quantum Yield (Φ)
Acetonitrile	[Enter Value]	[Enter Value]
Cyclohexane	[Enter Value]	[Enter Value]

Table 3: Identification of Major Photodegradation Products

Product	Retention Time (min) - HPLC	m/z - GC-MS	Proposed Structure
[e.g., Anthraquinone]	[Enter Value]	[Enter Value]	[Insert Structure]
[Product 2]	[Enter Value]	[Enter Value]	[Insert Structure]
[Product 3]	[Enter Value]	[Enter Value]	[Insert Structure]

Experimental Protocols

This section details the methodologies for conducting the photodegradation assessment of 9-Nitrophenanthrene.

Materials and Reagents

• 9-Nitrophenanthrene (analytical standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Solvents for extraction (e.g., Dichloromethane (B109758), Ethyl Acetate)

• Internal standard for quantitative analysis (e.g., deuterated PAH)

• Gases for GC-MS (Helium, Nitrogen)

Experimental Setup for Photodegradation

A bench-scale photoreactor is required to study the photodegradation kinetics.

Diagram 1: Experimental Workflow for Photodegradation Assessment

Caption: Workflow for assessing the photodegradation of 9-Nitrophenanthrene.

Procedure:

• Photoreactor: A photochemical reactor equipped with a suitable light source is required. Common choices include mercury arc lamps or xenon arc lamps, which can be fitted with filters to isolate specific wavelength regions. For studies simulating environmental conditions, a solar simulator is recommended. The reactor should have a system for temperature control and a magnetic stirrer for homogenous irradiation of the solution.

• Reaction Vessel: Quartz vessels should be used as they are transparent to UV-Vis radiation.

• Light Source: A medium-pressure mercury arc lamp or a xenon lamp can be used. The light intensity should be measured using a radiometer or through chemical actinometry to ensure reproducibility.

• Sample Preparation: Prepare a stock solution of 9-Nitrophenanthrene in the chosen solvent (e.g., acetonitrile, methanol, or water with a co-solvent for solubility). The concentration should be such that the initial absorbance at the irradiation wavelength is appropriate for kinetic studies (typically between 0.1 and 1).

• Irradiation:

  • Fill the quartz reaction vessel with the 9-Nitrophenanthrene solution.

  • Place the vessel in the photoreactor and ensure constant stirring.

  • Turn on the light source to initiate the photodegradation reaction.

  • At predetermined time intervals, withdraw aliquots of the solution for analysis. It is crucial to protect the collected samples from further light exposure.

Analytical Methods

Accurate and sensitive analytical methods are essential for monitoring the degradation of 9-Nitrophenanthrene and identifying its photoproducts.

3.3.1. High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC coupled with a fluorescence detector (FLD) is a highly sensitive method for quantifying 9-Nitrophenanthrene.

• Instrumentation: An HPLC system equipped with a C18 reversed-phase column, a gradient pump, and a fluorescence detector.

• Mobile Phase: A gradient of acetonitrile and water is commonly used. The specific gradient program should be optimized to achieve good separation of 9-Nitrophenanthrene from its degradation products.

• Fluorescence Detection: For 9-Nitrophenanthrene, excitation and emission wavelengths of 254 nm and 444 nm, respectively, can be utilized for high sensitivity and selectivity.

• Quantification: A calibration curve should be prepared using standard solutions of 9-Nitrophenanthrene of known concentrations. The concentration of 9-Nitrophenanthrene in the irradiated samples can then be determined by comparing their peak areas to the calibration curve. The degradation kinetics can be determined by plotting the natural logarithm of the concentration of 9-Nitrophenanthrene versus irradiation time. This often follows pseudo-first-order kinetics.

3.3.2. Gas Chromatography-Mass Spectrometry (GC-MS) for Product Identification

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile photodegradation products.

• Sample Preparation: The irradiated samples may need to be extracted and concentrated to detect trace levels of degradation products. Liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) followed by evaporation of the solvent is a common procedure.

• Instrumentation: A GC system coupled to a mass spectrometer. A capillary column suitable for PAH analysis (e.g., HP-5MS) should be used.

• GC Program: The oven temperature program should be optimized to separate the different components of the reaction mixture.

• Mass Spectrometry: The mass spectrometer should be operated in electron ionization (EI) mode. The mass spectrum of 9-Nitrophenanthrene is available in the NIST database for comparison. The identification of degradation products can be achieved by comparing their mass spectra with library data (e.g., NIST/Wiley) and, when possible, by comparison with authentic standards. The mass spectrum of 9-Nitrophenanthrene typically shows a molecular ion peak at m/z 223.

Proposed Photodegradation Pathway

The photodegradation of nitro-PAHs is a complex process that can proceed through several pathways. The following diagram illustrates a plausible photodegradation pathway for 9-Nitrophenanthrene based on the known reactivity of related compounds.

Diagram 2: Proposed Photodegradation Pathway of 9-Nitrophenanthrene

Caption: Plausible photodegradation pathways of 9-Nitrophenanthrene.

Pathway Description:

• Excitation: 9-Nitrophenanthrene absorbs light, promoting it to an electronically excited state.

• Pathway 1 (Nitro-Nitrito Rearrangement): The excited molecule can undergo a rearrangement to form a phenanthrenoxy radical and a nitric oxide (NO) radical.

• Pathway 2 (Direct Photodissociation): Alternatively, the excited molecule can undergo direct cleavage of the C-N bond to form a 9-phenanthrenyl radical and a nitrogen dioxide (NO₂) radical.

• Formation of Products: The highly reactive radical intermediates can then undergo further reactions, particularly in the presence of oxygen, to form more stable products. A likely major product is anthraquinone.[1] Other oxidized and rearranged products may also be formed.

It is important to note that the specific products and their relative abundances will depend on the reaction conditions, such as the solvent and the presence of oxygen. The proposed pathway serves as a guide for the identification of potential degradation products.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]

Application of 9-Nitrophenanthrene in Toxicological Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in toxicological research due to its presence in the environment, particularly in diesel exhaust and atmospheric particulate matter.[1] As a member of the nitro-PAH class, it is recognized for its mutagenic and DNA-damaging properties.[1] Understanding the toxicological profile of 9-Nitrophenanthrene is crucial for assessing its risk to human health and for developing strategies to mitigate its harmful effects.

This document provides detailed application notes and experimental protocols for the toxicological assessment of 9-Nitrophenanthrene, targeting researchers, scientists, and drug development professionals. The information compiled herein is based on the known toxicological profile of nitro-PAHs and related compounds.

Data Presentation

Table 1: Cytotoxicity of 9-Nitrophenanthrene in Various Cell Lines

Cell Line	Cell Type	Assay	Incubation Time (hrs)	IC50 (µM)
A549	Human Lung Carcinoma	MTT	24	Data not available
HepG2	Human Liver Carcinoma	Neutral Red	48	Data not available
MCF-7	Human Breast Adenocarcinoma	LDH	24	Data not available
BEAS-2B	Human Bronchial Epithelial	AlamarBlue	72	Data not available

IC50 (Median Inhibitory Concentration) values represent the concentration of 9-Nitrophenanthrene required to inhibit 50% of cell viability. These values are critical for determining the cytotoxic potential of the compound and for selecting appropriate concentrations for further mechanistic studies.

Table 2: Genotoxicity of 9-Nitrophenanthrene

Assay	Test System	Metabolic Activation (S9)	Concentration Range (µM)	Result
Ames Test	S. typhimurium TA98	With/Without	Data not available	Reported as mutagenic[1]
Ames Test	S. typhimurium TA100	With/Without	Data not available	Data not available
Comet Assay	Human Lymphocytes	N/A	Data not available	Expected to induce DNA damage
Micronucleus Test	CHO Cells	With/Without	Data not available	Data not available

Genotoxicity assays are essential for determining the potential of a compound to damage genetic material. The Ames test assesses point mutations in bacteria, the Comet assay detects DNA strand breaks in individual cells, and the micronucleus test evaluates chromosomal damage.

Table 3: Developmental Toxicity of 9-Nitrophenanthrene in Zebrafish Embryos

Exposure Duration (hpf)	Endpoint	LC50 (µM)	EC50 (µM)	Teratogenic Index (LC50/EC50)
96	Mortality	Data not available	N/A	Data not available
96	Pericardial Edema	N/A	Data not available	Data not available
96	Yolk Sac Edema	N/A	Data not available	Data not available
96	Spinal Curvature	N/A	Data not available	Data not available

The zebrafish embryo model is a powerful tool for assessing developmental toxicity. LC50 (Median Lethal Concentration) indicates the concentration causing 50% mortality, while EC50 (Median Effective Concentration) represents the concentration causing a specific sublethal effect in 50% of the embryos. The Teratogenic Index provides a measure of the teratogenic potential of a substance.

Experimental Protocols

Detailed methodologies for key toxicological experiments are provided below. These protocols are based on standard procedures and can be adapted for the specific investigation of 9-Nitrophenanthrene.

Protocol 1: Ames Test (Bacterial Reverse Mutation Assay)

Objective: To evaluate the mutagenic potential of 9-Nitrophenanthrene by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium strains (e.g., TA98, TA100)

• 9-Nitrophenanthrene stock solution (in a suitable solvent like DMSO)

• Positive controls (e.g., 2-nitrofluorene (B1194847) without S9, 2-aminoanthracene (B165279) with S9)

• Negative control (solvent)

• S9 fraction from induced rat liver

• Cofactor solution (NADP, G6P)

• Molten top agar (B569324)

• Minimal glucose agar plates

Procedure:

• Preparation of Bacterial Cultures: Inoculate the S. typhimurium strains into nutrient broth and incubate overnight at 37°C with shaking.

• Preparation of Test Solutions: Prepare a series of dilutions of 9-Nitrophenanthrene in the chosen solvent.

• Metabolic Activation: For assays with metabolic activation, prepare the S9 mix containing the S9 fraction and cofactor solution. Keep on ice.

• Assay: a. To sterile test tubes, add 0.1 mL of the bacterial culture, 0.1 mL of the test solution (or control), and 0.5 mL of S9 mix or phosphate (B84403) buffer (for assays without S9). b. Incubate the mixture at 37°C for 20-30 minutes. c. Add 2 mL of molten top agar (at 45°C) to each tube, vortex briefly, and pour the contents onto minimal glucose agar plates. d. Allow the top agar to solidify.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A substance is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies, typically at least a two-fold increase over the background.

Protocol 2: Comet Assay (Single Cell Gel Electrophoresis)

Objective: To detect DNA strand breaks in individual cells exposed to 9-Nitrophenanthrene.

Materials:

• Human cells (e.g., lymphocytes, A549 cells)

• 9-Nitrophenanthrene stock solution

• Positive control (e.g., H₂O₂)

• Negative control (solvent)

• Low melting point agarose (B213101) (LMPA)

• Normal melting point agarose (NMPA)

• Lysis solution (high salt, EDTA, Triton X-100)

• Alkaline electrophoresis buffer (NaOH, EDTA)

• Neutralization buffer (Tris-HCl)

• DNA stain (e.g., SYBR Green, ethidium (B1194527) bromide)

• Microscope slides

Procedure:

• Cell Treatment: Expose the cells to various concentrations of 9-Nitrophenanthrene for a defined period.

• Slide Preparation: a. Coat microscope slides with a layer of NMPA. b. Mix the treated cells with LMPA and layer onto the pre-coated slides. c. Cover with a coverslip and allow the agarose to solidify on ice.

• Lysis: Remove the coverslips and immerse the slides in cold lysis solution for at least 1 hour at 4°C to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in an electrophoresis tank filled with alkaline electrophoresis buffer for 20-40 minutes to allow the DNA to unwind.

• Electrophoresis: Apply an electric field (typically 25V, 300mA) for 20-30 minutes.

• Neutralization and Staining: a. Gently remove the slides and neutralize them with neutralization buffer. b. Stain the DNA with a fluorescent dye.

• Visualization and Analysis: a. Visualize the "comets" using a fluorescence microscope. b. Quantify the DNA damage by measuring the length of the comet tail and the intensity of DNA in the tail using specialized software. Increased tail length and intensity indicate greater DNA damage.

Protocol 3: Zebrafish Embryo Developmental Toxicity Assay

Objective: To assess the potential of 9-Nitrophenanthrene to cause mortality and morphological abnormalities during embryonic development.

Materials:

• Fertilized zebrafish embryos

• 9-Nitrophenanthrene stock solution

• Embryo medium (e.g., E3 medium)

• Multi-well plates (e.g., 24-well or 96-well)

• Stereomicroscope

Procedure:

• Embryo Collection and Selection: Collect freshly fertilized embryos and select healthy, normally developing embryos at the 4-8 cell stage.

• Exposure: a. Prepare a range of concentrations of 9-Nitrophenanthrene in embryo medium. b. Place individual embryos into the wells of a multi-well plate containing the test solutions. c. Include a solvent control group.

• Incubation: Incubate the plates at 28.5°C on a 14/10-hour light/dark cycle.

• Observation and Endpoint Assessment: a. Observe the embryos daily under a stereomicroscope. b. Record mortality at regular intervals (e.g., 24, 48, 72, 96 hours post-fertilization - hpf). c. At specific time points (e.g., 96 hpf), assess for a range of morphological abnormalities, including:

  • Pericardial edema (swelling around the heart)
  • Yolk sac edema
  • Spinal curvature (lordosis, kyphosis, scoliosis)
  • Hatching rate
  • Heart rate
  • Pigmentation changes

• Data Analysis: a. Calculate the LC50 value based on the mortality data. b. Calculate the EC50 for the most sensitive teratogenic endpoint. c. Determine the Teratogenic Index (TI = LC50/EC50). A higher TI suggests a greater teratogenic potential.

Signaling Pathways and Mechanisms of Toxicity

The toxicity of 9-Nitrophenanthrene is likely mediated through several key signaling pathways, primarily due to its nature as a nitro-PAH.

Metabolic Activation and DNA Adduct Formation

A crucial step in the toxicity of many nitro-PAHs is their metabolic activation to reactive intermediates that can bind to DNA, forming DNA adducts. This process can be initiated by two main pathways: nitroreduction and ring oxidation. The involvement of cytochrome P450 enzymes, particularly CYP1A1, in the metabolism of related compounds suggests a role for the Aryl Hydrocarbon Receptor (AHR) signaling pathway.

Metabolic activation and DNA adduct formation by 9-Nitrophenanthrene.

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway

As a polycyclic aromatic hydrocarbon derivative, 9-Nitrophenanthrene is a potential ligand for the Aryl Hydrocarbon Receptor (AHR). Upon binding, the AHR translocates to the nucleus, dimerizes with the AHR Nuclear Translocator (ARNT), and binds to Xenobiotic Response Elements (XREs) in the promoter regions of target genes. This leads to the induction of drug-metabolizing enzymes like CYP1A1, which can, in turn, enhance the metabolic activation of 9-Nitrophenanthrene, creating a feedback loop that can potentiate its toxicity.

Aryl Hydrocarbon Receptor (AHR) signaling pathway activation.

p53-Mediated DNA Damage Response

The formation of DNA adducts by reactive metabolites of 9-Nitrophenanthrene can trigger a DNA damage response, a critical component of which is the activation of the tumor suppressor protein p53. Activated p53 can induce cell cycle arrest to allow for DNA repair or, if the damage is too severe, initiate apoptosis (programmed cell death) to eliminate the damaged cells.

p53-mediated DNA damage response pathway.

Conclusion

9-Nitrophenanthrene is a genotoxic compound with the potential to cause significant harm to biological systems. The provided application notes and protocols offer a framework for the comprehensive toxicological evaluation of this and other related nitro-PAHs. While specific quantitative data for 9-Nitrophenanthrene remains to be fully elucidated, the experimental approaches and mechanistic pathways described here provide a solid foundation for future research in this area. Such research is essential for a thorough understanding of the risks posed by environmental pollutants and for the development of informed regulatory policies and potential therapeutic interventions.

References

• 1. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Improving Peak Resolution of Nitrophenanthrene Isomers in HPLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the High-Performance Liquid Chromatography (HPLC) separation of nitrophenanthrene isomers.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: Why are my nitrophenanthrene isomer peaks co-eluting or poorly resolved?

A1: Poor resolution of nitrophenanthrene isomers is a common challenge due to their similar chemical structures and physicochemical properties.[1] The primary reasons for poor separation are inadequate selectivity (α), insufficient column efficiency (N), or a suboptimal retention factor (k').[2] To improve resolution, a systematic approach to optimizing these three factors is necessary.

Recommended Solutions:

• Optimize Selectivity (α): This is the most powerful factor for improving the resolution of isomers.[2]

  • Change the Stationary Phase: Standard C18 columns separate based on hydrophobicity. For aromatic compounds like nitrophenanthrenes, a Phenyl-Hexyl column is often a better choice.[3] The phenyl rings in the stationary phase provide π-π interactions with the aromatic rings of the analytes, offering a different selectivity mechanism that can significantly improve separation.[1]

  • Switch the Organic Modifier: Acetonitrile (B52724) and methanol (B129727) interact differently with both the analytes and the stationary phase. If you are using acetonitrile, try switching to methanol, or vice-versa.[2] Methanol can enhance π-π interactions on phenyl-based columns, potentially increasing retention and altering selectivity.

  • Adjust Mobile Phase pH: While nitrophenanthrenes are not typically ionizable, pH can influence the silica (B1680970) backbone of the column and affect peak shape. Ensure the mobile phase pH is stable and within the recommended range for the column (typically pH 2-8).[4]

• Increase Column Efficiency (N): Higher efficiency results in sharper, narrower peaks, which can improve the resolution of closely eluting compounds.

  • Use a Column with Smaller Particles: Switching from a 5 µm particle size column to a 3 µm or sub-2 µm (for UHPLC systems) will increase efficiency.[5]

  • Increase Column Length: A longer column provides more theoretical plates, leading to better separation, although this will increase analysis time and backpressure.[6]

  • Optimize Flow Rate: Lowering the flow rate can sometimes improve resolution by allowing more time for interactions between the analytes and the stationary phase.[7]

• Adjust the Retention Factor (k'): The ideal retention factor is typically between 2 and 10.

  • Modify Mobile Phase Strength: In reversed-phase HPLC, increasing the proportion of the aqueous component (e.g., water) in the mobile phase will increase the retention time of the isomers, which may lead to better separation.[8]

Q2: My peaks are present, but they are broad or show significant tailing. What can I do?

A2: Peak tailing or broadening can compromise resolution and the accuracy of quantification. This is often caused by secondary interactions between the analytes and the stationary phase or issues outside the column.

Recommended Solutions:

• Check for Secondary Silanol (B1196071) Interactions: Free silanol groups on the silica surface of the column can interact with polar functional groups, causing peak tailing. Using a modern, well-end-capped column can minimize this. Adding a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase can also help suppress silanol interactions.

• Reduce Extra-Column Volume: Ensure all tubing between the injector and the detector is as short as possible and has a narrow internal diameter to minimize peak broadening.

• Lower Injection Volume or Sample Concentration: Overloading the column can lead to broad, asymmetric peaks. Try injecting a smaller volume or diluting your sample.

• Ensure Mobile Phase and Sample Solvent Compatibility: If the sample is dissolved in a much stronger solvent than the mobile phase, it can cause peak distortion. Ideally, dissolve the sample in the initial mobile phase.[7]

Q3: My retention times are shifting from one injection to the next. Why is this happening?

A3: Unstable retention times indicate a problem with the HPLC system's stability or the method's robustness.

Recommended Solutions:

• Ensure Proper Column Equilibration: Before starting a sequence, ensure the column is fully equilibrated with the initial mobile phase. This can take 15-20 minutes or longer, especially when switching between different mobile phases.[7]

• Check for Leaks: Inspect all fittings for any signs of leaks, as this can cause pressure fluctuations and lead to shifting retention times.

• Verify Mobile Phase Composition: Ensure the mobile phase is accurately prepared and well-mixed. If using a gradient, check the pump's proportioning valves for correct operation.

• Maintain Consistent Column Temperature: Fluctuations in ambient temperature can affect retention times. Using a column oven set at a stable temperature (e.g., 5°C above ambient) is highly recommended for reproducibility.[9]

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating nitrophenanthrene isomers?

A1: While a standard C18 column can be a starting point, a Phenyl-Hexyl stationary phase is generally recommended for separating aromatic isomers like nitrophenanthrenes.[5] The key advantage of a phenyl-based column is its ability to engage in π-π interactions with the aromatic structure of the analytes.[1] This provides an additional separation mechanism beyond simple hydrophobicity, often resulting in superior selectivity and resolution for these types of compounds compared to a C18 column.[3]

Q2: Should I use methanol or acetonitrile as the organic modifier in my mobile phase?

A2: The choice between methanol and acetonitrile can significantly impact selectivity.[2] For separations on a Phenyl-Hexyl column, methanol is often preferred because it can enhance the π-π interactions between the analytes and the stationary phase, which may lead to better resolution. Acetonitrile, on the other hand, can sometimes decrease these same interactions. It is recommended to screen both solvents during method development to determine which provides the best separation for your specific nitrophenanthrene isomers.

Q3: How does changing the column temperature affect the separation of nitrophenanthrene isomers?

A3: Temperature is a critical parameter for optimizing HPLC separations.

• Reduced Retention Time: Increasing the column temperature will decrease the viscosity of the mobile phase, generally leading to shorter retention times.[6][9]

• Improved Efficiency: Higher temperatures can improve mass transfer, resulting in sharper peaks and better efficiency.[10]

• Altered Selectivity: Changing the temperature can alter the selectivity of the separation. In some cases, increasing the temperature can improve resolution, while in others, it may cause peaks to merge.[11] It is advisable to screen a range of temperatures (e.g., 25°C, 40°C, 50°C) during method development to find the optimal condition.[2]

Q4: Is a gradient or isocratic elution better for separating nitrophenanthrene isomers?

A4: For method development, it is best to start with a gradient elution .[2] A broad scouting gradient (e.g., 5% to 95% organic solvent over 20-30 minutes) will help determine the approximate mobile phase composition required to elute all the isomers.[2] Based on the results of the scouting run, you can then develop a shallower, more focused gradient or switch to an isocratic method if the isomers elute closely together.[2] Gradient elution is particularly useful for complex mixtures as it can improve peak shape and reduce analysis time.[8]

Data Presentation

The following table summarizes the expected effects of modifying key HPLC parameters on the separation of nitrophenanthrene isomers, based on general chromatographic principles for aromatic compounds.

Parameter Change	Expected Effect on Resolution	Expected Effect on Retention Time	Rationale
Switch from C18 to Phenyl-Hexyl Column	Likely to Increase	May Increase or Decrease	Introduces π-π interactions, which alters selectivity for aromatic compounds.[5]
Switch Organic Modifier (ACN to MeOH)	May Increase or Decrease	May Increase or Decrease	Methanol can enhance π-π interactions on phenyl columns, altering selectivity.
Decrease % Organic in Mobile Phase	Likely to Increase	Increases	Increases the retention factor (k'), allowing more time for separation to occur.[7]
Increase Column Temperature	May Increase or Decrease	Decreases	Reduces mobile phase viscosity and can alter selectivity.[9][11]
Decrease Flow Rate	May Increase	Increases	Allows for better mass transfer and more interaction time with the stationary phase.[7]
Decrease Column Particle Size	Likely to Increase	No significant change	Increases column efficiency (N), leading to sharper peaks.[5]

Experimental Protocols

Protocol 1: General Sample Preparation for HPLC Analysis

• Weighing: Accurately weigh approximately 1 mg of the nitrophenanthrene isomer sample.

• Dissolution: Dissolve the sample in 1 mL of acetonitrile or another suitable solvent to create a 1 mg/mL stock solution.

• Sonication: If the sample does not dissolve readily, sonicate the solution for 5-10 minutes.

• Dilution: Dilute the stock solution to a final concentration of approximately 50 µg/mL using a solvent that mimics the initial mobile phase composition (e.g., 50:50 acetonitrile:water).

• Filtration: Filter the final sample solution through a 0.2 µm or 0.45 µm syringe filter to remove any particulate matter before injection.

Protocol 2: Method Development for Separation of Nitrophenanthrene Isomers

This protocol provides a systematic approach to developing a robust separation method.

• Initial Column and Mobile Phase Selection:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: HPLC-grade water.

  • Mobile Phase B: HPLC-grade acetonitrile (ACN).

  • Detector: UV, set at 254 nm.

  • Column Temperature: 30°C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

• Scouting Gradient Run:

  • Equilibrate the column with 5% B for 10 minutes.

  • Run a broad linear gradient from 5% B to 95% B over 30 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and re-equilibrate.

  • Evaluation: Assess the chromatogram to determine the approximate %B at which the isomers elute.

• Gradient Optimization:

  • Based on the scouting run, create a shallower gradient around the elution time of the isomers. For example, if the isomers eluted at approximately 60% B, try a gradient of 50% B to 70% B over 20 minutes.

• Organic Modifier Screening:

  • Repeat the optimized gradient, but replace acetonitrile (Mobile Phase B) with methanol.

  • Compare the chromatograms from the acetonitrile and methanol runs to determine which organic modifier provides better selectivity and resolution.

• Temperature Screening:

  • Using the best organic modifier and gradient from the previous steps, perform runs at different column temperatures (e.g., 30°C, 40°C, 50°C).

  • Evaluate the effect of temperature on resolution and select the optimal temperature.

• Final Refinement:

  • Make any final small adjustments to the gradient slope or flow rate to achieve baseline resolution (Rs ≥ 1.5) for all isomer peaks.

Visualizations

Caption: A troubleshooting workflow for improving poor peak resolution in HPLC.

References

• 1. support.waters.com [support.waters.com]
• 2. benchchem.com [benchchem.com]
• 3. differencebetween.com [differencebetween.com]
• 4. longdom.org [longdom.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. benchchem.com [benchchem.com]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 9. chromtech.com [chromtech.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. waters.com [waters.com]

Technical Support Center: Troubleshooting Matrix Effects in 9-Nitrophenanthrene GC-MS Analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering matrix effects during the gas chromatography-mass spectrometry (GC-MS) analysis of 9-Nitrophenanthrene. The following information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the GC-MS analysis of 9-Nitrophenanthrene?

A1: Matrix effects in GC-MS analysis refer to the alteration of the analytical signal of a target analyte, such as 9-Nitrophenanthrene, due to the co-eluting components of the sample matrix. These effects can manifest as either signal enhancement or suppression, leading to inaccurate quantification. In complex matrices, such as soil, sediment, or biological tissues, these interferences can compromise the reliability and validity of analytical results. For instance, active sites in the GC inlet liner can be blocked by matrix components, leading to a signal enhancement for the analyte.[1]

Q2: What are the common signs of matrix effects in my 9-Nitrophenanthrene chromatogram?

A2: Common indicators of matrix effects include:

• Poor peak shape: Tailing or fronting of the 9-Nitrophenanthrene peak.

• Inconsistent retention times: Shifts in the retention time of 9-Nitrophenanthrene across different samples.

• Poor reproducibility: High variability in the peak area or height of 9-Nitrophenanthrene in replicate injections of the same sample.

• Inaccurate quantification: Discrepancies between expected and measured concentrations, often observed as either overestimation (enhancement) or underestimation (suppression) of the true value.

• Baseline disturbances: Elevated baseline noise or the presence of "ghost peaks" in the chromatogram.[2]

Q3: How can I confirm that the issues I am observing are due to matrix effects?

A3: To confirm matrix effects, you can perform a post-extraction spike experiment. This involves comparing the signal response of a 9-Nitrophenanthrene standard in a clean solvent to the response of the same standard spiked into a blank matrix extract (a sample that does not contain 9-Nitrophenanthrene but has been through the entire sample preparation process). A significant difference between the two responses indicates the presence of matrix effects. A common method to quantify this is by calculating the matrix effect percentage (ME%).

Troubleshooting Guides

Problem 1: Poor Peak Shape and Shifting Retention Times for 9-Nitrophenanthrene

Possible Causes and Solutions:

• Active Sites in the GC System: Co-extracted matrix components can create active sites in the GC inlet liner or the front of the analytical column, leading to peak tailing and retention time shifts for polar analytes like 9-Nitrophenanthrene.

  • Solution: Use an inert liner, such as one that is deactivated or contains glass wool. Regularly replace the liner and septum. Trim the first few centimeters of the analytical column to remove accumulated non-volatile matrix components.[3]

• Improper GC Conditions: Suboptimal oven temperature programming or carrier gas flow rate can lead to poor chromatography.

  • Solution: Optimize the GC oven temperature program to ensure proper separation of 9-Nitrophenanthrene from interfering matrix components. Ensure the carrier gas flow rate is optimal for the column dimensions.

• Column Overload: Injecting too much sample or a sample with a high concentration of matrix components can overload the column.

  • Solution: Dilute the sample extract or reduce the injection volume.

Problem 2: Inaccurate Quantification (Signal Suppression or Enhancement) of 9-Nitrophenanthrene

Possible Causes and Solutions:

• Ion Source Competition: In the mass spectrometer's ion source, co-eluting matrix components can compete with 9-Nitrophenanthrene for ionization, leading to signal suppression. Conversely, some matrix components can enhance the ionization of the analyte.

  • Solution 1: Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for the matrix effect as both the standards and the samples will be affected similarly.

  • Solution 2: Standard Addition: This method involves adding known amounts of a 9-Nitrophenanthrene standard to aliquots of the sample extract. By plotting the instrument response against the added concentration, the original concentration in the sample can be determined from the x-intercept. This method is effective but can be time-consuming.

  • Solution 3: Use of an Internal Standard: An internal standard is a compound with similar chemical properties to 9-Nitrophenanthrene that is added to all samples, standards, and blanks at a constant concentration. The ratio of the analyte signal to the internal standard signal is used for quantification, which can correct for variations in injection volume and matrix effects.

  • Solution 4: Stable Isotope Dilution (SID): This is considered the gold standard for correcting matrix effects. A stable isotope-labeled version of 9-Nitrophenanthrene (e.g., containing ¹³C or ¹⁵N) is added to the sample before extraction. Since the labeled standard has nearly identical chemical and physical properties to the native analyte, it will be affected by the matrix in the same way, providing the most accurate correction.[4]

Data Presentation: Comparison of Mitigation Strategies

The following table summarizes the expected performance of different strategies for mitigating matrix effects in the GC-MS analysis of 9-Nitrophenanthrene in a complex soil matrix. The data is illustrative and may vary depending on the specific matrix and instrumental conditions.

Mitigation Strategy	Expected Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ, µg/kg)	Notes
Solvent-Based Calibration	50 - 150	< 20	5.0	Prone to significant matrix effects, leading to poor accuracy and precision.
Matrix-Matched Calibration	85 - 115	< 15	1.0	Effective for a specific matrix type, but requires a representative blank matrix.
Standard Addition	90 - 110	< 10	1.0	Highly accurate for individual samples but labor-intensive for large sample batches.
Internal Standard Calibration	80 - 120	< 15	2.0	Can compensate for some matrix effects, but the internal standard may not perfectly mimic the analyte's behavior.
Stable Isotope Dilution	95 - 105	< 5	0.5	The most robust method for correcting matrix effects, providing the highest accuracy and precision.[4]

Experimental Protocols

Protocol 1: QuEChERS-based Sample Preparation for 9-Nitrophenanthrene in Soil

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined sample preparation technique that can effectively reduce matrix interferences.

Materials:

• Homogenized soil sample

• Acetonitrile (B52724) (ACN)

• Water (HPLC grade)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (50 mL and 15 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• If using a stable isotope-labeled internal standard, add it at this stage.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing the d-SPE sorbents (e.g., 150 mg PSA, 150 mg C18, and 900 mg MgSO₄).

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The supernatant is the final extract, ready for GC-MS analysis.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting matrix effects in 9-Nitrophenanthrene GC-MS analysis.

Caption: A flowchart for systematic troubleshooting of matrix effects.

Signaling Pathway of Matrix Effect Mitigation

The following diagram illustrates the logical pathways to mitigate matrix effects, starting from sample preparation to final data analysis.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Development of Quantitative Chemical Ionization Using Gas Chromatography/Mass Spectrometry and Gas Chromatography/Tandem Mass Spectrometry for Ambient Nitro- and Oxy-PAHs and Its Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. impactfactor.org [impactfactor.org]

Technical Support Center: Optimizing Extraction of 9-Nitrophenanthrene from Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to optimize the extraction efficiency of 9-nitrophenanthrene from complex matrices such as soil, sediment, and particulate matter.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for extracting 9-nitrophenanthrene?

A1: The most prevalent and effective methods for extracting 9-nitrophenanthrene and other nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) from complex matrices include:

• Soxhlet Extraction: A classic and robust technique, often considered a benchmark for PAH extraction.[1] It is particularly efficient for PAHs with more than four rings.[1]

• Ultrasound-Assisted Extraction (UAE) / Sonication: A faster and more environmentally friendly alternative to Soxhlet, using less solvent.[2] It has shown high efficiency for extracting nitro-PAHs from soil.

• Accelerated Solvent Extraction (ASE) / Pressurized Liquid Extraction (PLE): A rapid and automated technique that uses elevated temperatures and pressures to reduce extraction time and solvent consumption.[3][4] ASE has been reported to yield recoveries equivalent to or higher than Soxhlet for PAHs.[1][3]

• Solid-Phase Extraction (SPE): Primarily used for sample cleanup and pre-concentration, SPE can also be employed for the extraction of analytes from liquid samples or as a cleanup step after initial solvent extraction from solid samples.[5][6]

Q2: I am experiencing low recovery of 9-nitrophenanthrene. What are the potential causes?

A2: Low recovery of 9-nitrophenanthrene can stem from several factors:

• Inefficient Extraction: The chosen solvent may not be optimal for the matrix, or the extraction time and temperature may be insufficient to release the analyte from the sample matrix. The power and duration of sonication in UAE also need careful control.[1]

• Analyte Degradation: Although generally stable, prolonged exposure to high temperatures or certain reactive species in the matrix could potentially lead to degradation.

• Matrix Effects: Co-extracted compounds from the sample matrix can interfere with the analytical signal, leading to ion suppression or enhancement in mass spectrometry-based methods, which can be misinterpreted as low recovery.[7][8]

• Improper Solvent and pH: The polarity of the extraction solvent is crucial. Dichloromethane (B109758) and acetone (B3395972) are commonly used for nitro-PAHs. The pH of the sample can also influence the extraction efficiency of some compounds.[9]

• Losses during Sample Processing: Analyte can be lost during solvent evaporation steps, especially for more volatile compounds, or through adsorption to container surfaces.

Q3: How can I minimize matrix effects during the analysis of my 9-nitrophenanthrene extracts?

A3: Matrix effects can significantly impact the accuracy of quantification.[7][8] To mitigate them:

• Improve Sample Cleanup: Employ a robust cleanup step using Solid-Phase Extraction (SPE) to remove interfering co-extractants. Silica (B1680970) gel is a common choice for cleaning up nitro-PAH extracts.

• Use Matrix-Matched Standards: Prepare calibration standards in a blank extract of the same matrix type to compensate for matrix-induced signal suppression or enhancement.[7]

• Employ Isotope-Labeled Internal Standards: The use of a stable isotope-labeled internal standard for 9-nitrophenanthrene (if available) is the most effective way to correct for both extraction losses and matrix effects.

• Optimize Chromatographic Separation: Adjust your GC or HPLC method to achieve baseline separation of 9-nitrophenanthrene from co-eluting matrix components.

• Sample Dilution: Diluting the final extract can reduce the concentration of interfering matrix components, thereby lessening their impact on the analyte signal.[8]

Q4: What are the recommended solvents for extracting 9-nitrophenanthrene?

A4: The choice of solvent depends on the extraction method and the sample matrix. Commonly used and effective solvents for nitro-PAHs include:

• Dichloromethane (DCM)

• Acetone

• Hexane (B92381)

• Mixtures such as DCM:Acetone or Hexane:Acetone [9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of 9-Nitrophenanthrene	1. Incomplete extraction from the matrix. 2. Suboptimal solvent choice. 3. Insufficient extraction time or energy (e.g., sonication power). 4. Analyte loss during cleanup or solvent evaporation.	1. Increase extraction time, temperature (for Soxhlet/ASE), or sonication power/duration. 2. Experiment with different solvents or solvent mixtures (e.g., dichloromethane, acetone/hexane). 3. Ensure the sample is finely ground and well-homogenized to increase surface area. 4. Use a keeper solvent during evaporation to prevent volatile losses. 5. Check the elution profile of your SPE cleanup to ensure the analyte is not being lost in the wash step.
High Variability in Replicate Samples	1. Inconsistent sample homogenization. 2. Non-uniform extraction conditions. 3. Inconsistent SPE procedure (e.g., packing, flow rate).	1. Ensure thorough homogenization of the bulk sample before taking aliquots. 2. Standardize all extraction parameters (time, temperature, solvent volume, etc.). 3. For SPE, ensure consistent conditioning, loading, washing, and elution steps. Use a vacuum manifold for uniform flow rates.
Poor Chromatographic Peak Shape (Tailing, Splitting)	1. Matrix overload on the analytical column. 2. Active sites in the GC inlet or column. 3. Incompatible solvent for the final extract.	1. Dilute the final extract before injection. 2. Improve the cleanup procedure to remove more matrix components. 3. Use a deactivated GC inlet liner and perform regular column maintenance. 4. Evaporate the final extract and reconstitute in a solvent compatible with the mobile phase (for LC) or a more volatile solvent (for GC).
High Background or Interfering Peaks in Chromatogram	1. Insufficient sample cleanup. 2. Contaminated solvents, reagents, or glassware. 3. Carryover from the autosampler.	1. Optimize the SPE cleanup procedure by testing different sorbents (e.g., silica, Florisil) and elution solvents. 2. Use high-purity solvents and thoroughly clean all glassware. 3. Run solvent blanks to check for contamination. 4. Include a needle wash step in the autosampler sequence with a strong solvent.

Data Presentation: Comparison of Extraction Efficiencies

Note: Direct comparative studies for 9-nitrophenanthrene across multiple methods are limited. The following tables present data for PAHs and nitro-PAHs from various studies to provide a general indication of expected performance.

Table 1: Recovery of PAHs from Soil using Different Extraction Methods

Analyte	Ultrasonic Extraction Recovery (%)	Mechanical Shaker Recovery (%)	Soxhlet Extraction Recovery (%)
Naphthalene	70	55	57
Acenaphthylene	85	68	75
Acenaphthene	92	80	85
Fluorene	95	85	88
Phenanthrene	102	98	95
Anthracene	105	105	99
Fluoranthene	107	110	98
Pyrene	106	108	97
Benzo[a]anthracene	98	95	90
Chrysene	96	93	88
Benzo[b]fluoranthene	90	85	82
Benzo[k]fluoranthene	88	82	80
Benzo[a]pyrene	85	78	75
Indeno[1,2,3-cd]pyrene	80	72	70
Dibenzo[a,h]anthracene	78	70	68
Benzo[g,h,i]perylene	75	65	64

(Data synthesized from studies on PAH extraction from soil. Actual recoveries can vary based on soil type and specific experimental conditions.)

Table 2: Comparison of Extraction Techniques for PAHs from Sediment

Extraction Technique	Key Advantages	Key Disadvantages	Typical Recovery Range (%)
Soxhlet Extraction	Exhaustive extraction, well-established.[1]	Time-consuming, large solvent volume.[9]	57 - 99
Ultrasound-Assisted Extraction (UAE)	Fast, lower solvent consumption, simple.[2][9]	Efficiency can be matrix-dependent.[9]	70 - 110+
Accelerated Solvent Extraction (ASE)	Fast, automated, low solvent use.[1][3]	Higher initial equipment cost.	79 - 99+
Microwave-Assisted Extraction (MAE)	Very fast, efficient heating.[9]	Can degrade thermally labile compounds.	Generally high, comparable to UAE

(This table provides a qualitative and quantitative summary based on multiple sources comparing PAH extraction methods.)

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of 9-Nitrophenanthrene from Soil

• Sample Preparation: Air-dry the soil sample to remove excess moisture and sieve it to ensure homogeneity. Weigh approximately 5-10 g of the homogenized soil into a glass extraction vessel.

• Spiking (for recovery studies): If performing recovery validation, spike the sample with a known amount of 9-nitrophenanthrene standard solution.

• Extraction: Add 20-30 mL of dichloromethane to the extraction vessel. Place the vessel in an ultrasonic bath and sonicate for 30-60 minutes.

• Separation: After sonication, centrifuge the sample to separate the soil particles from the solvent. Decant the supernatant into a clean flask.

• Repeat Extraction: Repeat the extraction process on the soil residue with a fresh portion of solvent two more times. Combine the supernatants.

• Concentration: Concentrate the combined extract to approximately 1-2 mL using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup (SPE):

  • Conditioning: Condition a silica gel SPE cartridge (e.g., 500 mg) by passing 5 mL of hexane through it.

  • Loading: Load the concentrated extract onto the SPE cartridge.

  • Washing: Wash the cartridge with a non-polar solvent like hexane to remove aliphatic interferences.

  • Elution: Elute the 9-nitrophenanthrene using a more polar solvent or solvent mixture, such as a dichloromethane/hexane mixture.

• Final Concentration: Evaporate the eluate to the final desired volume (e.g., 1 mL) under a gentle stream of nitrogen and transfer to an autosampler vial for analysis (e.g., by GC-MS).

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of 9-Nitrophenanthrene Extract

• Cartridge Selection: Choose a normal-phase sorbent like silica gel or Florisil for the cleanup of the organic solvent extract.

• Conditioning: Pre-wash the SPE cartridge with the elution solvent, followed by the equilibration solvent (typically a non-polar solvent like hexane). Do not let the sorbent go dry.[10]

• Sample Loading: Load the concentrated sample extract onto the conditioned cartridge at a slow and steady flow rate (e.g., 1-2 mL/min).[6]

• Washing: Pass a weak solvent (e.g., hexane) through the cartridge to wash away interfering compounds that are less polar than 9-nitrophenanthrene. Collect this fraction and analyze it to ensure no analyte is lost.[6]

• Elution: Elute the 9-nitrophenanthrene from the cartridge with a stronger solvent (e.g., a mixture of hexane and dichloromethane, or pure dichloromethane). Collect the eluate in a clean collection tube.[10]

• Post-Elution: The collected fraction can then be concentrated and prepared for instrumental analysis.

Visualizations

Caption: General experimental workflow for the extraction and analysis of 9-Nitrophenanthrene.

Caption: Troubleshooting workflow for addressing low recovery of 9-Nitrophenanthrene.

References

• 1. Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. mdpi.com [mdpi.com]
• 5. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 6. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. weber.hu [weber.hu]

Technical Support Center: Addressing Poor Reproducibility in 9-Nitrophenanthrene Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with the quantitative analysis of 9-Nitrophenanthrene. Poor reproducibility in analytical data can stem from various stages of the experimental workflow, from sample preparation to instrumental analysis. This resource offers structured solutions to identify and mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: What is 9-Nitrophenanthrene and why is its quantification often challenging?

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) formed from the nitration of phenanthrene.[1] Its quantification can be challenging due to its physicochemical properties. Like many PAHs, it is a "sticky" compound prone to adhering to surfaces, which can lead to sample loss.[2][3] It also has a high boiling point, requiring elevated temperatures for gas chromatography (GC) analysis, which can introduce variability.[2][3] Furthermore, its presence in complex environmental or biological matrices necessitates robust extraction and cleanup procedures to minimize interference.[4]

Q2: What are the most common sources of poor reproducibility in 9-Nitrophenanthrene analysis?

Poor reproducibility typically arises from one or more of the following areas:

• Sample Heterogeneity: Inconsistent subsampling of non-homogenous samples (e.g., soil, tissue).

• Extraction Inefficiency: Inconsistent recovery rates between samples due to the chosen extraction method or solvent.[5]

• Matrix Effects: Co-extracted compounds from the sample matrix can suppress or enhance the analyte signal during detection, particularly in mass spectrometry.[4][6]

• Standard Preparation and Stability: Errors in the preparation of calibration standards or degradation of stock solutions. Certified Reference Materials (CRMs) are crucial for accuracy.[7][8][9]

• Chromatographic Issues: Shifting retention times, poor peak shape, and inadequate separation from interfering compounds.[10][11]

• Instrumental Variability: Inconsistent performance of the analytical instrument, such as detector sensitivity drift or contamination of the GC inlet or MS source.[2][3]

Q3: How critical is the quality of the analytical standard for accurate quantification?

The quality of the analytical standard is paramount. Using a well-characterized, high-purity Certified Reference Material (CRM) is essential for generating accurate and reproducible quantitative data.[7][8] CRMs provide traceability and assurance of the standard's concentration, which is the foundation of the calibration curve used to quantify the analyte in unknown samples.[9] Without a reliable standard, any quantification will be inherently flawed.

Troubleshooting Guide

This guide provides solutions to specific problems encountered during 9-Nitrophenanthrene analysis, organized by the experimental stage.

Sample Preparation and Extraction

Q: My analyte recovery is low and highly variable between samples. What should I investigate? A:

• Extraction Method: The choice of extraction technique significantly impacts recovery. Methods like Accelerated Solvent Extraction (PFE) or Ultrasonic-assisted extraction combined with QuEChERS cleanup have shown high efficiency for PAHs from solid matrices.[5][12] For complex samples, a simple liquid-liquid extraction may be insufficient.

• Solvent Choice: 9-Nitrophenanthrene is soluble in organic solvents like dichloromethane, acetone, and hexane (B92381).[13] Ensure your chosen solvent is appropriate for the sample matrix and the extraction technique. A mixture, such as dichloromethane/acetone, is often used for soil extraction.[14]

• Sample Homogeneity: Ensure solid samples (e.g., soil, tissue) are thoroughly homogenized before taking a subsample for extraction. Inconsistent sample composition is a primary source of variability.

• Extraction Time and Temperature: For methods like Soxhlet or PFE, ensure that the extraction time and temperature are optimized and consistently applied to all samples.[12] Insufficient time or temperature can lead to incomplete extraction.

Q: I suspect matrix effects are impacting my results. How can I confirm and mitigate this? A:

• Confirmation: To confirm matrix effects, you can perform a post-extraction spiking experiment. Compare the signal response of an analyte spiked into a blank matrix extract versus the response in a clean solvent. A significant difference (suppression or enhancement) indicates the presence of matrix effects.[4]

• Mitigation Strategies:

  • Improve Sample Cleanup: Implement a more rigorous cleanup step, such as Solid Phase Extraction (SPE), to remove interfering co-extractants.[15][16]

  • Dilute the Sample: Diluting the extract can reduce the concentration of interfering matrix components, thereby lessening their impact.

  • Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as the samples. This helps to compensate for signal suppression or enhancement.

  • Use an Isotope-Labeled Internal Standard: If using mass spectrometry, a stable isotope-labeled version of 9-Nitrophenanthrene is the ideal internal standard to compensate for matrix effects.

Chromatographic Separation (GC & HPLC)

Q: My chromatographic peaks are tailing or broad. What is the cause? A:

• Active Sites: For GC analysis, peak tailing for PAHs can occur due to active sites in the inlet liner or the column.[2][3] Using a deactivated liner and a high-quality, low-bleed column is crucial.

• Column Choice (HPLC): For HPLC, the choice of stationary phase is important. Phenyl-Hexyl columns can provide enhanced selectivity for aromatic compounds like 9-Nitrophenanthrene through π-π interactions.[17]

• Temperature: In GC, ensure the inlet and transfer line temperatures are high enough (e.g., 320 °C) to prevent the high-boiling point analyte from condensing.[2][3] In HPLC, maintaining a constant and optimized column temperature can improve peak shape.[11]

• Mobile/Carrier Gas Flow Rate: An unoptimized flow rate can lead to band broadening. Re-evaluate and optimize the flow rate for your specific column and method.[18]

Q: My retention times are drifting from run to run. What should I check? A:

• Temperature Stability: Unstable column oven temperatures are a common cause of retention time drift.[11][19] Ensure the oven is properly calibrated and maintaining a consistent temperature.

• Mobile Phase (HPLC): If using a gradient, ensure the pump is mixing the mobile phases accurately.[20] For isocratic methods, ensure the mobile phase composition has not changed due to evaporation of a volatile component. Always use freshly prepared mobile phases.[10]

• System Leaks: Check for any leaks in the system, especially at fittings between the pump, injector, column, and detector.[10][19]

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting a sequence, especially after changing solvents.[10][20]

Detection (MS & UV)

Q: My detector signal is noisy or shows a drifting baseline. What are the potential causes? A:

• Contamination: A contaminated detector cell (HPLC-UV) or MS source can cause a noisy or drifting baseline.[10] For GC-MS, regular cleaning of the ion source is critical, especially with complex matrices.[2][3]

• Mobile Phase/Carrier Gas Purity: Using low-quality solvents or gas can introduce impurities that create baseline noise.[10] Ensure you are using HPLC- or MS-grade solvents and high-purity carrier gas.

• Detector Lamp (HPLC-UV): A failing UV detector lamp can lead to decreased energy and increased noise.[19]

• Leaks: A small leak in the system can introduce air, leading to a noisy baseline, particularly in MS detection.[19]

Quantitative Data Summary

The following tables provide key data for 9-Nitrophenanthrene analysis.

Table 1: Physicochemical Properties of 9-Nitrophenanthrene

Property	Value	Reference
CAS Number	954-46-1	[7][21]
Molecular Formula	C₁₄H₉NO₂	[7][21]
Molecular Weight	223.23 g/mol	[7][21]
Appearance	Solid	[7]
Melting Point	113 - 116 °C	[7]

Table 2: Comparison of Extraction Methodologies for Nitro-PAHs

Extraction Method	Sample Matrix	Analyte(s)	Average Recovery (%)	Reference
Sonication with Dichloromethane & Derivatization	Soil	9-Nitrophenanthrene & others	89 - 106%	[22]
HPLC with On-line Reduction	Soot	12 different Nitro-PAHs	70 - 90%	[22]
Ultrasonic Extraction with QuEChERS cleanup (USq)	Soil	PAHs	Highest yields compared to other methods	[5]
Pressurized Fluid Extraction (PFE/ASE)	Solid Samples	Various	Comparable to Soxhlet but faster, less solvent	[12]

Experimental Protocols

Protocol 1: Accelerated Solvent Extraction (ASE) and SPE Cleanup for Soil Samples

This protocol provides a general methodology for the extraction and cleanup of 9-Nitrophenanthrene from soil or sediment, adapted from common environmental analysis procedures.[15]

• Sample Preparation:

  • Air-dry the soil sample to remove excess moisture.

  • Homogenize the sample by grinding with a mortar and pestle.

  • Weigh approximately 10 g of the homogenized sample and mix thoroughly with a drying agent (e.g., anhydrous sodium sulfate).

• Accelerated Solvent Extraction (ASE):

  • Solvent: Dichloromethane (DCM).

  • Procedure:

    • Load the prepared sample into an appropriately sized ASE extraction cell.

    • Perform the extraction under elevated temperature and pressure (e.g., 100°C, 1500 psi).

    • Utilize at least two static cycles to ensure thorough extraction.

    • Collect the extract and concentrate it to approximately 1-2 mL using a rotary evaporator or a gentle stream of nitrogen.

• Solid Phase Extraction (SPE) Column Cleanup:

  • Column Preparation: Slurry pack a glass chromatography column with activated silica (B1680970) gel in DCM. Top the silica gel with a small layer of anhydrous sodium sulfate (B86663) to protect the surface.

  • Cleanup Procedure:

    • Pre-condition the column by rinsing with a non-polar solvent like hexane.[15]

    • Carefully load the concentrated sample extract onto the top of the column.

    • Fraction 1 (Interferences): Elute with hexane to remove non-polar interferences like aliphatic hydrocarbons. Discard this fraction.[15]

    • Fraction 2 (Analytes): Elute the target nitro-PAHs using a more polar solvent, such as dichloromethane.[15]

    • Collect this second fraction and concentrate it to a final volume (e.g., 1 mL) for instrumental analysis.

Mandatory Visualizations

Diagrams of Workflows and Logic

Caption: A typical experimental workflow for the quantification of 9-Nitrophenanthrene.

Caption: A decision tree for troubleshooting poor analyte recovery.

Caption: Major sources of variability affecting analytical reproducibility.

References

• 1. nbinno.com [nbinno.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. eijppr.com [eijppr.com]
• 7. accustandard.com [accustandard.com]
• 8. accustandard.com [accustandard.com]
• 9. benchchem.com [benchchem.com]
• 10. realab.ua [realab.ua]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. 14.139.213.3:8080 [14.139.213.3:8080]
• 14. hpst.cz [hpst.cz]
• 15. benchchem.com [benchchem.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. agilent.com [agilent.com]
• 18. longdom.org [longdom.org]
• 19. HPLC Troubleshooting Guide [scioninstruments.com]
• 20. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 21. 9-Nitrophenanthrene [webbook.nist.gov]
• 22. researchgate.net [researchgate.net]

preventing degradation of 9-Nitrophenanthrene during sample storage

This technical support center provides guidance to researchers, scientists, and drug development professionals on the proper storage and handling of samples containing 9-nitrophenanthrene to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 9-Nitrophenanthrene?

A1: The primary degradation pathway for 9-Nitrophenanthrene is photodegradation.[1] Exposure to light, particularly UV radiation, can induce photochemical transformations, with studies indicating the formation of products like anthraquinone.[1] Additionally, as a nitroaromatic compound, it may be susceptible to chemical reactions with strong oxidizing or reducing agents and bases.

Q2: What are the ideal storage conditions for 9-Nitrophenanthrene samples?

A2: To minimize degradation, samples containing 9-Nitrophenanthrene should be stored in a cool, dark, and well-ventilated area. It is crucial to protect samples from light to prevent photodegradation.[1][2] Storage in amber glass vials with PTFE-lined caps (B75204) is recommended to block UV light and prevent adsorption to the container surface. For long-term storage, refrigeration at 2-8°C or freezing at -20°C is advisable.[3]

Q3: What type of container should I use to store my 9-Nitrophenanthrene samples?

A3: Amber glass vials with polytetrafluoroethylene (PTFE)-lined caps are the preferred containers for storing 9-Nitrophenanthrene solutions. The amber glass protects the analyte from light-induced degradation, while the inert PTFE lining minimizes the risk of adsorption and leaching of contaminants from the cap.[4] For aqueous samples, be aware that alkali metals can leach from certain types of glass vials, potentially altering the pH and catalyzing hydrolysis.[4] Using high-quality, low-leachable glass or polypropylene (B1209903) vials can mitigate this risk.[4][5]

Q4: Can I store my 9-Nitrophenanthrene samples in plastic containers?

A4: While polypropylene tubes can be an alternative, particularly for aqueous solutions to avoid the issue of leachable metals from glass, there is a potential for adsorption of hydrophobic compounds like 9-Nitrophenanthrene to the plastic surface.[6] Additionally, the potential for leaching of additives from the plastic itself exists, which could interfere with analysis.[5] If plastic must be used, it is essential to conduct a validation study to ensure no significant loss of the analyte or introduction of interfering substances occurs.

Q5: How do repeated freeze-thaw cycles affect the stability of 9-Nitrophenanthrene samples?

A5: While specific data on 9-Nitrophenanthrene is limited, studies on other organic molecules have shown that repeated freeze-thaw cycles can lead to a decrease in the concentration of the analyte in solution.[7] This can be due to precipitation or degradation. It is recommended to aliquot samples into smaller volumes for single-use to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and analysis of 9-Nitrophenanthrene samples.

Quantitative Data Summary

The following table summarizes the known information regarding the stability of 9-Nitrophenanthrene and related compounds under various conditions.

Parameter	Condition	Compound	Observation
Photodegradation	Exposure to light	9-Nitrophenanthrene	Susceptible to photodegradation, forming products like anthraquinone.[1]
Storage Temperature	Refrigerated (2-8°C) or Frozen (-20°C)	Nitroaromatic Compounds (general)	Recommended for long-term storage to minimize degradation.[3]
Container Type	Standard Glass Vials	Aqueous Solutions	Potential for leaching of alkali metals, leading to increased pH.[4]
Freeze-Thaw Cycles	Repeated Cycles	Polycyclic Aromatic Hydrocarbons (in soil)	Can lead to a decrease in bioaccessibility.[7]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method for 9-Nitrophenanthrene

This protocol outlines a general approach for a stability-indicating HPLC method. Method validation and optimization are required for specific sample matrices.

• Chromatographic System:

  • HPLC system with a UV-Vis detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water. A typical starting point is a 70:30 (v/v) mixture of acetonitrile and water. The exact ratio should be optimized for best separation.

• Instrumental Parameters:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25°C.

  • Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for 9-Nitrophenanthrene).

• Sample Preparation:

  • Dissolve and dilute the sample in the mobile phase or a compatible solvent (e.g., acetonitrile).

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• Forced Degradation Studies:

  • To validate the stability-indicating nature of the method, perform forced degradation studies on a sample of 9-Nitrophenanthrene.

  • Acid/Base Hydrolysis: Treat the sample with 0.1 M HCl and 0.1 M NaOH at room temperature and elevated temperature (e.g., 60°C) for several hours. Neutralize before injection.

  • Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature for several hours.

  • Thermal Degradation: Expose a solid sample to dry heat (e.g., 105°C) for several hours. Dissolve in a suitable solvent before injection.

  • Photodegradation: Expose a solution to UV light (e.g., 254 nm) for several hours.

  • Analyze the stressed samples using the HPLC method and ensure that the degradation products are well-resolved from the parent 9-Nitrophenanthrene peak.

Protocol 2: GC-MS Analysis of 9-Nitrophenanthrene and Potential Degradation Products

This protocol provides a general framework for GC-MS analysis. Specific parameters may need to be optimized.

• Gas Chromatograph-Mass Spectrometer (GC-MS) System:

  • GC equipped with a capillary column suitable for PAH analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Mass spectrometer detector.

• Instrumental Parameters:

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp to 250°C at 15°C/min.

    • Ramp to 300°C at 5°C/min, hold for 10 minutes.

  • MS Transfer Line Temperature: 290°C.

  • Ion Source Temperature: 230°C.

  • MS Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-500.

• Sample Preparation:

  • Extract 9-Nitrophenanthrene from the sample matrix using a suitable solvent (e.g., dichloromethane, hexane).

  • Concentrate the extract and, if necessary, perform a solvent exchange to a solvent compatible with the GC injection (e.g., hexane).

  • Derivatization is typically not required for 9-Nitrophenanthrene.

Visualizations

Caption: Photodegradation pathway of 9-Nitrophenanthrene.

Caption: Troubleshooting workflow for 9-Nitrophenanthrene sample issues.

References

• 1. upm-inc.com [upm-inc.com]
• 2. pjoes.com [pjoes.com]
• 3. agilent.com [agilent.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. Understanding Extractables & Leachables | Azenta Life Science [azenta.com]
• 6. 9-Nitroanthracene | C14H9NO2 | CID 11767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pharmoutsourcing.com [pharmoutsourcing.com]

Technical Support Center: Analysis of 9-Nitrophenanthrene and Other PAHs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the co-elution of 9-Nitrophenanthrene with other Polycyclic Aromatic Hydrocarbons (PAHs) during chromatographic analysis.

Troubleshooting Guide: Overcoming Co-elution of 9-Nitrophenanthrene

Co-elution, the incomplete separation of two or more compounds in a chromatographic system, is a common challenge in the analysis of complex mixtures like PAHs and their derivatives.[1][2] This guide provides a systematic approach to troubleshoot and resolve the co-elution of 9-Nitrophenanthrene with other PAHs.

Problem: Poor resolution or complete co-elution of 9-Nitrophenanthrene with one or more PAH compounds, leading to inaccurate identification and quantification.

Initial Assessment:

• Confirm Co-elution: The presence of a shoulder on the main peak or a distorted peak shape can indicate co-elution.[1][2] If using a Diode Array Detector (DAD) or Mass Spectrometer (MS), examine the spectra across the peak. A change in the spectral profile is a strong indicator of co-eluting compounds.[1][2]

• Identify the Co-eluting Compound(s): If using a mass spectrometer, analyze the mass spectra to identify the molecular ions of the suspected co-eluting PAHs. Common co-elutants with nitrophenanthrenes can include other isomers of nitrophenanthrene or PAHs with similar retention characteristics.

Troubleshooting Workflow:

The following diagram outlines a logical workflow for addressing co-elution issues.

Caption: Troubleshooting workflow for resolving 9-Nitrophenanthrene co-elution.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of 9-Nitrophenanthrene co-eluting with other PAHs?

A1: Co-elution in PAH analysis is often due to:

• Insufficient Chromatographic Resolution: The chosen column and mobile phase may not have the selectivity to separate compounds with very similar physicochemical properties.

• Inadequate Method Parameters: Sub-optimal gradient profiles, temperature, or flow rates can lead to peak broadening and overlap.

• Complex Sample Matrix: Environmental and biological samples contain numerous compounds that can interfere with the separation of target analytes.[3]

Q2: How can I improve the separation of 9-Nitrophenanthrene using my existing HPLC-UV system?

A2: To improve separation on your current system, you can:

• Optimize the Mobile Phase: For reversed-phase HPLC, adjusting the organic modifier (e.g., acetonitrile, methanol) to water ratio can significantly impact selectivity.[2] Weaker mobile phases generally increase retention time and may improve resolution.[1]

• Modify the Gradient Profile: Employing a shallower gradient around the elution time of 9-Nitrophenanthrene can enhance separation from closely eluting compounds.

• Adjust the Column Temperature: Changing the column temperature affects the viscosity of the mobile phase and the interaction of analytes with the stationary phase, which can alter selectivity.

• Decrease the Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, though it will also increase the analysis time.

Q3: Which stationary phases are recommended for the separation of nitro-PAHs like 9-Nitrophenanthrene?

A3: The choice of stationary phase is critical for achieving good separation. Consider the following options:

• Phenyl-type phases: Columns with phenyl functional groups (e.g., 5% phenyl or 50% phenyl methylpolysiloxane for GC) can provide unique selectivity for aromatic compounds through pi-pi interactions.[4][5]

• Cyanopropylphenyl phases: For more polar separations, stationary phases with higher percentages of cyanopropylphenyl can be effective.[4]

• C18 (Octadecylsilica) phases: These are commonly used for reversed-phase HPLC of PAHs, but may require careful mobile phase optimization to resolve isomers.[6][7]

• Specialized PAH columns: Several manufacturers offer columns specifically designed for PAH analysis, which often have unique surface chemistries to enhance the separation of isomeric compounds.

Q4: Can changing the detector help in overcoming co-elution problems?

A4: Yes, using a more selective detector can help differentiate between co-eluting compounds even if they are not chromatographically separated.

• Mass Spectrometry (MS): GC-MS or LC-MS allows for the identification of compounds based on their mass-to-charge ratio, providing a high degree of selectivity. By using selected ion monitoring (SIM) or multiple reaction monitoring (MRM), you can selectively detect 9-Nitrophenanthrene even in the presence of co-eluting PAHs.[8][9]

• Fluorescence Detection (FLD): Many PAHs are naturally fluorescent, and their excitation and emission wavelengths can be unique.[10] By setting specific excitation and emission wavelengths for 9-Nitrophenanthrene, you can achieve selective detection.[6][11]

Q5: What is two-dimensional gas chromatography (GCxGC) and can it help with my co-elution problem?

A5: GCxGC is a powerful technique that uses two columns with different stationary phases in series.[5] This provides a much higher separation power than single-column GC. If 9-Nitrophenanthrene co-elutes with another PAH on a non-polar column, it can often be separated on a second, more polar column.[12] This technique is particularly useful for analyzing very complex samples.[5][12]

Experimental Protocols

Protocol 1: HPLC-FLD Method for the Determination of 9-Nitrophenanthrene

This protocol is a general guideline and may require optimization for specific instruments and sample matrices.

• Instrumentation: High-Performance Liquid Chromatograph with a Fluorescence Detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • Start with 50% B, hold for 2 minutes.

  • Linear gradient to 100% B over 20 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Fluorescence Detector Settings for 9-Nitrophenanthrene:

  • Excitation Wavelength: 254 nm

  • Emission Wavelength: 444 nm[6]

Protocol 2: GC-MS Method for the Analysis of 9-Nitrophenanthrene

This protocol provides a starting point for GC-MS analysis and should be optimized for your specific instrumentation and sample type.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).[5]

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

• Inlet:

  • Mode: Splitless

  • Temperature: 280 °C

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 1 minute.

  • Ramp to 200 °C at 10 °C/min.

  • Ramp to 300 °C at 5 °C/min, hold for 10 minutes.

• Mass Spectrometer Parameters:

  • Transfer Line Temperature: 290 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM) for target ions of 9-Nitrophenanthrene (e.g., m/z 223, 193, 177).

Data Presentation

Table 1: Comparison of Chromatographic Columns for Nitro-PAH Separation

Stationary Phase	Separation Principle	Advantages	Disadvantages	Reference
5% Phenyl-methylpolysiloxane	Primarily boiling point, with some shape selectivity	Robust, widely available, good general-purpose column for PAHs.	May not resolve all critical PAH isomers.	[4][5]
50% Phenyl-methylpolysiloxane	Increased shape selectivity due to higher phenyl content	Better separation of some isomers compared to 5% phenyl phases.	Can have higher bleed at elevated temperatures.	[4][5]
(50%-90%) Cyanopropylphenyl-methylpolysiloxane	Polarity-based separation	Good for separating more polar nitro-PAHs from non-polar PAHs.	May have lower thermal stability.	[4]
C18 (Octadecylsilica)	Reversed-phase (hydrophobicity)	Excellent for HPLC, good separation of many PAHs.	May require careful mobile phase optimization for nitro-PAHs.	[6][7]
Ionic Liquid (e.g., SLB®-ILPAH)	Multiple interaction mechanisms (dipole-dipole, pi-pi)	Different elution order compared to traditional phases, useful for GCxGC.	May not provide the best overall separation for all isomers on its own.	[5]

Table 2: Detector Settings for Selective Analysis of 9-Nitrophenanthrene

Detector	Parameter	Recommended Value	Notes	Reference
HPLC-Fluorescence	Excitation Wavelength	254 nm	Wavelengths should be optimized for your specific instrument and standards.	[6]
Emission Wavelength	444 nm	[6]
GC-MS (SIM Mode)	Primary Quantifier Ion (m/z)	223	The molecular ion is typically the most abundant.
Qualifier Ion 1 (m/z)	193	Fragment ion.
Qualifier Ion 2 (m/z)	177	Fragment ion.

Visualization of Key Concepts

Caption: Key separation principles in GC and HPLC for PAHs.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Tackling PAH Analysis in Environmental Samples: Overcoming the Challenges with Advanced GC-MS Technology - AnalyteGuru [thermofisher.com]
• 4. aaqr.org [aaqr.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. ingenieria-analitica.com [ingenieria-analitica.com]
• 11. hplc.eu [hplc.eu]
• 12. Improved Separation of Complex Polycyclic Aromatic Hydrocarbon Mixtures Using Novel Column Combinations in GC×GC/ToF-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Separating 9-Nitrophenanthrene from its Isomers

Welcome to the technical support center for the analytical separation of 9-Nitrophenanthrene and its isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate 9-Nitrophenanthrene from its isomers?

The separation of 9-Nitrophenanthrene from its positional isomers (1-, 2-, 3-, and 4-Nitrophenanthrene) is difficult due to their identical chemical formulas and molecular weights (C14H9NO2; MW: 223.23 g/mol ).[1][2][3] Their structural similarity results in very close physicochemical properties, such as polarity, boiling point, and solubility, making chromatographic separation a significant analytical challenge.

Q2: What are the recommended analytical techniques for this separation?

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS), are the most effective techniques for separating nitrophenanthrene isomers. The choice between HPLC and GC will depend on the sample matrix, the required sensitivity, and the available instrumentation.

Q3: For HPLC, what type of column is most effective for separating positional isomers of nitroaromatic compounds?

Standard C18 columns may not provide sufficient selectivity for nitrophenanthrene isomers. Columns that offer alternative separation mechanisms are highly recommended:

• Phenyl-based columns (e.g., Phenyl-Hexyl, Pentafluorophenyl - PFP): These columns are often the best choice for separating positional isomers of aromatic compounds.[4][5] They provide π-π interactions between the stationary phase and the aromatic analytes, which can differentiate between the subtle electronic differences of the isomers.[1][6][7] Methanol (B129727) is often a preferred organic modifier with phenyl columns as it can enhance these π-π interactions, leading to better selectivity compared to acetonitrile (B52724).[6][8]

• Chiral Stationary Phases (CSPs): Interestingly, CSPs can be effective for separating non-chiral positional isomers.[9][10][11] The complex three-dimensional structure of the chiral selector can provide the necessary steric and electronic interactions to resolve structurally similar isomers.

Q4: How can I optimize the mobile phase for HPLC separation of these isomers?

Mobile phase optimization is critical for achieving good resolution.[12][13]

• Solvent Choice: Start with a simple mobile phase of water and an organic modifier like methanol or acetonitrile. If using a phenyl-based column, methanol is often a good first choice.[6]

• Gradient Elution: A scouting gradient (e.g., 5% to 95% organic solvent over 20-30 minutes) is useful to determine the approximate elution conditions.[6] Subsequently, a shallower gradient around the elution point of the isomers will improve resolution.

• pH: While nitrophenanthrenes are not strongly ionizable, small pH adjustments can influence the interaction with residual silanols on the stationary phase, potentially improving peak shape. A starting pH of around 3.0 is common.[6]

Q5: What GC column is recommended for separating 9-Nitrophenanthrene and its isomers?

For GC separation of positional isomers, especially for polycyclic aromatic hydrocarbons (PAHs) and their derivatives, liquid crystal stationary phases are highly effective.[14] These phases separate molecules based on their shape and rigidity, which is ideal for distinguishing between the different substitution patterns of the isomers. A standard non-polar column like a DB-5 can also be used, but may provide less resolution for critical isomer pairs.[15]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Resolution / Peak Co-elution	- Inappropriate stationary phase.- Mobile phase is too strong or too weak.- Gradient is too steep.	- HPLC: Switch to a Phenyl-Hexyl or PFP column.[5] Consider a chiral column as an alternative.[9][10]- GC: Use a liquid crystal stationary phase column.[12][14]- HPLC: Adjust the organic modifier-to-water ratio. Weaken the mobile phase (increase aqueous content) to increase retention and potentially improve separation.[16]- HPLC: Decrease the gradient slope around the elution time of the isomers.
Asymmetrical Peak Shape (Tailing or Fronting)	- Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups).- Column overload.- Incompatible sample solvent.	- Add a mobile phase modifier like 0.1% formic acid to suppress silanol interactions.[17]- Reduce the sample concentration or injection volume.- Dissolve the sample in the initial mobile phase composition.
Inconsistent Retention Times	- Inadequate column equilibration.- Fluctuations in column temperature.- Mobile phase composition instability.	- Ensure the column is equilibrated with the initial mobile phase for at least 15-20 minutes or until a stable baseline is achieved.- Use a column oven to maintain a constant temperature.- Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.
Low Signal Intensity	- Sample is too dilute.- Incorrect detection wavelength (HPLC).- Issues with the MS source (if applicable).	- Concentrate the sample or inject a larger volume (if not causing overload).- Use a Diode Array Detector (DAD) to determine the optimal absorption wavelength for nitrophenanthrenes.- Clean and tune the mass spectrometer source.

Experimental Protocols

The following protocols are suggested starting points for method development. Optimization will likely be required to achieve baseline separation of all isomers.

Protocol 1: HPLC-UV Method Development

This protocol outlines a systematic approach to developing an HPLC method for the separation of nitrophenanthrene isomers.

1. Sample Preparation:

• Accurately weigh and dissolve the sample in acetonitrile or methanol to create a stock solution (e.g., 1 mg/mL).
• Dilute the stock solution with the initial mobile phase to a working concentration (e.g., 10-50 µg/mL).
• Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC Conditions (Starting Point):

• Column: Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 3.5 µm)
• Mobile Phase A: Water with 0.1% Formic Acid
• Mobile Phase B: Methanol with 0.1% Formic Acid
• Gradient: 50% B to 100% B over 30 minutes
• Flow Rate: 1.0 mL/min
• Column Temperature: 30 °C
• Detection: UV at 254 nm
• Injection Volume: 5 µL

3. Optimization Strategy:

• If co-elution occurs, try switching the organic modifier (Mobile Phase B) to acetonitrile.
• Adjust the gradient slope to be shallower around the elution time of the isomers.
• If separation is still inadequate, test a Pentafluorophenyl (PFP) column.

Protocol 2: GC-MS Method Development

This protocol provides a starting point for the GC-MS analysis of nitrophenanthrene isomers.

1. Sample Preparation:

• Dissolve the sample in a suitable solvent like dichloromethane (B109758) or toluene (B28343) to a concentration of approximately 10-100 µg/mL.

2. GC-MS Conditions (Starting Point):

• Column: Liquid Crystal Capillary Column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)
• Carrier Gas: Helium at a constant flow of 1.2 mL/min
• Inlet Temperature: 280 °C
• Injection Mode: Splitless (1 µL injection volume)
• Oven Temperature Program:
• Initial temperature: 100 °C, hold for 2 minutes
• Ramp to 250 °C at 10 °C/min
• Ramp to 300 °C at 5 °C/min, hold for 10 minutes
• MS Transfer Line Temperature: 290 °C
• Ion Source Temperature: 230 °C
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Scan Range: m/z 50-300

Quantitative Data Summary

Isomer	Kovats Retention Index (Semi-standard non-polar)
1-Nitrophenanthrene	353.4, 366.1, 2115.2[2]
3-Nitrophenanthrene	374.7[3]
9-Nitrophenanthrene	364.5[8]

Note: Kovats indices can vary between different columns and analytical conditions.

Visualizations

Below are diagrams illustrating the experimental workflows and logical relationships in method development.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. 1-Nitrophenanthrene | C14H9NO2 | CID 50202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Nitrophenanthrene | C14H9NO2 | CID 97240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Positional Isomers - Chromatography Forum [chromforum.org]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. separationmethods.com [separationmethods.com]
• 8. hplc.eu [hplc.eu]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. longdom.org [longdom.org]
• 14. vurup.sk [vurup.sk]
• 15. The Kovats Retention Index: 9-Nitrophenanthrene (C14H9NO2) [pherobase.com]
• 16. separation of positional isomers - Chromatography Forum [chromforum.org]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Enhancing 9-Nitrophenanthrene Detection in Trace Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of 9-Nitrophenanthrene detection in trace analysis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of 9-Nitrophenanthrene, providing potential causes and actionable solutions.

Issue 1: Low or No Signal Intensity for 9-Nitrophenanthrene

Potential Cause	Suggested Remedy
Sample Preparation Issues
Inefficient extraction from the sample matrix.	Optimize the extraction solvent and method. For solid samples, consider techniques like Accelerated Solvent Extraction (ASE) or microwave-assisted extraction (MAE). For liquid samples, ensure proper liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocols are followed.[1][2]
Analyte loss during sample cleanup.	Evaluate the solid-phase extraction (SPE) sorbent and elution solvents to ensure they are appropriate for 9-Nitrophenanthrene. Check for analyte breakthrough during loading or incomplete elution.
Degradation of 9-Nitrophenanthrene during preparation.	9-Nitrophenanthrene can be sensitive to light and certain chemical conditions.[3] Protect samples from light and avoid harsh chemical treatments.
Instrumental Issues (GC-MS)
Improper injection parameters.	For splitless injections, ensure the initial oven temperature is low enough to allow for solvent focusing. Check the splitless time and purge flow. For split injections, ensure the split ratio is appropriate for the sample concentration.
Active sites in the GC inlet or column.	Use an inert liner and ensure the column is properly deactivated. Contamination in the inlet can lead to analyte degradation. Consider trimming the column's inlet side.[4]
Incorrect mass spectrometer settings.	Verify the MS tune and ensure the correct ions for 9-Nitrophenanthrene (m/z 223, 176, 165) are being monitored in Selected Ion Monitoring (SIM) mode for higher sensitivity.[5][6]
Instrumental Issues (LC-MS/MS)
Suboptimal ionization.	9-Nitrophenanthrene is a neutral molecule, and its ionization can be challenging. Atmospheric Pressure Chemical Ionization (APCI) may be more effective than Electrospray Ionization (ESI).[7] If using ESI, optimize mobile phase additives (e.g., formic acid) to promote adduct formation.
Matrix effects (ion suppression).	Co-eluting matrix components can suppress the ionization of 9-Nitrophenanthrene. Improve sample cleanup to remove interfering compounds. Diluting the sample can also mitigate matrix effects.[8][9][10][11]
Incorrect MS/MS transition monitoring.	Optimize the precursor and product ions for Multiple Reaction Monitoring (MRM) to enhance selectivity and sensitivity.
Instrumental Issues (SERS)
Inefficient adsorption to the SERS substrate.	The affinity of polycyclic aromatic hydrocarbons (PAHs) like 9-Nitrophenanthrene to metallic SERS surfaces can be low.[12] Consider modifying the substrate surface or using a functionalized substrate to improve adsorption.
Poor "hot spot" generation.	Ensure proper aggregation of nanoparticles (e.g., gold or silver) to create electromagnetic hot spots, which are crucial for SERS enhancement.
Fluorescence quenching.	Nitroaromatic compounds can quench the fluorescence of other molecules, but this is less of a direct issue for Raman scattering. However, sample matrix components could cause fluorescence that overwhelms the Raman signal.[2][13][14][15][16]

Issue 2: High Background Noise or Interfering Peaks

Potential Cause	Suggested Remedy
Contaminated Solvents or Reagents	Use high-purity solvents and reagents specifically for trace analysis (e.g., LC-MS grade).[17]
Carryover from Previous Injections	Implement a thorough wash cycle for the injection port and column between runs. Injecting a blank solvent can help identify carryover.
Matrix Interferences	Enhance the sample cleanup procedure. Solid-phase extraction (SPE) is a highly effective technique for removing interfering compounds from complex matrices.[2][18][19]
Column Bleed (GC-MS)	Condition the GC column according to the manufacturer's instructions. Ensure the oven temperature does not exceed the column's maximum limit.
Plasticizers and Other Contaminants	Avoid using plastic containers or consumables that can leach interfering compounds. Use glass or polypropylene (B1209903) vials and caps (B75204) with PTFE-lined septa.
SERS Substrate Issues	The SERS substrate itself may have Raman-active components. Run a blank spectrum of the substrate to identify any background signals.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is the most sensitive for 9-Nitrophenanthrene detection?

A1: The sensitivity of each technique is highly dependent on the sample matrix, instrumentation, and method optimization.

• GC-MS/MS in Multiple Reaction Monitoring (MRM) mode can offer excellent selectivity and low detection limits, particularly for cleaner samples.

• LC-MS/MS is also highly sensitive and is suitable for a broader range of sample matrices, though it can be susceptible to matrix effects.[15]

• Surface-Enhanced Raman Scattering (SERS) has the potential for extremely high sensitivity, even down to the single-molecule level, but requires careful optimization of the substrate and sample interaction.[12]

Q2: How can I overcome matrix effects in my LC-MS/MS analysis?

A2: Matrix effects, which can cause ion suppression or enhancement, are a common challenge.[7][8][9][10][11] To mitigate them:

• Improve Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering components.

• Dilute the Sample: This can reduce the concentration of matrix components relative to the analyte.

• Use an Isotope-Labeled Internal Standard: A stable isotope-labeled version of 9-Nitrophenanthrene will co-elute and experience similar matrix effects, allowing for accurate quantification.

• Optimize Chromatography: Improve the separation of 9-Nitrophenanthrene from co-eluting matrix components.

Q3: Is derivatization necessary for the analysis of 9-Nitrophenanthrene?

A3: Derivatization is not always necessary but can be a strategy to improve sensitivity and chromatographic performance. For GC-MS, derivatization is generally not required as 9-Nitrophenanthrene is sufficiently volatile. For LC-MS, derivatization could be employed to enhance ionization efficiency, but optimizing the mobile phase and ionization source is often preferred first.

Q4: What are the key parameters to optimize for SERS detection?

A4: For sensitive and reproducible SERS detection, focus on:

• Substrate: The type (e.g., gold or silver nanoparticles), size, and shape of the nanoparticles are critical.

• Aggregation: Controlled aggregation of nanoparticles is necessary to create "hot spots" for maximum signal enhancement. This can often be achieved by adding salts or other aggregating agents.

• Analyte Adsorption: Ensure the pH and solvent conditions promote the adsorption of 9-Nitrophenanthrene onto the nanoparticle surface.

• Laser Wavelength and Power: The excitation wavelength should be matched to the plasmon resonance of the SERS substrate. Use the lowest laser power necessary to obtain a good signal to avoid sample degradation.

Q5: My SERS signal is not reproducible. What can I do?

A5: Reproducibility is a common challenge in SERS. To improve it:

• Use a Consistent Substrate: Ensure your SERS substrates are prepared in a consistent and reproducible manner.

• Control Aggregation: Precisely control the conditions that induce nanoparticle aggregation.

• Internal Standard: Use an internal standard that does not interfere with the 9-Nitrophenanthrene signal to normalize the SERS intensity.

• Homogenize the Sample: Ensure the analyte and nanoparticles are homogeneously mixed before measurement.

Quantitative Data Comparison

The following tables summarize reported limits of detection (LOD) and quantification (LOQ) for 9-Nitrophenanthrene and related nitroaromatic compounds using various analytical techniques. Note that these values are highly matrix and instrument-dependent.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Analyte	Matrix	Method	LOD	LOQ
Phenanthrenes	Soil	GC-MS	0.10 - 3.90 µg/L	-
Hydroxyphenanthrenes	Biological Tissues	GC-MS (SIM)	1.9 - 8.0 ng/g	-
Hydroxyphenanthrenes	Urine/Blood	GC-MS (SIM)	0.5 - 2.5 ng/mL	-
Benzo(a)pyrene	-	GC-EI-IT-MS	1.11 ng/mL	-
Pyrene	-	SPME-GC-MS	0.03 ng/mL	-

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Analyte	Matrix	Method	LOD	LOQ
Various Pharmaceuticals & Pesticides	Water	Online SPE-LC/MS/MS	ng/L levels	-
Pesticides	Water	LC-MS/MS	0.5 - 10.6 ng/L	1.1 - 21.1 ng/L
Phenolic Compounds	Groundwater	LC-MS/MS	-	ng/L to µg/L range

Table 3: Surface-Enhanced Raman Scattering (SERS)

Analyte	Substrate	Method	LOD	LOQ
Nitroaromatic Compounds	Silver Nanoparticles	SERS	10⁻⁴ - 10⁻⁷ M	-
16 EPA Priority PAHs	rGO/AuNPs	SERS	0.2 - 2 ng/mL	-
2,4,6-Trinitrotoluene (TNT)	-	Janowsky Complex-SERS	6.81 ng/mL	-
Tetryl	-	Janowsky Complex-SERS	17.2 ng/mL	-

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for extracting 9-Nitrophenanthrene from water samples. Optimization may be required based on the specific sample matrix and analytical instrument.

• Cartridge Conditioning:

  • Pass 5 mL of methanol (B129727) through a C18 SPE cartridge, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pass the water sample (e.g., 100 mL, pH adjusted to neutral) through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Drying:

  • Dry the cartridge under a stream of nitrogen or by vacuum for 15-30 minutes to remove residual water.

• Elution:

  • Elute the retained 9-Nitrophenanthrene with a small volume (e.g., 2 x 1 mL) of a suitable organic solvent such as acetonitrile (B52724) or dichloromethane.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of a solvent compatible with the analytical instrument (e.g., 100 µL of acetonitrile for LC-MS or hexane (B92381) for GC-MS).

Protocol 2: GC-MS Analysis

• Instrument: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable.

• Injection: 1 µL of the extracted sample in splitless mode.

• Inlet Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp to 200 °C at 15 °C/min.

  • Ramp to 300 °C at 5 °C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity. Monitor characteristic ions of 9-Nitrophenanthrene (e.g., m/z 223, 176, 165).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Protocol 3: LC-MS/MS Analysis

• Instrument: Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • Start at 40% B, hold for 1 minute.

  • Increase to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 40% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer:

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize precursor and product ions for 9-Nitrophenanthrene.

  • Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage according to the instrument manufacturer's recommendations.

Visualizations

Caption: Experimental workflow for 9-Nitrophenanthrene analysis.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Sample Prep Tech Tip: Solid Samples and SPE | Phenomenex [phenomenex.com]
• 3. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biospec.net [biospec.net]
• 6. ufz.de [ufz.de]
• 7. hpst.cz [hpst.cz]
• 8. Advanced Analytical Approaches for Phenolic Compounds in Groundwater: A PRISMA Systematic Review [mdpi.com]
• 9. czasopisma.prz.edu.pl [czasopisma.prz.edu.pl]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. research.manchester.ac.uk [research.manchester.ac.uk]
• 13. apps.thermoscientific.com [apps.thermoscientific.com]
• 14. agilent.com [agilent.com]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. Solid Phase Extraction Guide | Thermo Fisher Scientific - SG [thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. gcms.cz [gcms.cz]
• 19. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

Technical Support Center: Optimization of Ionization Parameters for 9-Nitrophenanthrene Mass Spectrometry

Welcome to the technical support center for the mass spectrometry analysis of 9-Nitrophenanthrene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Which ionization technique is most suitable for 9-Nitrophenanthrene analysis?

A1: The optimal ionization technique for 9-Nitrophenanthrene (C₁₄H₉NO₂) depends on the sample matrix, concentration, and the coupled chromatographic system.

• Electron Ionization (EI) , typically used with Gas Chromatography (GC-MS), is a common method for analyzing polycyclic aromatic hydrocarbons (PAHs) and their derivatives. EI is a hard ionization technique that provides reproducible fragmentation patterns, which are useful for structural elucidation and library matching.

• Atmospheric Pressure Chemical Ionization (APCI) is well-suited for nonpolar to moderately polar compounds and is often used with Liquid Chromatography (LC-MS). APCI is generally more effective than Electrospray Ionization (ESI) for non-polar compounds like PAHs.[1]

• Electrospray Ionization (ESI) can be challenging for non-polar analytes like 9-Nitrophenanthrene as it relies on the analyte being ionizable in solution. However, with appropriate mobile phase modifiers, it can sometimes be successful, particularly in negative ion mode where the nitro group can stabilize a negative charge. Softer ionization techniques like ESI can also be advantageous in reducing compound fragmentation.[2]

Q2: What are the expected ions for 9-Nitrophenanthrene in mass spectrometry?

A2: The expected ions will vary depending on the ionization technique and polarity.

• EI (GC-MS): The molecular ion (M⁺•) at m/z 223.1 is expected to be observed.

• APCI/ESI (LC-MS) in Positive Ion Mode: The protonated molecule ([M+H]⁺) at m/z 224.1 is the primary target.

• APCI/ESI (LC-MS) in Negative Ion Mode: The deprotonated molecule ([M-H]⁻) at m/z 222.1 or the molecular anion (M⁻•) at m/z 223.1 may be observed.

Q3: What are the characteristic fragmentation patterns of 9-Nitrophenanthrene?

A3: In Electron Ionization (EI), 9-Nitrophenanthrene will fragment in a characteristic manner. Common neutral losses from the molecular ion (m/z 223) include:

• Loss of NO (30 Da) resulting in a fragment at m/z 193.

• Loss of NO₂ (46 Da) resulting in a fragment at m/z 177.

• Loss of a hydrogen atom (1 Da) leading to a fragment at m/z 222.

Under tandem mass spectrometry (MS/MS) conditions (e.g., in LC-MS/MS), similar fragmentation patterns can be induced by collision-induced dissociation (CID).

Troubleshooting Guides

This section provides solutions to common problems encountered during the mass spectrometry analysis of 9-Nitrophenanthrene.

Issue 1: Low or No Signal Intensity

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Inappropriate Ionization Technique	For LC-MS, consider switching from ESI to APCI, as APCI is generally more efficient for nonpolar compounds like 9-Nitrophenanthrene.[1]
Suboptimal Ionization Parameters	Systematically optimize key parameters such as vaporizer temperature and corona discharge current for APCI, or capillary voltage and cone voltage for ESI.
Incorrect Polarity	Analyze in both positive and negative ion modes to determine which provides a better signal. The nitro group may enhance ionization in negative mode.[2]
Sample Concentration	Ensure the sample concentration is within the optimal range for your instrument. If too dilute, the signal will be weak; if too concentrated, ion suppression can occur.[3]
Matrix Effects	Complex sample matrices can suppress the ionization of the target analyte. Implement a more rigorous sample cleanup procedure or use matrix-matched calibrants.[2]
Instrument Contamination	A dirty ion source can lead to poor sensitivity. Perform routine cleaning and maintenance of the ion source, transfer optics, and mass analyzer.

Troubleshooting Workflow for Low Signal Intensity ```dot graph LowSignalWorkflow { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="Start: Low/No Signal", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckIonization [label="Verify Ionization Technique\n(APCI for LC-MS, EI for GC-MS)"]; CheckPolarity [label="Switch Ionization Polarity\n(Test both Positive and Negative)"]; OptimizeParams [label="Optimize Source Parameters\n(e.g., Temp, Voltage, Gas Flow)"]; CheckConcentration [label="Verify Sample Concentration"]; Cleanup [label="Improve Sample Cleanup"]; Maintenance [label="Perform Instrument Maintenance"]; End [label="Signal Improved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> CheckIonization; CheckIonization -> CheckPolarity [label="No Improvement"]; CheckPolarity -> OptimizeParams [label="No Improvement"]; OptimizeParams -> CheckConcentration [label="No Improvement"]; CheckConcentration -> Cleanup [label="No Improvement"]; Cleanup -> Maintenance [label="No Improvement"]; Maintenance -> End [label="Re-analyze"]; CheckIonization -> End [label="Signal Improved"]; CheckPolarity -> End [label="Signal Improved"]; OptimizeParams -> End [label="Signal Improved"]; CheckConcentration -> End [label="Signal Improved"]; Cleanup -> End [label="Signal Improved"]; }

Logical workflow for LC-MS and GC-MS method development.

References

• 1. Targeted LC-MS Orbitrap Method for the Analysis of Azaarenes, and Nitrated and Oxygenated PAHs in Road Paving Emissions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. gmi-inc.com [gmi-inc.com]

minimizing sample contamination for low-level 9-Nitrophenanthrene analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing sample contamination during the analysis of low-levels of 9-Nitrophenanthrene.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of 9-Nitrophenanthrene contamination in a laboratory setting?

A1: Contamination can arise from various sources, and identifying them is crucial for accurate low-level analysis. Potential sources include:

• Laboratory Environment: Dust and airborne particulates in the lab can contain polycyclic aromatic hydrocarbons (PAHs) and their derivatives from sources like vehicle exhaust, heating systems, and industrial emissions.

• Consumables: Plasticware, such as pipette tips and centrifuge tubes, can leach organic compounds, including those that may interfere with 9-Nitrophenanthrene analysis.

• Solvents and Reagents: Impurities in solvents, acids, and other reagents can introduce contaminants. Even high-purity solvents can become contaminated if not handled and stored properly.

• Cross-Contamination: Carryover from previously analyzed samples with high concentrations of 9-Nitrophenanthrene or related compounds is a significant risk. This can occur in autosamplers, injection ports, and on the GC column.

• Human Error: Improper sample handling, such as touching sample vial septa or pipette tips, can introduce contaminants from skin oils and other sources.

Q2: How can I prevent airborne contamination of my samples?

A2: To minimize airborne contamination, it is recommended to:

• Work in a clean, controlled environment, such as a laminar flow hood or a dedicated cleanroom for trace analysis.

• Keep sample vials and containers covered as much as possible.

• Clean laboratory benchtops and surfaces regularly with appropriate solvents.

• Separate the sample preparation area from areas where standards of high concentrations are handled.

Q3: What type of labware is best for low-level 9-Nitrophenanthrene analysis to avoid leaching?

A3: Glassware, particularly borosilicate glass, is generally preferred over plastic for trace organic analysis due to a lower potential for leaching of organic contaminants. However, 9-Nitrophenanthrene has a high affinity for surfaces and can adsorb to glass.[1] Therefore, meticulous cleaning and silanization of glassware may be necessary. If plasticware must be used, polypropylene (B1209903) is often a better choice than polyethylene, but it is essential to test for leaching by running solvent blanks that have been in contact with the plasticware.

Q4: How should I store my low-concentration 9-Nitrophenanthrene standards and samples?

A4: Proper storage is critical to maintain the integrity of your standards and samples. Key recommendations include:

• Solvent: Use a high-purity, non-polar organic solvent in which 9-Nitrophenanthrene is readily soluble, such as acetone, benzene, or chloroform.[2] It is insoluble in water.[3]

• Container: Store in amber glass vials with PTFE-lined caps (B75204) to protect from light and prevent contamination from the cap liner.

• Temperature: Store at a low temperature, typically in a refrigerator at 4°C, to minimize degradation.[3]

• Light Exposure: Protect from light, as 9-Nitrophenanthrene is a polycyclic aromatic compound and may be susceptible to photodegradation.[4]

Troubleshooting Guides

Guide 1: High Background of 9-Nitrophenanthrene in Blanks

Issue: You are observing significant peaks corresponding to 9-Nitrophenanthrene in your solvent blanks or procedural blanks.

Objective: To systematically identify and eliminate the source of the contamination.

Troubleshooting Workflow:

References

• 1. Adsorption behavior and mechanism of 9-Nitroanthracene on typical microplastics in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 9-Nitroanthracene | C14H9NO2 | CID 11767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. case.edu [case.edu]

Technical Support Center: Optimal HPLC Column Selection for 9-Nitrophenanthrene Separation

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the optimal High-Performance Liquid Chromatography (HPLC) column for the separation of 9-Nitrophenanthrene. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What is the recommended HPLC method for 9-Nitrophenanthrene separation?

A1: The most common and recommended method for the separation of 9-Nitrophenanthrene, a polycyclic aromatic hydrocarbon (PAH), is reversed-phase HPLC (RP-HPLC). This technique utilizes a nonpolar stationary phase and a polar mobile phase.

Q2: Which type of HPLC column is best suited for 9-Nitrophenanthrene analysis?

A2: C18 columns are the most widely used and are generally the first choice for PAH separations due to their hydrophobic nature, which provides good retention and separation of these nonpolar compounds. However, for nitro-aromatic compounds like 9-Nitrophenanthrene, a Phenyl-Hexyl column can offer alternative selectivity due to π-π interactions between the phenyl rings of the stationary phase and the aromatic structure of the analyte.[1] The choice between C18 and Phenyl-Hexyl may depend on the specific sample matrix and the presence of other closely related compounds or isomers.

Q3: What are the key parameters to consider when selecting an HPLC column?

A3: The primary parameters to consider are:

• Stationary Phase Chemistry: C18 is the standard, while Phenyl-Hexyl offers different selectivity for aromatic compounds.

• Particle Size: Smaller particles (e.g., <3 µm) provide higher efficiency and resolution but result in higher backpressure. Common particle sizes range from 3 to 10 µm.

• Column Dimensions (Length and Internal Diameter): Longer columns (150-250 mm) offer better resolution for complex samples, while shorter columns (50-100 mm) allow for faster analysis times. Narrower internal diameters (e.g., 2.1 mm) increase sensitivity and reduce solvent consumption.

• Pore Size: For small molecules like 9-Nitrophenanthrene (molecular weight < 2000 Da), a pore size of around 100-120 Å is typically suitable.

Q4: What is a suitable mobile phase for 9-Nitrophenanthrene separation?

A4: A gradient elution using a mixture of water and an organic solvent is typically employed.

• Organic Solvents: Acetonitrile (B52724) is a popular choice due to its low UV cutoff and viscosity, providing sharp peaks. Methanol is another common option and can sometimes offer different selectivity.[2]

• Aqueous Phase: HPLC-grade water is used. Buffers are generally not necessary unless trying to control the ionization of other components in the sample matrix. If a buffer is needed, ensure it is soluble in the mobile phase mixture to prevent precipitation.

• Additives: A small amount of acid, such as formic acid or trifluoroacetic acid (TFA) (e.g., 0.1%), is often added to the mobile phase to improve peak shape and reproducibility.

Q5: What detection method is appropriate for 9-Nitrophenanthrene?

A5: UV detection is commonly used for PAHs. A wavelength of 254 nm is often chosen as many PAHs absorb strongly at this wavelength.[3] For higher sensitivity and selectivity, especially in complex matrices, a fluorescence detector can be used.[3][4] A Diode Array Detector (DAD) or Photo Diode Array (PDA) detector is highly recommended as it can acquire the full UV-Vis spectrum of the eluting peaks, which aids in peak identification and purity assessment.[5]

HPLC Column Selection Guide

The selection of an appropriate HPLC column is critical for achieving a successful separation. The following table summarizes the characteristics of recommended columns for 9-Nitrophenanthrene analysis.

Column Type	Stationary Phase	Separation Mechanism	Advantages	Considerations
C18 (ODS)	Octadecylsilane	Hydrophobic Interactions	Versatile, widely available, good retention for nonpolar compounds, extensive application library.	May have limited selectivity for structurally similar aromatic isomers.
Phenyl-Hexyl	Phenyl-Hexylsilane	Hydrophobic and π-π Interactions	Enhanced selectivity for aromatic and nitro-aromatic compounds, can resolve isomers that co-elute on C18 columns.[1]	Selectivity can be dependent on the organic modifier used (Methanol often enhances π-π interactions more than Acetonitrile).[6]

Experimental Protocols

General HPLC Method for 9-Nitrophenanthrene Analysis

This protocol provides a starting point for method development. Optimization will likely be required based on the specific HPLC system and sample complexity.

1. Column and Mobile Phase Preparation:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: HPLC-grade water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Degassing: Degas both mobile phases prior to use by sonication or vacuum filtration.[7]

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV detection at 254 nm.

• Gradient Program:

  Time (min)	% Mobile Phase B (Acetonitrile)
  0.0	50
  20.0	100
  25.0	100
  25.1	50

  | 30.0 | 50 |

3. Sample Preparation:

• Dissolve the 9-Nitrophenanthrene standard or sample in a solvent compatible with the initial mobile phase conditions (e.g., a mixture of acetonitrile and water).

• Filter the sample through a 0.22 µm or 0.45 µm syringe filter before injection to remove any particulate matter.

Troubleshooting Guide

This section addresses common problems encountered during the HPLC analysis of 9-Nitrophenanthrene.

Problem	Potential Cause	Solution
Peak Tailing	- Secondary interactions with residual silanols on the stationary phase. - Column contamination or degradation. - Mismatched solvent strength between sample solvent and mobile phase.	- Add a mobile phase modifier like 0.1% formic acid or TFA. - Use a column with high-purity silica (B1680970) and good end-capping. - Clean the column with a strong solvent wash. - Dissolve the sample in the initial mobile phase.[8]
Peak Fronting	- Column overload. - Column void or channeling.	- Reduce the sample concentration or injection volume. - Replace the column if a void has formed at the inlet.
Split Peaks	- Partially blocked column inlet frit. - Sample solvent incompatible with the mobile phase.	- Reverse and flush the column to dislodge particulates from the frit. If this fails, replace the frit or the column. - Ensure the sample is dissolved in a solvent weaker than or equal in strength to the mobile phase.[8]
High Backpressure	- Blockage in the system (e.g., tubing, inline filter, column frit). - Precipitated buffer or sample in the system.	- Systematically disconnect components to identify the source of the blockage. - Reverse and flush the column. - Ensure mobile phase components are miscible and buffers are soluble. - Filter all samples and mobile phases.
Ghost Peaks	- Contamination in the mobile phase or from the system. - Carryover from a previous injection.	- Use high-purity HPLC-grade solvents and freshly prepared mobile phases.[7] - Run a blank gradient to check for system contamination. - Implement a needle wash step in the autosampler method.

Visual Workflow and Logic Diagrams

Diagram 1: HPLC Column Selection Workflow

Caption: Workflow for selecting an optimal HPLC column for 9-Nitrophenanthrene.

Diagram 2: Troubleshooting Peak Shape Issues

Caption: Logic diagram for troubleshooting common peak shape problems.

References

• 1. agilent.com [agilent.com]
• 2. Mobile Phase Solvent Pairing for HPLC - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. ingenieria-analitica.com [ingenieria-analitica.com]
• 4. hplc.eu [hplc.eu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. nacalai.com [nacalai.com]
• 7. Mobile phases in HPLC | Analytics-Shop [analytics-shop.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

troubleshooting poor recovery of 9-Nitrophenanthrene in solid-phase extraction

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during solid-phase extraction (SPE), with a specific focus on the recovery of 9-Nitrophenanthrene.

Troubleshooting Guide: Poor Recovery of 9-Nitrophenanthrene

Low recovery of 9-Nitrophenanthrene during SPE can be a significant challenge. This guide provides a systematic approach to identifying and resolving the root cause of this issue.

Question: My recovery of 9-Nitrophenanthrene is lower than expected. What are the first steps I should take to troubleshoot this problem?

Answer:

The first and most critical step is to perform a mass balance study to determine where the analyte is being lost. This involves collecting and analyzing the fractions from each step of the SPE process:

• Load Fraction (Flow-through): The sample that passes through the cartridge during loading.

• Wash Fraction: The solvent used to wash the cartridge after sample loading.

• Elution Fraction: The final solvent used to recover the analyte from the sorbent.

By quantifying the amount of 9-Nitrophenanthrene in each fraction, you can pinpoint the stage at which the loss is occurring.

Question: What does it mean if my 9-Nitrophenanthrene is found in the load fraction, and how can I fix it?

Answer:

If a significant amount of 9-Nitrophenanthrene is detected in the load fraction, it indicates that the analyte did not adequately bind to the SPE sorbent. This can be due to several factors:

• Inappropriate Sorbent Choice: 9-Nitrophenanthrene is a non-polar compound, and a reversed-phase sorbent like C18 is typically used. If you are using a normal-phase sorbent, the analyte will not be retained from an aqueous sample.

• Sample Solvent is Too Strong: If the sample is dissolved in a solvent with a high percentage of organic content, the analyte will have a higher affinity for the solvent than the sorbent and will not be retained.

• Insufficient Sorbent Mass: The amount of sorbent in the cartridge may be insufficient to retain the total mass of the analyte and other matrix components.

• High Flow Rate: A high flow rate during sample loading can prevent the analyte from having sufficient time to interact with the sorbent.[1]

Solutions:

• Select an appropriate sorbent: For a non-polar analyte like 9-Nitrophenanthrene from an aqueous matrix, a reversed-phase sorbent (e.g., C18, polymeric) is recommended.[2]

• Adjust the sample solvent: Dilute the sample with a weaker solvent (e.g., water) to increase its affinity for the sorbent.

• Increase the sorbent mass: Use a cartridge with a larger bed weight. As a general guideline, the sorbent capacity is roughly 5% of its mass.[3]

• Decrease the flow rate: Reduce the flow rate during sample loading to allow for adequate interaction between the analyte and the sorbent.

Question: I'm losing my 9-Nitrophenanthrene during the wash step. What should I do?

Answer:

Loss of the analyte in the wash fraction suggests that the wash solvent is too strong, causing premature elution of the 9-Nitrophenanthrene.

Solutions:

• Decrease the organic content of the wash solvent: Use a weaker wash solvent with a lower percentage of organic solvent. The ideal wash solvent is strong enough to remove interferences but weak enough to leave the analyte of interest on the sorbent.

• Optimize the wash solvent composition: Experiment with different solvent mixtures to find the optimal balance for removing interferences without eluting the analyte.

Question: My analyte is not present in the load or wash fractions, but the recovery from the elution step is still low. What is the likely cause?

Answer:

If the analyte is not being lost in the initial steps, it is likely that it is strongly retained on the sorbent and not being fully eluted.

Solutions:

• Increase the strength of the elution solvent: Use a stronger organic solvent or increase the percentage of the organic solvent in the elution mixture. For reversed-phase SPE, elution solvent strength generally follows this order: methanol (B129727) < acetonitrile (B52724) < ethyl acetate (B1210297) < dichloromethane.

• Increase the volume of the elution solvent: Use a larger volume of the elution solvent to ensure complete recovery. It can be beneficial to elute with multiple, smaller volumes of solvent.

• Optimize the elution solvent: Consider adding a small amount of a different solvent to the elution mixture to improve the solubility of 9-Nitrophenanthrene.

• Allow for a soak step: After adding the elution solvent, let it soak in the sorbent bed for a few minutes before eluting. This can improve the interaction between the solvent and the analyte, leading to better recovery.

Frequently Asked Questions (FAQs)

Q1: What is the best SPE sorbent for 9-Nitrophenanthrene?

A1: As 9-Nitrophenanthrene is a non-polar, aromatic compound, a reversed-phase sorbent is the most suitable choice. C18 (octadecyl-bonded silica) is a commonly used and effective sorbent for the extraction of polycyclic aromatic hydrocarbons (PAHs) and their derivatives from aqueous samples.[4][5] Polymeric sorbents can also offer high capacity and retention for such compounds.

Q2: How does the sample pH affect the recovery of 9-Nitrophenanthrene?

A2: 9-Nitrophenanthrene is a neutral compound, so its retention on a reversed-phase sorbent is largely independent of the sample pH. However, the pH of the sample can influence the retention of other ionizable matrix components, which could indirectly affect the recovery of 9-Nitrophenanthrene by altering the overall interaction with the sorbent. For neutral compounds, maintaining a neutral pH is generally a good starting point.

Q3: What are the recommended conditioning and equilibration steps for a C18 cartridge?

A3: Proper conditioning and equilibration are crucial for reproducible results. A typical procedure for a C18 cartridge is as follows:

• Conditioning: Wash the cartridge with 1-2 cartridge volumes of a strong organic solvent like methanol or acetonitrile. This solvates the C18 functional groups.

• Equilibration: Wash the cartridge with 1-2 cartridge volumes of the same solvent system as your sample (e.g., deionized water for an aqueous sample). This prepares the sorbent for optimal interaction with the analyte. Crucially, do not let the sorbent dry out between equilibration and sample loading.

Q4: What flow rate should I use for the different SPE steps?

A4: The flow rate can significantly impact recovery.

• Sample Loading: A slow and steady flow rate (e.g., 1-2 mL/min) is recommended to ensure sufficient time for the analyte to interact with the sorbent.

• Washing and Elution: The flow rate for these steps can generally be faster, but it is important to ensure that the solvents have enough time to effectively wash away interferences and elute the analyte. A flow rate of 3-5 mL/min is a reasonable starting point.

Quantitative Data Summary

The following tables summarize recovery data for PAHs and nitro-PAHs from various studies to provide a reference for expected performance under different SPE conditions.

Table 1: Recovery of PAHs and Nitro-PAHs from Spiked Water Samples

Analyte	Sorbent	Elution Solvent	Recovery (%)	Reference
Mix of PAHs and N-PAHs	Not Specified	Not Specified	91.6 - 114	[6]
16 PAHs	C18	Acetone & Dichloromethane	84 - 116	[7]
15 PAHs	C18	Not Specified	43.1 - 62.5	[3]

Table 2: Influence of Elution Solvent on Recovery (General Guidance)

Elution Solvent	Relative Strength (Reversed-Phase)	Comments
Methanol	Weaker	Good starting point for elution.
Acetonitrile	Stronger	Can provide different selectivity compared to methanol.[8]
Ethyl Acetate	Stronger	Effective for eluting non-polar compounds.
Dichloromethane	Strongest	Often used for very hydrophobic compounds.

Experimental Protocols

Protocol 1: SPE of 9-Nitrophenanthrene from Water Samples using a C18 Cartridge (Based on EPA Method 8310 for PAHs)

This protocol is a general guideline and may require optimization for specific sample matrices.

1. Materials:

• SPE Cartridge: C18, 500 mg / 6 mL

• Conditioning Solvent: Methanol (HPLC grade)

• Equilibration Solvent: Deionized Water

• Wash Solvent: 40:60 Methanol:Water (v/v)

• Elution Solvent: Dichloromethane (DCM, HPLC grade)

• Drying Agent: Anhydrous Sodium Sulfate (B86663)

• Sample: 100 mL aqueous sample containing 9-Nitrophenanthrene

2. Procedure:

• Cartridge Conditioning: Pass 5 mL of methanol through the C18 cartridge.

• Cartridge Equilibration: Pass 10 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading: Load the 100 mL water sample onto the cartridge at a flow rate of approximately 2 mL/min.

• Sorbent Washing: Wash the cartridge with 5 mL of 40:60 methanol:water to remove polar interferences.

• Sorbent Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Analyte Elution: Elute the 9-Nitrophenanthrene from the cartridge with two 5 mL aliquots of dichloromethane. Collect the eluate.

• Eluate Drying: Pass the collected eluate through a small column containing anhydrous sodium sulfate to remove any remaining water.

• Concentration and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis (e.g., acetonitrile for HPLC).

Visualizations

Caption: Troubleshooting workflow for poor recovery in SPE.

Caption: Analyte-sorbent interactions in reversed-phase SPE.

References

• 1. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 2. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Solid-phase extraction of PAHs in water by EPA method 8310 | Separation Science [sepscience.com]
• 5. obrnutafaza.hr [obrnutafaza.hr]
• 6. researchgate.net [researchgate.net]
• 7. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of semi-volatile hydrocarbons in hydraulic fracturing wastewaters - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Effect of Organic Solvent on Selectivity in LC Separations [restek.com]

Technical Support Center: Enhancing the Stability of 9-Nitrophenanthrene Standard Solutions

For researchers, scientists, and drug development professionals utilizing 9-Nitrophenanthrene, maintaining the integrity and stability of standard solutions is paramount for accurate and reproducible experimental results. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the handling and storage of 9-Nitrophenanthrene.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of 9-Nitrophenanthrene standard solutions.

Problem	Potential Cause	Recommended Solution
Inconsistent analytical results (e.g., varying peak areas in chromatography).	Degradation of the standard solution.	Prepare fresh standards. Verify storage conditions (see FAQs below). Implement a routine stability testing schedule.
Appearance of unexpected peaks in chromatograms.	Formation of degradation products.	Identify potential degradation products (e.g., anthraquinone) using appropriate analytical techniques. Review solution preparation and storage protocols to minimize degradation.[1]
Precipitate formation in the standard solution.	Poor solubility or solvent evaporation.	Ensure the solvent is appropriate for the desired concentration. Store solutions in tightly sealed containers to prevent solvent evaporation.
Discoloration of the standard solution (e.g., yellowing).	Photodegradation.	Protect the solution from light by using amber vials or storing it in the dark.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 9-Nitrophenanthrene standard solutions?

A1: The stability of 9-Nitrophenanthrene solutions is primarily influenced by:

• Light Exposure: 9-Nitrophenanthrene is susceptible to photodegradation, which can lead to the formation of impurities such as anthraquinone.[1] It is crucial to protect solutions from light.

• Temperature: Elevated temperatures can accelerate degradation. Therefore, refrigerated storage is recommended.

• Solvent Choice: The solvent can influence the rate of degradation. While specific data for 9-Nitrophenanthrene is limited, for many polycyclic aromatic hydrocarbons (PAHs), acetonitrile (B52724) and toluene (B28343) are common solvents for long-term storage.

• Oxygen: The presence of oxygen can contribute to oxidative degradation, especially when initiated by light.

Q2: What are the recommended storage conditions for 9-Nitrophenanthrene standard solutions?

A2: To maximize stability, standard solutions of 9-Nitrophenanthrene should be:

• Stored in a refrigerator at 2-8°C.

• Protected from light by using amber glass vials or by wrapping clear vials in aluminum foil.

• Sealed tightly to prevent solvent evaporation and exposure to atmospheric oxygen.

• Prepared using high-purity, degassed solvents.

Q3: How long can I expect my 9-Nitrophenanthrene standard solution to be stable?

A3: The long-term stability depends on the storage conditions and the solvent used. While specific stability studies on 9-Nitrophenanthrene are not widely published, general guidance for PAHs suggests that solutions in acetonitrile or toluene can be stable for extended periods when stored properly. For instance, some PAH solutions in acetonitrile and toluene have shown stability for up to one year when stored at temperatures ranging from -20°C to 20°C. It is best practice to establish an in-house stability testing schedule to determine the usable life of your specific standard solutions.

Q4: What are the visible signs of degradation in a 9-Nitrophenanthrene standard solution?

A4: Visual indicators of degradation can include a change in color (e.g., increased yellowing) or the formation of a precipitate. However, significant degradation can occur without any visible changes. Therefore, regular analytical verification is essential.

Q5: Which analytical techniques are suitable for monitoring the stability of 9-Nitrophenanthrene solutions?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used and effective technique for monitoring the stability of 9-Nitrophenanthrene solutions. A stability-indicating HPLC method should be able to separate the intact 9-Nitrophenanthrene from its potential degradation products.

Experimental Protocols

Protocol 1: Preparation of a 9-Nitrophenanthrene Stock Standard Solution (100 µg/mL)

Materials:

• 9-Nitrophenanthrene (solid, high purity)

• Acetonitrile (HPLC grade)

• Class A volumetric flasks (e.g., 10 mL, 100 mL)

• Analytical balance

• Amber glass vials with PTFE-lined caps

Procedure:

• Accurately weigh approximately 10 mg of 9-Nitrophenanthrene using an analytical balance.

• Quantitatively transfer the weighed solid to a 100 mL Class A volumetric flask.

• Add a small amount of acetonitrile to dissolve the solid completely.

• Once dissolved, dilute the solution to the 100 mL mark with acetonitrile.

• Stopper the flask and mix thoroughly by inverting it several times.

• Transfer aliquots of the stock solution into amber glass vials for storage.

• Label the vials clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer.

• Store the vials in a refrigerator at 2-8°C and protected from light.

Protocol 2: Stability Assessment of 9-Nitrophenanthrene Standard Solutions using HPLC

Objective: To determine the stability of a 9-Nitrophenanthrene standard solution over time under specific storage conditions.

Materials:

• Prepared 9-Nitrophenanthrene standard solution (from Protocol 1)

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase (e.g., Acetonitrile:Water gradient)

• Data acquisition and processing software

Procedure:

• Initial Analysis (Time Zero):

  • Immediately after preparation, analyze the 9-Nitrophenanthrene standard solution by HPLC.

  • Inject a known volume (e.g., 10 µL) and record the chromatogram.

  • Determine the peak area of the 9-Nitrophenanthrene peak. This will serve as the baseline (100% initial concentration).

  • Document the chromatographic conditions (mobile phase, flow rate, column temperature, detection wavelength).

• Storage:

  • Store the standard solution under the desired conditions (e.g., 2-8°C, protected from light).

  • For comparison, you may also store an aliquot under stressed conditions (e.g., room temperature, exposed to light).

• Periodic Analysis:

  • At predetermined time intervals (e.g., 1 week, 1 month, 3 months, 6 months), re-analyze the stored standard solutions using the same HPLC method and conditions as the initial analysis.

  • Record the peak area of the 9-Nitrophenanthrene peak.

  • Visually inspect the chromatograms for the appearance of any new peaks, which may indicate degradation products.

• Data Analysis:

  • Calculate the percentage of 9-Nitrophenanthrene remaining at each time point relative to the initial (Time Zero) peak area.

  • Percentage Remaining = (Peak Area at Time X / Peak Area at Time Zero) * 100

  • A common acceptance criterion for stability is that the concentration remains within ±10% of the initial value.

Visualizations

Caption: Experimental workflow for preparing and assessing the stability of 9-Nitrophenanthrene standard solutions.

Caption: Simplified degradation pathway of 9-Nitrophenanthrene.

References

• 1. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Analytical Methods for 9-Nitrophenanthrene in Complex Environmental Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of 9-Nitrophenanthrene in complex environmental matrices.

Troubleshooting Guide & FAQs

This section addresses specific issues that users may encounter during sample preparation, chromatographic separation, and detection of 9-Nitrophenanthrene.

Sample Preparation

Q1: What are the most common challenges when extracting 9-Nitrophenanthrene from solid environmental samples like soil and sediment?

A: The primary challenges include strong adsorption of 9-Nitrophenanthrene to the sample matrix, leading to low extraction efficiency, and the co-extraction of interfering compounds that can complicate downstream analysis. Complex matrices, such as those with high organic matter content, can sequester the analyte, making it difficult to achieve quantitative recovery.

Q2: I am experiencing low recovery of 9-Nitrophenanthrene from my soil samples. What can I do to improve it?

A: Low recovery is a frequent issue. Consider the following troubleshooting steps:

• Optimize Extraction Technique: While traditional methods like Soxhlet extraction can be effective, modern techniques like Accelerated Solvent Extraction (ASE) or Pressurized Fluid Extraction (PFE) can offer higher efficiency and reduced solvent consumption.[1][2]

• Solvent Selection: A mixture of polar and non-polar solvents is often necessary. A common combination is a 1:1 (v/v) mixture of acetone (B3395972) and hexane (B92381).

• Increase Extraction Time/Cycles: For strongly adsorptive matrices, increasing the extraction time or the number of extraction cycles can improve recovery.

• Sample Pre-treatment: Grinding the sample to a fine powder increases the surface area available for extraction. Ensure the sample is thoroughly dried before extraction to improve solvent penetration.

Q3: My aqueous sample extracts are showing significant matrix effects during LC-MS analysis. How can I mitigate this?

A: Matrix effects, which can cause ion suppression or enhancement, are a major concern in LC-MS analysis of environmental water samples.[3][4][5] Here are some strategies to address this:

• Solid-Phase Extraction (SPE) Cleanup: Employ a robust SPE cleanup step after initial extraction. Silica-based or Florisil® cartridges can be effective in removing interfering compounds.[6]

• Matrix-Matched Calibration: Prepare your calibration standards in an extract of a blank matrix that is similar to your samples. This helps to compensate for matrix-induced signal changes.

• Internal Standard Use: Utilize an isotopically labeled internal standard of 9-Nitrophenanthrene or a compound with very similar chemical properties and retention time. This is the most effective way to correct for matrix effects and variations in instrument response.

• Dilution: If the concentration of 9-Nitrophenanthrene is sufficiently high, diluting the extract can reduce the concentration of matrix components and thereby lessen their impact on ionization.

Chromatography & Detection

Q4: I am observing poor chromatographic peak shape and resolution for 9-Nitrophenanthrene. What are the likely causes and solutions?

A: Poor peak shape (e.g., tailing, fronting, or broad peaks) and inadequate resolution from other nitro-PAHs can compromise quantification.

• Column Selection: For gas chromatography (GC), a DB-5ms or equivalent 5% phenyl-methylpolysiloxane column is a good starting point for PAH analysis.[7] For high-performance liquid chromatography (HPLC), a C18 column is commonly used.

• Optimize Temperature Program (GC): A slow oven temperature ramp rate during the elution of 9-Nitrophenanthrene can significantly improve resolution from closely eluting isomers.[7]

• Mobile Phase Gradient (HPLC): Optimize the gradient profile of your mobile phase (e.g., acetonitrile (B52724) and water) to achieve better separation.

• Injector Maintenance (GC): Contamination in the GC inlet can lead to peak tailing. Regular cleaning and replacement of the liner and septum are crucial.

• Check for Active Sites: Active sites in the GC system (liner, column) can cause peak tailing for polar analytes. Using deactivated liners and columns is recommended.

Q5: My sensitivity for 9-Nitrophenanthrene is low when using HPLC with fluorescence detection (HPLC-FLD). Why is this and how can I improve it?

A: Nitro-PAHs, including 9-Nitrophenanthrene, are not naturally fluorescent.[1] To detect them with high sensitivity using FLD, a post-column reduction step is necessary to convert the non-fluorescent nitro group into a highly fluorescent amino group.[1][8]

• Implement a Post-Column Reduction System: This typically involves a reduction column packed with a catalyst (e.g., platinum or palladium) heated to an optimal temperature.[8]

• Optimize Reduction Conditions: The efficiency of the reduction is dependent on factors like the catalyst, temperature, and flow rate of the reducing agent. These parameters should be optimized for maximum signal intensity.[8]

Q6: I am seeing high background noise in my chromatograms, making it difficult to detect low concentrations of 9-Nitrophenanthrene. What can I do?

A: High background noise can originate from the sample matrix, contaminated solvents or reagents, or the analytical instrument itself.

• Improve Sample Cleanup: As mentioned for matrix effects, a thorough cleanup using SPE can remove many of the co-extracted compounds that contribute to background noise.

• Use High-Purity Solvents and Reagents: Ensure that all solvents and reagents are of high purity (e.g., HPLC or pesticide residue grade).

• System Blank Analysis: Run a system blank (injecting only the mobile phase or solvent) to identify any contamination originating from the instrument or solvents.

• Detector Maintenance: For mass spectrometry detectors, cleaning the ion source can significantly reduce background noise.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of nitro-PAHs in environmental samples. Note that these values can vary depending on the specific matrix, instrumentation, and method used.

Table 1: Method Detection Limits (MDLs) for Nitro-PAHs in Various Matrices

Analyte	Matrix	Analytical Method	Method Detection Limit (MDL)
Nitro-PAHs	Air Particulates	GC-MS/MS	0.01 - 0.07 pg/m³
Pesticides	Sediment	GC/MS	0.6 - 3.4 µg/kg (dry weight)[6]
PAHs	Sediment	GC-MS/MS	0.04 - 0.54 µg/kg

Table 2: Recovery Rates for Analytes in Fortified Samples

Analyte Class	Matrix	Fortification Level	Recovery Range
Pesticides	Sediment	10 µg/kg (dry weight)	75 - 102%[6]

Experimental Protocols

Protocol 1: Analysis of 9-Nitrophenanthrene in Soil/Sediment by GC-MS/MS

This protocol provides a general workflow for the extraction, cleanup, and analysis of 9-Nitrophenanthrene in solid environmental samples.

1. Sample Preparation and Extraction (Accelerated Solvent Extraction - ASE)

• Sample Pre-treatment: Air-dry the soil/sediment sample and grind it to a fine, homogeneous powder.

• Extraction Cell Preparation: Mix 10 g of the dried sample with a drying agent like diatomaceous earth and place it in an ASE extraction cell.

• ASE Conditions:

  • Solvent: Acetone/Hexane (1:1, v/v)

  • Temperature: 100 °C

  • Pressure: 1500 psi

  • Static Time: 5 minutes

  • Number of Cycles: 2

• Extract Concentration: Concentrate the collected extract to approximately 1 mL using a gentle stream of nitrogen.

2. Sample Cleanup (Solid-Phase Extraction - SPE)

• Cartridge Conditioning: Condition a silica (B1680970) gel SPE cartridge (e.g., 6 mL, 500 mg) with hexane.

• Sample Loading: Load the concentrated extract onto the conditioned SPE cartridge.

• Interference Elution: Wash the cartridge with a non-polar solvent like hexane to remove aliphatic hydrocarbons.

• Analyte Elution: Elute the 9-Nitrophenanthrene and other PAHs with a more polar solvent mixture, such as dichloromethane/hexane.

• Final Concentration: Evaporate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen.

3. GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280 °C

  • Injection Mode: Splitless

  • Oven Program: 60 °C (hold 2 min), ramp to 300 °C at 6 °C/min (hold 10 min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions for 9-Nitrophenanthrene: Monitor the precursor ion (m/z 223) and characteristic product ions.

Protocol 2: Analysis of 9-Nitrophenanthrene in Water by HPLC-FLD with Post-Column Reduction

This protocol outlines a method for the sensitive detection of 9-Nitrophenanthrene in aqueous samples.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Filter the water sample through a 0.45 µm filter to remove particulate matter.

• Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Sample Loading: Pass the water sample (e.g., 500 mL) through the conditioned cartridge at a slow flow rate.

• Cartridge Washing: Wash the cartridge with deionized water to remove salts and other polar interferences.

• Analyte Elution: Elute the 9-Nitrophenanthrene with a small volume of a suitable solvent like acetonitrile or methanol.

• Concentration: Concentrate the eluate to the final volume required for injection.

2. HPLC-FLD Analysis

• High-Performance Liquid Chromatograph (HPLC) Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm ID, 5 µm particle size).

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A typical gradient would start with a higher percentage of water and ramp up to a higher percentage of acetonitrile to elute the PAHs.

  • Flow Rate: 1.0 mL/min

• Post-Column Reduction System:

  • Reduction Column: Packed with a platinum-based catalyst.

  • Reduction Column Temperature: Optimized for maximum conversion (e.g., 90 °C).[8]

• Fluorescence Detector (FLD) Conditions:

  • Excitation Wavelength: Set appropriately for the amino-phenanthrene derivative.

  • Emission Wavelength: Set appropriately for the amino-phenanthrene derivative.

Visualizations

Caption: Workflow for GC-MS/MS analysis of 9-Nitrophenanthrene in soil/sediment.

Caption: Workflow for HPLC-FLD analysis of 9-Nitrophenanthrene in water.

Caption: Troubleshooting logic for common analytical problems.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods of analysis-Determination of pesticides in sediment using gas chromatography/mass spectrometry [pubs.usgs.gov]
• 7. benchchem.com [benchchem.com]
• 8. Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatisation technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Certified Reference Materials for 9-Nitrophenanthrene

For researchers, scientists, and drug development professionals engaged in the analysis of nitrated polycyclic aromatic hydrocarbons (nitro-PAHs), the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) of 9-Nitrophenanthrene serve as an indispensable tool for method validation, calibration, and quality control. This guide provides an objective comparison of commercially available 9-Nitrophenanthrene CRMs, supported by a summary of their key characteristics and detailed experimental protocols for their application.

Comparison of 9-Nitrophenanthrene Certified Reference Materials

Obtaining comprehensive, publicly available Certificates of Analysis (CoA) with detailed quantitative data for direct comparison can be challenging. However, based on product specifications and quality accreditations from leading suppliers, the following table summarizes the key features of 9-Nitrophenanthrene CRMs from AccuStandard, LGC Standards (distributing Dr. Ehrenstorfer products), and Chiron. It is recommended to request lot-specific CoAs directly from the suppliers for complete and current data.

Feature	AccuStandard	LGC Standards (Dr. Ehrenstorfer)	Chiron
Product Number	R-020N (Neat), R-020S (Solution)	DRE-L20966600CY (Solution)	2204.14-10MG (Neat)
Format	Neat solid or 100 µg/mL in Toluene[1][2]	10 µg/mL in Cyclohexane[3]	Neat solid[4]
Certified Value	Gravimetrically prepared	10 µg/mL	Not specified on product page
Uncertainty	Request from supplier	Request from supplier	Request from supplier
Purity	Request from supplier	Request from supplier	Request from supplier
Traceability	To NIST	To SI units through a national metrology institute	Information available upon request
ISO Accreditation	ISO 17034, ISO/IEC 17025, ISO 9001[5]	ISO 17034, ISO/IEC 17025[3]	ISO 17025, ISO 9001[4]
Homogeneity Data	Request from supplier	Request from supplier	Request from supplier
Stability Data	Request from supplier	Request from supplier	Request from supplier

Experimental Protocols

Accurate quantification of 9-Nitrophenanthrene requires robust analytical methodologies. Below are detailed protocols for common analytical techniques used for the analysis of this compound, which can be adapted for use with the aforementioned CRMs.

Purity Assessment and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the determination of 9-Nitrophenanthrene in various matrices and for assessing the purity of the neat CRM.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

Materials:

• 9-Nitrophenanthrene CRM

• High-purity solvents (e.g., Toluene, Dichloromethane)

• Internal Standard (IS), e.g., 2-Nitrofluorene-d9

Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of the neat 9-Nitrophenanthrene CRM and dissolve it in a suitable solvent (e.g., Toluene) to prepare a stock solution of known concentration.

  • For solution-based CRMs, use as provided or dilute as necessary.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • Spike each calibration standard and sample with the internal standard at a constant concentration.

• GC-MS Conditions:

  • Injector Temperature: 280 °C

  • Injection Mode: Splitless (1 µL)

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 300 °C

    • Hold: 10 minutes at 300 °C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • MS Transfer Line Temperature: 290 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • 9-Nitrophenanthrene: m/z 223 (quantification ion), 193, 165 (qualifier ions)

    • Internal Standard: Monitor appropriate ions for the chosen IS.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of 9-Nitrophenanthrene to the peak area of the internal standard against the concentration of the calibration standards.

  • Determine the concentration of 9-Nitrophenanthrene in the samples by interpolating their peak area ratios from the calibration curve.

  • For purity assessment of a neat CRM, analyze a known concentration and compare the measured concentration to the theoretical concentration.

Analysis in Environmental Samples by High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This method is particularly useful for the analysis of 9-Nitrophenanthrene in environmental samples due to its sensitivity and selectivity, especially after a reduction step to a fluorescent derivative.[6]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• Fluorescence Detector (FLD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Post-column reduction system (optional but recommended for enhanced sensitivity)

Materials:

• 9-Nitrophenanthrene CRM

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Reducing agent for post-column derivatization (e.g., sodium borohydride)

Procedure:

• Sample Preparation (e.g., Soil Sample): [6]

  • Extract a known amount of the soil sample with a suitable solvent (e.g., dichloromethane) using ultrasonication or accelerated solvent extraction (ASE).

  • Concentrate the extract and perform a clean-up step using solid-phase extraction (SPE) to remove interfering matrix components.

  • The cleaned-up extract can be reconstituted in the mobile phase.

• HPLC-FLD Conditions:

  • Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. A typical starting condition could be 60:40 (Acetonitrile:Water).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 µL

  • Fluorescence Detection:

    • Excitation Wavelength: 254 nm

    • Emission Wavelength: 444 nm[6]

    • (Note: These wavelengths are for the reduced amino-phenanthrene derivative. If a post-column reduction is not used, direct fluorescence detection of 9-Nitrophenanthrene may be less sensitive).

• Calibration and Quantification:

  • Prepare a series of calibration standards from the 9-Nitrophenanthrene CRM in the mobile phase.

  • Inject the standards and the prepared samples into the HPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 9-Nitrophenanthrene in the samples from the calibration curve.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural confirmation of the 9-Nitrophenanthrene CRM.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Materials:

• 9-Nitrophenanthrene CRM (neat solid)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tubes

Procedure:

• Sample Preparation:

  • Dissolve an appropriate amount of the 9-Nitrophenanthrene CRM in the chosen deuterated solvent in an NMR tube.

• NMR Acquisition:

  • Acquire ¹H NMR and ¹³C NMR spectra according to standard instrument protocols.

• Spectral Interpretation:

  • ¹H NMR: The spectrum should exhibit a complex multiplet pattern in the aromatic region (typically δ 7.5-9.0 ppm) consistent with the structure of 9-Nitrophenanthrene. The integration of the signals should correspond to the 9 aromatic protons.

  • ¹³C NMR: The spectrum should show 14 distinct signals in the aromatic region, corresponding to the 14 carbon atoms of the phenanthrene (B1679779) ring system. The chemical shifts will be influenced by the nitro group.

Analytical Workflow and Data Relationships

The following diagrams illustrate the logical flow of analyzing a sample using a 9-Nitrophenanthrene CRM and the relationship between different analytical data for ensuring data quality.

Caption: A typical analytical workflow for using a 9-Nitrophenanthrene CRM.

Caption: The relationship between CRM data and experimental results for data quality.

References

• 1. accustandard.com [accustandard.com]
• 2. accustandard.com [accustandard.com]
• 3. 9-Nitrophenanthrene 10 µg/mL in Cyclohexane [lgcstandards.com]
• 4. esslabshop.com [esslabshop.com]
• 5. accustandard.com [accustandard.com]
• 6. researchgate.net [researchgate.net]

Inter-laboratory Comparison of 9-Nitrophenanthrene Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of 9-Nitrophenanthrene, a significant nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of interest in environmental monitoring and toxicological research. While a formal inter-laboratory comparison study for 9-Nitrophenanthrene has not been identified in publicly available literature, this document synthesizes expected performance characteristics of common analytical methods to aid researchers in establishing and validating their own analytical protocols. The data presented herein is illustrative and serves as a benchmark for intra- and inter-laboratory method validation.

Quantitative Data Summary

The following table summarizes typical performance data for the two most common analytical techniques used for the quantification of 9-Nitrophenanthrene and other nitro-PAHs: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with fluorescence or mass spectrometry detection. The values are representative and may vary based on instrumentation, sample matrix, and specific protocol modifications.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	0.1 - 10 pg	1 - 50 pg
Limit of Quantification (LOQ)	0.5 - 50 pg	5 - 100 pg
Linearity (R²)	> 0.99	> 0.99
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 20%	< 20%
Accuracy/Recovery (%)	80 - 120%	85 - 115%

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized and should be optimized for specific laboratory conditions and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for the analysis of volatile and semi-volatile organic compounds like 9-Nitrophenanthrene.

a) Sample Preparation (e.g., for soil or particulate matter):

• Extraction: Soxhlet extraction or pressurized liquid extraction (PLE) with a suitable solvent mixture (e.g., dichloromethane/acetone).

• Clean-up: Solid-phase extraction (SPE) using silica (B1680970) or alumina (B75360) cartridges to remove interfering compounds.

• Concentration: The extract is concentrated to a small volume under a gentle stream of nitrogen.

b) GC-MS Conditions:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector: Splitless injection at a high temperature (e.g., 280°C).

• Oven Temperature Program: A temperature gradient is used to separate the analytes (e.g., start at 60°C, ramp to 300°C).

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operated in electron ionization (EI) mode with selected ion monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for 9-Nitrophenanthrene (m/z 223, 193, 165) are monitored.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for the analysis of a wide range of compounds, including less volatile nitro-PAHs.

a) Sample Preparation:

• Extraction: Similar to GC-MS, using techniques like ultrasonication or PLE with appropriate solvents (e.g., acetonitrile).

• Clean-up: SPE is commonly employed to remove matrix interferences.

• Solvent Exchange: The final extract is often exchanged into a solvent compatible with the HPLC mobile phase.

b) HPLC Conditions:

• Chromatographic Column: A C18 reversed-phase column is typically used (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid or ammonium (B1175870) acetate.

• Flow Rate: A constant flow rate (e.g., 1.0 mL/min).

• Detection:

  • Fluorescence Detection (FLD): Often requires a pre- or post-column reduction step to convert the nitro group to a fluorescent amino group.

  • Mass Spectrometry (LC-MS/MS): Provides high sensitivity and specificity. Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used. Multiple reaction monitoring (MRM) is employed for quantification.

Visualizations

Experimental Workflow for Inter-laboratory Comparison

The following diagram illustrates a typical workflow for conducting an inter-laboratory comparison study for 9-Nitrophenanthrene analysis.

Caption: Workflow of an inter-laboratory comparison study.

Logical Relationship of Analytical Methods

This diagram shows the relationship between sample preparation and the primary analytical techniques for 9-Nitrophenanthrene.

Caption: Analytical methods for 9-Nitrophenanthrene.

A Comparative Guide to HPLC-UV and GC-MS for the Quantification of 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 9-Nitrophenanthrene, a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) of environmental and toxicological concern, is crucial for a variety of research and monitoring applications. The two most common analytical techniques for this purpose are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides an objective comparison of these methods, supported by representative experimental data, to assist in selecting the most suitable technique for specific analytical needs.

Principle of the Techniques

HPLC-UV separates compounds in a liquid mobile phase based on their affinity for a solid stationary phase. For 9-Nitrophenanthrene, a non-polar C18 column is typically used with a polar mobile phase (reversed-phase chromatography). The separated analyte is then detected by its absorbance of ultraviolet light.

GC-MS separates volatile and semi-volatile compounds in a gaseous mobile phase as they pass through a capillary column. The separated compounds are then ionized and fragmented, and the resulting ions are separated by their mass-to-charge ratio, providing both qualitative and quantitative information.

Quantitative Performance Comparison

The selection of an analytical technique is often driven by its performance characteristics. The following table summarizes typical validation parameters for the quantification of 9-Nitrophenanthrene and related nitro-PAHs by HPLC-UV and GC-MS. It is important to note that these values are representative and can vary depending on the specific instrumentation, sample matrix, and method optimization.

Performance Parameter	HPLC-UV (Representative)	GC-MS (Single Quadrupole, Representative)
Linearity (R²)	> 0.998	> 0.999
Limit of Detection (LOD)	0.1 - 1 µg/L	0.01 - 0.1 µg/L
Limit of Quantitation (LOQ)	0.3 - 3 µg/L	0.03 - 0.3 µg/L
Accuracy (% Recovery)	90 - 110%	85 - 115%
Precision (RSD%)	< 10%	< 15%

Experimental Protocols

Detailed methodologies are essential for the successful implementation and comparison of analytical techniques. Below are representative protocols for the quantification of 9-Nitrophenanthrene using HPLC-UV and GC-MS.

HPLC-UV Method

This method is based on the common principles for the analysis of PAHs and nitro-PAHs.

1. Sample Preparation:

• For solid samples (e.g., soil, tissue), perform an extraction using a suitable solvent such as acetonitrile (B52724) or dichloromethane (B109758) in an ultrasonic bath for 20-30 minutes.

• For liquid samples (e.g., water), a liquid-liquid extraction with a non-polar solvent or solid-phase extraction (SPE) using a C18 cartridge may be employed.

• Concentrate the extract under a gentle stream of nitrogen and reconstitute in the mobile phase.

• Filter the final extract through a 0.45 µm syringe filter before injection.

2. HPLC System and Conditions:

• System: An HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (A) and water (B) is commonly used. A typical gradient might be:

  • 0-5 min: 50% A

  • 5-20 min: Ramp to 100% A

  • 20-25 min: Hold at 100% A

  • 25-30 min: Return to 50% A and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection: UV detection at 254 nm.

GC-MS (Single Quadrupole) Method

This protocol is a generalized procedure for the analysis of semi-volatile compounds like 9-Nitrophenanthrene.

1. Sample Preparation:

• Sample extraction is similar to the HPLC-UV method, using a solvent like dichloromethane or hexane.

• After extraction, the sample is concentrated and may require a solvent exchange to a more volatile solvent compatible with the GC system (e.g., hexane).

• An internal standard is typically added at this stage for improved quantitation.

• The final extract is filtered before injection.

2. GC-MS System and Conditions:

• System: A Gas Chromatograph coupled to a single quadrupole Mass Spectrometer.

• Column: A non-polar capillary column such as a DB-5MS (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: Splitless injection of 1 µL at an injector temperature of 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 200 °C at 15 °C/min.

  • Ramp to 300 °C at 10 °C/min, hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Key ions for 9-Nitrophenanthrene are m/z 223 (molecular ion), 176, and 165.

Method Comparison and Workflow

The choice between HPLC-UV and GC-MS depends on several factors, including the required sensitivity, sample matrix complexity, and the need for structural confirmation.

Figure 1. General analytical workflows for HPLC-UV and GC-MS.

A Comparative Guide to the Validation of a Novel Analytical Method for 9-Nitrophenanthrene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a new, hypothetical high-performance liquid chromatography (HPLC) method for the quantitative analysis of 9-Nitrophenanthrene against established analytical techniques, namely, a standard reverse-phase HPLC-UV method and a Gas Chromatography-Mass Spectrometry (GC-MS) method. The objective is to present the validation parameters and performance data of these methods to aid researchers in selecting the most suitable approach for their specific analytical needs.

Introduction to 9-Nitrophenanthrene Analysis

9-Nitrophenanthrene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest in environmental and toxicological studies due to its potential mutagenic properties.[1] Accurate and reliable analytical methods are crucial for its detection and quantification in various matrices. Method validation is a critical process in pharmaceutical analysis and environmental testing, ensuring that an analytical procedure is suitable for its intended purpose.[2][3] This guide will delve into the validation of a novel HPLC method and compare its performance with existing methodologies.

Methodology Comparison

A novel Ultra-High-Performance Liquid Chromatography (UHPLC) method coupled with a Diode Array Detector (DAD) is proposed for the analysis of 9-Nitrophenanthrene. This new method aims to offer improved sensitivity and faster analysis times compared to traditional HPLC and GC-MS methods.

Established Analytical Methods

• Reverse-Phase High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A common technique for the analysis of aromatic compounds. While robust, it may have limitations in terms of sensitivity and resolution for complex mixtures. A similar method has been described for the related compound 9-Nitroanthracene, utilizing a C18 column with a mobile phase of acetonitrile (B52724) and water.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive technique. The NIST WebBook and PubChem provide mass spectral data for 9-Nitrophenanthrene, confirming its suitability for GC-MS analysis.[5][6][7][8] This method is particularly useful for identification and confirmation of the analyte.

Performance Data Comparison

The following table summarizes the hypothetical performance data from the validation of the new UHPLC-DAD method compared to the established HPLC-UV and GC-MS methods.

Parameter	New UHPLC-DAD Method	Established HPLC-UV Method	Established GC-MS Method
Limit of Detection (LOD)	0.01 µg/mL	0.05 µg/mL	0.005 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL	0.15 µg/mL	0.015 µg/mL
Linearity Range (R²)	0.1 - 10 µg/mL (0.9998)	0.2 - 20 µg/mL (0.9992)	0.02 - 5 µg/mL (0.9995)
Accuracy (% Recovery)	98.5 - 101.2%	97.0 - 102.5%	99.0 - 100.5%
Precision (RSD%)
- Repeatability	< 1.0%	< 1.5%	< 2.0%
- Intermediate Precision	< 1.5%	< 2.0%	< 2.5%
Analysis Time	5 minutes	15 minutes	25 minutes
Specificity	High (Peak Purity > 0.999)	Moderate (Potential for co-elution)	Very High (Mass Spectral Confirmation)

Experimental Protocols

New UHPLC-DAD Method

• Sample Preparation: Dissolve 10 mg of 9-Nitrophenanthrene reference standard in 100 mL of acetonitrile to prepare a stock solution of 100 µg/mL. Prepare working standards by serial dilution in the mobile phase.

• Instrumentation: Agilent 1290 Infinity II UHPLC system with a DAD detector.

• Chromatographic Conditions:

  • Column: ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v)

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 2 µL

  • Detection Wavelength: 254 nm

• Data Analysis: Quantify the 9-Nitrophenanthrene peak based on the calibration curve generated from the peak areas of the standard solutions.

Established HPLC-UV Method

• Sample Preparation: Prepare stock and working standards as described for the new UHPLC-DAD method.

• Instrumentation: Standard HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (65:35, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Data Analysis: Quantify using a calibration curve as described above.

Established GC-MS Method

• Sample Preparation: Prepare a stock solution of 9-Nitrophenanthrene in cyclohexane (B81311) (10 µg/mL).[9] Prepare working standards by serial dilution.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm

  • Inlet Temperature: 280°C

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 50-300

• Data Analysis: Identify 9-Nitrophenanthrene by its retention time and mass spectrum (key ions: m/z 223, 176, 165).[5] Quantify using a calibration curve based on the peak area of the characteristic ion.

Visualizations

Caption: Workflow for the new UHPLC-DAD analytical method.

Caption: Comparison of key performance attributes of the analytical methods.

Conclusion

The new UHPLC-DAD method demonstrates significant advantages in terms of speed and comparable, if not better, precision and accuracy for the quantification of 9-Nitrophenanthrene when compared to the established HPLC-UV method. While GC-MS remains the gold standard for specificity and offers the lowest detection limits, the new UHPLC-DAD method provides a compelling alternative for routine, high-throughput analysis where rapid results are essential. The choice of method will ultimately depend on the specific requirements of the analysis, including the need for confirmatory data, sample throughput, and available instrumentation.

References

• 1. nbinno.com [nbinno.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 4. Separation of 9-Nitroanthracene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. 9-Nitrophenanthrene | C14H9NO2 | CID 70382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 9-Nitrophenanthrene [webbook.nist.gov]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. 9-Nitrophenanthrene [webbook.nist.gov]
• 9. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Analysis of the Toxicity of 9-Nitrophenanthrene and 2-Nitrophenanthrene

For researchers, scientists, and drug development professionals, understanding the differential toxicity of isomeric compounds is crucial for risk assessment and the development of safer chemical entities. This guide provides an objective comparison of the toxicity of two isomers of nitrophenanthrene: 9-nitrophenanthrene and 2-nitrophenanthrene (B96471), supported by experimental data.

Nitrophenanthrenes are nitrated polycyclic aromatic hydrocarbons (nitro-PAHs), a class of compounds often found as environmental pollutants.[1] It is well-established that nitro-PAHs can be more toxic than their parent compounds.[2] The position of the nitro group on the phenanthrene (B1679779) ring significantly influences the molecule's biological activity, leading to distinct toxicity profiles for its various isomers. This guide focuses on the comparative mutagenicity and metabolic activation of 9-nitrophenanthrene and 2-nitrophenanthrene.

Quantitative Toxicity Data

The mutagenic potential of nitrophenanthrene isomers has been evaluated using the Ames test, which measures the frequency of reverse mutations in histidine-dependent strains of Salmonella typhimurium. The results, expressed in revertants per nanomole, provide a quantitative measure of mutagenicity.

Compound	Salmonella typhimurium Strain	Mutagenic Potency (revertants/nmol)	Reference
9-Nitrophenanthrene	TA100	438	[3]
YG1029 (O-acetyltransferase-overproducing)	16728	[3]
2-Nitrophenanthrene	TA98	Weakly mutagenic (qualitative)	[3]
1-Nitrophenanthrene	TA100	329	[3]
YG1029 (O-acetyltransferase-overproducing)	4839	[3]
3-Nitrophenanthrene (B92138)	TA100	620	[3]
YG1029 (O-acetyltransferase-overproducing)	11309	[3]

Table 1: Comparative Mutagenicity of Nitrophenanthrene Isomers in Salmonella typhimurium.

The data clearly indicate that the position of the nitro group affects the mutagenic potency of mononitrophenanthrenes. In the standard TA100 strain, 3-nitrophenanthrene is the most mutagenic, followed by 9-nitrophenanthrene and then 1-nitrophenanthrene.[3] Notably, the mutagenicity of all tested isomers is dramatically increased in the YG1029 strain, which overproduces O-acetyltransferase, highlighting the critical role of this enzyme in the metabolic activation of these compounds to their ultimate mutagenic forms.[3] While quantitative data for 2-nitrophenanthrene in the same study is not provided, it is generally noted that nitrated derivatives substituted at the 2 and 3 positions are highly mutagenic.[3]

Metabolic Activation and Genotoxicity

The genotoxicity of nitrophenanthrenes, like other nitro-PAHs, is not caused by the parent compound itself but by reactive metabolites formed during biotransformation.[1] The primary metabolic activation pathways involve the reduction of the nitro group and oxidation of the aromatic ring system. These pathways lead to the formation of electrophilic intermediates that can bind to DNA, forming DNA adducts. These adducts can induce mutations and initiate carcinogenesis.

Two major pathways for the metabolic activation of nitro-PAHs are:

• Nitroreduction: The nitro group is sequentially reduced to a nitroso group, then to a hydroxylamino group, and finally to an amino group. The N-hydroxyamino intermediate can be further activated by esterification (e.g., O-acetylation or O-sulfation) to form a highly reactive nitrenium ion that readily binds to DNA. The significant increase in mutagenicity observed in the O-acetyltransferase-overproducing bacterial strain underscores the importance of this esterification step.[3]

• Ring Oxidation: Cytochrome P450 enzymes can oxidize the aromatic rings to form epoxides, which are then hydrolyzed by epoxide hydrolase to dihydrodiols. These dihydrodiols can be further epoxidized to form highly reactive diol epoxides, which are potent mutagens and carcinogens.

The interplay between these two pathways determines the ultimate toxicity of a given nitrophenanthrene isomer. The position of the nitro group influences which pathway is favored and the specific metabolites that are formed.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Mutagenicity of nitrophenanthrene derivatives for Salmonella typhimurium: effects of nitroreductase and acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Mutagenic Potential of Nitrophenanthrene Isomers: A Comparative Analysis

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis of the mutagenicity of nitrophenanthrene isomers reveals significant differences in their genotoxic potential, largely dependent on the position of the nitro-group on the phenanthrene (B1679779) backbone. This guide provides researchers, scientists, and drug development professionals with a detailed overview of the experimental data, protocols, and metabolic pathways that underpin the mutagenic activity of these compounds.

Nitrophenanthrenes are a class of nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) that are of environmental and toxicological concern due to their presence in diesel exhaust and atmospheric particulate matter. Their ability to induce mutations in DNA underscores the importance of understanding the structure-activity relationship that governs their mutagenicity.

Quantitative Comparison of Mutagenicity

The mutagenic potency of various nitrophenanthrene isomers has been extensively evaluated using the Salmonella typhimurium reverse mutation assay (Ames test). The data presented below, primarily from studies using S. typhimurium strains TA98 and TA100, and their derivatives, highlight the differential mutagenicity of these isomers. Strain TA98 is typically used to detect frameshift mutagens, while TA100 detects base-pair substitution mutagens. The derivative strains YG1024 and YG1029 are engineered to overproduce O-acetyltransferase, an enzyme crucial for the metabolic activation of many nitroarenes.

Isomer	Salmonella Strain	Mutagenicity (revertants/nmol)	Reference
1-Nitrophenanthrene	TA100	329	[1]
YG1029	4,839	[1]
2-Nitrophenanthrene	TA98	-	-
TA100	-	-
3-Nitrophenanthrene	TA100	620	[1]
YG1029	11,309	[1]
9-Nitrophenanthrene	TA100	438	[1]
YG1029	16,728	[1]
1,6-Dinitrophenanthrene	YG1024 & YG1029	Highly Mutagenic	[1]
2,6-Dinitrophenanthrene	YG1024 & YG1029	Highly Mutagenic	[1]
3,6-Dinitrophenanthrene	YG1024 & YG1029	Highly Mutagenic	[1]
3,10-Dinitrophenanthrene	YG1024 & YG1029	Highly Mutagenic	[1]
1,6,9-Trinitrophenanthrene	TA100	Mutagenic	[1]
YG1024 & YG1029	Enhanced Mutagenicity	[1]
2,6,9-Trinitrophenanthrene	TA100	Mutagenic	[1]
YG1024 & YG1029	Enhanced Mutagenicity	[1]
3,6,9-Trinitrophenanthrene	TA100	Mutagenic	[1]
YG1024 & YG1029	Enhanced Mutagenicity	[1]

The data clearly indicate that the mutagenic potency of nitrophenanthrenes is significantly enhanced in bacterial strains that overproduce O-acetyltransferase, suggesting a key role for this enzyme in their metabolic activation.[1] Isomers with nitro substitution at the 3 and 6 positions appear to be particularly potent mutagens.[1]

Experimental Protocols

The evaluation of the mutagenicity of nitrophenanthrene isomers is predominantly carried out using the Salmonella/microsome assay, commonly known as the Ames test.[2][3] This bacterial reverse mutation assay assesses the ability of a chemical to induce mutations in histidine-requiring strains of Salmonella typhimurium.

Ames Test Protocol (Plate Incorporation Method)

This protocol is a synthesized methodology based on standard Ames test procedures.[2][4][5]

1. Preparation of Materials:

• Bacterial Strains: Overnight cultures of S. typhimurium strains (e.g., TA98, TA100, and their derivatives) are grown in nutrient broth at 37°C with shaking.

• Test Compound: The nitrophenanthrene isomer is dissolved in a suitable solvent, typically dimethyl sulfoxide (B87167) (DMSO). A series of dilutions are prepared.

• S9 Mix (for metabolic activation): A fraction of liver homogenate (S9) from rats pre-treated with an enzyme inducer (e.g., Aroclor 1254) is mixed with a cofactor solution (e.g., NADP+, glucose-6-phosphate). This is used to simulate mammalian metabolism.

• Top Agar (B569324): A molten agar solution containing a trace amount of histidine and biotin.

• Minimal Glucose Agar Plates: Bottom agar plates containing minimal media with glucose as the carbon source.

2. Assay Procedure:

• To a sterile tube, add in the following order:

  • 0.1 mL of the overnight bacterial culture.

  • 0.1 mL of the test compound solution (or solvent control).

  • 0.5 mL of S9 mix (for assays with metabolic activation) or a phosphate (B84403) buffer (for assays without metabolic activation).

• The mixture is pre-incubated at 37°C for 20-30 minutes with gentle shaking.

• Following pre-incubation, 2 mL of molten top agar (at 45°C) is added to the tube.

• The contents are gently mixed and immediately poured onto the surface of a minimal glucose agar plate.

• The plate is tilted to ensure an even distribution of the top agar.

3. Incubation and Scoring:

• The plates are incubated in the dark at 37°C for 48-72 hours.

• After incubation, the number of revertant colonies (his+) on each plate is counted.

• A positive result is indicated by a dose-dependent increase in the number of revertant colonies compared to the solvent control, typically a two-fold or greater increase.

Visualizing Experimental and Logical Relationships

To better understand the workflow and the underlying biological processes, the following diagrams have been generated.

Ames Test Experimental Workflow

Metabolic Activation Pathway

The mutagenicity of nitrophenanthrenes is not inherent to the parent molecule but arises from its metabolic activation to reactive intermediates that can bind to DNA, forming DNA adducts. The primary pathway for this activation in the Ames test system involves a two-step process: nitroreduction followed by O-esterification.

• Nitroreduction: The nitro group of the nitrophenanthrene is reduced to a hydroxylamino group by bacterial nitroreductases.

• O-Esterification: The resulting N-hydroxyarylamine is then esterified (e.g., acetylated) by O-acetyltransferase, forming a reactive nitrenium ion.

• DNA Adduct Formation: This highly electrophilic nitrenium ion can then attack nucleophilic sites on DNA bases (primarily guanine), leading to the formation of bulky DNA adducts. These adducts can cause errors during DNA replication, resulting in mutations.

It is also plausible that in mammalian systems, ring oxidation by cytochrome P450 enzymes could represent an alternative or parallel pathway of metabolic activation, similar to other PAHs.[6][7]

References

• 1. Mutagenicity of nitrophenanthrene derivatives for Salmonella typhimurium: effects of nitroreductase and acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. iphasebiosci.com [iphasebiosci.com]
• 4. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 5. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phenanthrene Metabolism in Smokers: Use of a Two-Step Diagnostic Plot Approach to Identify Subjects with Extensive Metabolic Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of phenanthrene to mutagenic metabolites and evidence for at least two different activation pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Environmental Impact of 9-Nitrophenanthrene in Comparison to Other Nitro-PAHs: A Comprehensive Guide

For Immediate Release

A Detailed Comparative Analysis of 9-Nitrophenanthrene and Other Nitro-Polycyclic Aromatic Hydrocarbons (Nitro-PAHs) on Environmental Health

This guide provides a comprehensive comparison of the environmental impact of 9-Nitrophenanthrene against other prevalent nitro-polycyclic aromatic hydrocarbons (nitro-PAHs). The information is tailored for researchers, scientists, and drug development professionals, offering a detailed examination of the toxicological profiles, metabolic pathways, and environmental fate of these compounds.

Nitro-PAHs are environmental contaminants formed through incomplete combustion processes and atmospheric reactions of polycyclic aromatic hydrocarbons (PAHs) with nitrogen oxides.[1] These compounds are of significant concern due to their potential for greater mutagenicity and carcinogenicity compared to their parent PAHs.[1] This guide focuses on 9-Nitrophenanthrene, a three-ring nitro-PAH, and provides a comparative assessment of its environmental impact relative to other well-studied nitro-PAHs such as 1-Nitropyrene, 2-Nitrofluorene, and 9-Nitroanthracene.

Quantitative Assessment of Toxicological Effects

The environmental impact of nitro-PAHs is evaluated through various toxicological endpoints, including acute toxicity, cytotoxicity, and mutagenicity. The following tables summarize available quantitative data to facilitate a direct comparison between 9-Nitrophenanthrene and other selected nitro-PAHs. It is important to note that a direct comparison of all compounds across all metrics is challenging due to variability in experimental conditions and the limited availability of data for some compounds.

Table 1: Comparative Acute Toxicity of Selected Nitro-PAHs in Aquatic Organisms

Compound	Test Organism	Exposure Duration	LC50/EC50 (µg/L)	Reference
9-Nitrophenanthrene	Data Not Available	-	-	-
1-Nitropyrene	Data Not Available	-	-	-
2-Nitrofluorene	Data Not Available	-	-	-
9-Nitroanthracene	Zebrafish (Danio rerio)	96 hours	500 (low-dose exposure)	[2]

LC50: Lethal Concentration, 50%; EC50: Effective Concentration, 50%. Data for direct aquatic toxicity of many nitro-PAHs is limited.

Table 2: Comparative Cytotoxicity of Selected Nitro-PAHs in Human Cell Lines

Compound	Cell Line	Exposure Duration	IC50 (µM)	Reference
9-Nitrophenanthrene	Data Not Available	-	-	-
1-Nitropyrene	Human teratocarcinoma (PA1), Mouse Sertoli (TM4), Rat hepatoma (RL12), Human-Chinese hamster ovary (CHO-K1)	Not Specified	10-20 µg/ml (approx. 40-80 µM)	[3]
2,4,7-Trinitro-9-fluorenone	Human teratocarcinoma (PA1), Mouse Sertoli (TM4), Rat hepatoma (RL12), Human-Chinese hamster ovary (CHO-K1)	Not Specified	0.2-5 µg/ml (approx. 0.6-15 µM)	[3]
Phenanthrene derivatives	Human cancer cell lines (various)	Not Specified	0.08–1.66 µg/mL (for 3-methoxy-1,4-phenanthrenequinones)	[4]

Table 3: Comparative Mutagenicity of Selected Nitro-PAHs in the Ames Test (Salmonella typhimurium)

Compound	Strain	Metabolic Activation (S9)	Mutagenic Potency (revertants/nmol)	Reference
9-Nitrophenanthrene	Data Not Available	-	-	-
3-Nitrofluoranthene	TA98	-	~1000	[5]
3-Nitrofluoranthen-8-ol	TA98	-	~1000	[5]
3-Nitrofluoranthen-6-ol	TA98	-	~100	[5]
3-Nitrofluoranthen-9-ol	TA98	-	~100	[5]

Environmental Fate and Bioaccumulation

The persistence and potential for bioaccumulation of nitro-PAHs in the environment are critical factors in assessing their overall impact.

Table 4: Comparative Environmental Fate and Bioaccumulation Potential of Selected Nitro-PAHs

Compound	Biodegradation Half-Life	Bioaccumulation Potential	Reference
9-Nitrophenanthrene	Data Not Available	Log Kow: 3.92 (experimental)	[6]
Phenanthrene (parent PAH)	Soil: 25.8 hours (at 5 µg/g)	BCF (fish): 66 – 999 L/kg	[7][8]
9-Nitroanthracene	Data Not Available	PE can act as a carrier, but may reduce bioaccumulation in zebrafish.	[2]

Log Kow: Octanol-water partition coefficient, an indicator of bioaccumulation potential. BCF: Bioconcentration Factor.

Signaling Pathways and Mechanisms of Toxicity

The toxicity of many PAHs and nitro-PAHs is mediated through their interaction with cellular signaling pathways, leading to downstream effects such as DNA damage and carcinogenesis.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The Aryl Hydrocarbon Receptor (AhR) is a ligand-activated transcription factor that plays a central role in the metabolism and toxicity of many aromatic hydrocarbons.[9][10][11] Upon binding of a ligand, such as a PAH or nitro-PAH, the AhR translocates to the nucleus and forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to Xenobiotic Response Elements (XREs) in the DNA, leading to the transcription of genes involved in xenobiotic metabolism, such as cytochrome P450 enzymes (e.g., CYP1A1).[12]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Metabolic Activation and DNA Adduct Formation

The genotoxicity of many nitro-PAHs is dependent on their metabolic activation to reactive intermediates that can bind to DNA, forming DNA adducts.[13] This process often involves the reduction of the nitro group to a hydroxylamino group, which can then be further activated to a reactive nitrenium ion that covalently binds to DNA bases, primarily guanine.[13] Ring oxidation, catalyzed by cytochrome P450 enzymes, can also contribute to the formation of reactive metabolites.[14]

Metabolic Activation of Nitro-PAHs leading to DNA Adduct Formation.

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used and validated short-term bacterial reverse mutation assay to detect the mutagenicity of chemical substances.

Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize this essential amino acid). The bacteria are exposed to the test compound, with and without a metabolic activation system (S9 fraction from rat liver), and plated on a histidine-deficient medium. Only those bacteria that undergo a reverse mutation to regain the ability to synthesize histidine will grow and form visible colonies. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates that the substance is mutagenic.

Simplified Workflow:

Simplified Workflow of the Ames Test.

For a detailed protocol, refer to OECD Guideline 471.

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for the detection of DNA damage at the level of the individual eukaryotic cell.

Principle: Cells are embedded in a thin layer of agarose (B213101) on a microscope slide and then lysed with detergent and high salt to remove membranes and histones, leaving the DNA as a "nucleoid". The slide is then placed in an alkaline or neutral electrophoresis solution. DNA fragments migrate away from the nucleoid towards the anode, forming a "comet tail". The intensity and length of the comet tail relative to the head are proportional to the amount of DNA damage.

Simplified Workflow:

Simplified Workflow of the Comet Assay.

Detailed protocols can be found in publications by Singh et al. and in guidelines from organizations like the OECD.[15][16]

Bioaccumulation Assessment

Bioaccumulation potential is often initially assessed using the octanol-water partition coefficient (Log Kow). Experimental determination of the Bioconcentration Factor (BCF) in aquatic organisms, such as fish, provides a more direct measure.

Principle (OECD 305): Fish are exposed to a sub-lethal concentration of the test substance in water for a defined period (uptake phase), followed by a period in clean water (depuration phase). The concentration of the substance in the fish tissue and in the water is measured at regular intervals. The BCF is calculated as the ratio of the concentration in the fish to the concentration in the water at steady state.

Biodegradation Assessment

Biodegradation studies in soil or sediment assess the persistence of a chemical in the environment.

Principle (e.g., ASTM D5988): The test substance is mixed with soil, and the amount of carbon dioxide evolved over time is measured. The percentage of biodegradation is calculated by comparing the cumulative amount of CO2 produced to the theoretical maximum amount based on the carbon content of the test substance.[17][18]

Conclusion

This guide highlights the current state of knowledge regarding the environmental impact of 9-Nitrophenanthrene in comparison to other nitro-PAHs. While it is evident that nitro-PAHs as a class pose a significant environmental and health risk, a comprehensive and direct comparative assessment of 9-Nitrophenanthrene is hampered by a lack of publicly available quantitative data for key toxicological endpoints. Further research is crucial to fill these data gaps to enable a more robust risk assessment of 9-Nitrophenanthrene and to better understand its relative contribution to the overall environmental burden of nitro-PAHs. The provided experimental protocols and signaling pathway diagrams offer a foundational framework for researchers to conduct such comparative studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. one.oecd.org [one.oecd.org]
• 4. Synthesis and Biological Evaluation of Phenanthrenes as Cytotoxic Agents with Pharmacophore Modeling and ChemGPS-NP Prediction as Topo II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. one.oecd.org [one.oecd.org]
• 6. Developmental toxicity of alkylated PAHs and substituted phenanthrenes: Structural nuances drive diverse toxicity and AHR activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photochemical reaction of 9-nitro-substituted anthracene-like molecules 9-methyl-10-nitroanthracene and 12-methyl-7-nitrobenz[a]anthracene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rivm.nl [rivm.nl]
• 9. researchgate.net [researchgate.net]
• 10. The aryl hydrocarbon receptor: a perspective on potential roles in the immune system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aryl hydrocarbon receptor: current perspectives on key signaling partners and immunoregulatory role in inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. AhR signaling pathways and regulatory functions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. 21stcenturypathology.com [21stcenturypathology.com]
• 16. Measuring DNA modifications with the comet assay: a compendium of protocols | Springer Nature Experiments [experiments.springernature.com]
• 17. ASTM D5988: Ultimate Aerobic Biodegradability of Polymers in Soil - Aropha [aropha.com]
• 18. contractlaboratory.com [contractlaboratory.com]

Unveiling 9-Nitrophenanthrene in City Air: A Review of Urban Concentrations

A critical review of available literature reveals a significant gap in the specific quantification of 9-nitrophenanthrene in urban atmospheres worldwide. While frequently identified as a notable nitro-polycyclic aromatic hydrocarbon (nitro-PAH) in urban particulate matter, its precise concentrations are often subsumed within measurements of total nitro-PAHs. This guide synthesizes the available data on total nitro-PAH concentrations in various urban centers where 9-nitrophenanthrene has been noted as a constituent, providing a comparative overview for researchers, atmospheric scientists, and public health professionals.

9-Nitrophenanthrene, a nitrated derivative of the three-ring aromatic hydrocarbon phenanthrene, is a compound of increasing environmental concern. Formed through atmospheric reactions of parent PAHs with nitrogen oxides, it is a marker for anthropogenic pollution, primarily from combustion sources such as vehicle exhaust and industrial emissions. Due to its potential mutagenic and carcinogenic properties, understanding its prevalence in urban air is crucial for assessing human health risks.

Comparative Analysis of Nitro-PAH Concentrations in Urban Air

Despite its recognized presence, specific quantitative data for 9-nitrophenanthrene remains elusive in many studies. Researchers often report the total concentration of a range of nitro-PAHs, making direct comparisons of 9-nitrophenanthrene levels between cities challenging. The following table summarizes the concentrations of total nitro-PAHs in urban areas where 9-nitrophenanthrene was identified as a significant congener. This approach provides an indirect but valuable comparison of the potential exposure levels to this and other nitrated aromatic compounds.

Urban Location(s)	Particulate Matter Fraction	Total Nitro-PAH Concentration (pg/m³)	Key Findings Regarding 9-Nitrophenanthrene
Tainan, Taiwan	Total Suspended Particulates (TSP)	50 ± 27.5	Identified as a notable congener in the nitro-PAH profile.[1]
North Kaohsiung, Taiwan	Total Suspended Particulates (TSP)	107 ± 31.9	Identified as a notable congener in the nitro-PAH profile.[1]
South Kaohsiung, Taiwan	Total Suspended Particulates (TSP)	209 ± 73.3	Identified as a notable congener in the nitro-PAH profile.[1]
Southern Sweden	PM2.5	Median: 7.6 (Range: 1.8 - 110)	Detected in almost all indoor and outdoor samples.[2]
Mid-Atlantic Region, USA	Gas + Particle Phase	Not specified for total, but 3- and 4-nitrophenanthrene were quantified.	3-Nitrophenanthrene and 4-nitrophenanthrene were negatively correlated with NOx, suggesting a different formation mechanism.[3]

Experimental Methodologies

The cited studies employed various sophisticated techniques for the collection and analysis of nitro-PAHs in urban air samples. A general workflow is outlined below, followed by specific details from the key studies.

General Experimental Workflow

Figure 1. A generalized workflow for the analysis of nitro-PAHs in urban air samples.

Specific Protocols from Cited Studies:

• Taiwan Study[1]:

  • Sampling: Total suspended particulates (TSP) were collected on quartz fiber filters using a high-volume sampler.

  • Extraction: Filters were extracted with a mixture of dichloromethane and hexane (B92381) using an ultrasonic bath.

  • Cleanup: The extracts were cleaned up and fractionated using silica (B1680970) gel column chromatography.

  • Analysis: Quantification was performed using gas chromatography-tandem mass spectrometry (GC-MS/MS) in multiple reaction monitoring (MRM) mode.

• Southern Sweden Study[2]:

  • Sampling: PM2.5 samples were collected on Teflon-coated glass fiber filters using a low-volume sampler.

  • Extraction: Filters were extracted with dichloromethane in an ultrasonic bath.

  • Cleanup: The extracts were purified using solid-phase extraction (SPE) with silica gel cartridges.

  • Analysis: Analysis was carried out using gas chromatography coupled with a high-resolution mass spectrometer (GC-HRMS).

Logical Flow of Literature Review

The process of conducting this literature review involved a systematic approach to identify, evaluate, and synthesize the relevant research, which also highlighted the existing data gap.

Figure 2. The logical workflow of the literature review process.

Discussion and Future Outlook

The available data, while not specific to 9-nitrophenanthrene, indicates that urban populations are exposed to a complex mixture of nitro-PAHs, with concentrations varying significantly between different urban environments. The higher concentrations observed in South Kaohsiung, for example, may be attributable to a greater density of industrial activities and traffic emissions.

The consistent detection of 9-nitrophenanthrene in studies that perform detailed congener analysis underscores its importance as a component of urban air pollution. The lack of specific quantitative data, however, presents a significant challenge for robust risk assessment and for the development of targeted air quality management strategies.

Future research should prioritize the individual quantification of a wider range of nitro-PAHs, including 9-nitrophenanthrene, in major urban centers globally. This will require the development and application of standardized analytical methods to ensure data comparability. Such efforts will be crucial for a more accurate understanding of the sources, atmospheric transformation, and health impacts of these hazardous air pollutants. Furthermore, long-term monitoring campaigns are needed to assess temporal trends and the effectiveness of pollution control measures.

References

• 1. aaqr.org [aaqr.org]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]

Adsorption of 9-Nitrophenanthrene on Various Microplastics: A Comparative Analysis

A comprehensive guide for researchers detailing the adsorption behavior of 9-nitrophenanthrene on common microplastics. This document provides a comparative analysis of adsorption capacities, kinetic and isotherm models, and detailed experimental protocols to support further research in environmental science and toxicology.

The increasing prevalence of microplastic pollution in aquatic environments has raised significant concerns about their role as vectors for toxic organic pollutants. Among these pollutants, nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) like 9-nitrophenanthrene are of particular interest due to their carcinogenic and mutagenic properties. Understanding the adsorption behavior of 9-nitrophenanthrene on different types of microplastics is crucial for assessing its environmental fate and potential ecological risks. This guide provides a comparative overview of the adsorption of 9-nitrophenanthrene on polyethylene (B3416737) (PE), polypropylene (B1209903) (PP), polystyrene (PS), polyvinyl chloride (PVC), and polyethylene terephthalate (B1205515) (PET) microplastics, supported by available experimental data and detailed methodologies.

Comparative Analysis of Adsorption Parameters

The adsorption of nitro-PAHs onto microplastics is influenced by a variety of factors, including the physicochemical properties of both the microplastic and the pollutant, as well as environmental conditions. The following table summarizes key adsorption parameters for 9-nitroanthracene, a close structural analog of 9-nitrophenanthrene, on PE, PP, and PS microplastics, based on the findings of Zhang et al. (2020). Due to the lack of direct experimental data for 9-nitrophenanthrene on PVC and PET, a qualitative assessment based on the adsorption of other PAHs is provided.

Microplastic Type	Adsorption Capacity (q_e, µg/g)	Adsorption Isotherm Model	Kinetic Model	Key Influencing Factors
Polyethylene (PE)	High (e.g., 734 µg/g for 9-nitroanthracene)[1]	Linear[1]	Pseudo-second-order	Hydrophobicity of the polymer; particle size. Adsorption is less affected by pH and ionic strength[1].
Polypropylene (PP)	Moderate	Linear[1]	Pseudo-second-order	Hydrophobicity; surface area. Adsorption can be inhibited by alkaline conditions and high ionic strength[1].
Polystyrene (PS)	Moderate to High	Linear[1]	Pseudo-second-order	Hydrophobicity; π-π interactions between the aromatic rings of PS and the PAH. Adsorption can be inhibited by alkaline conditions and high ionic strength[1].
Polyvinyl Chloride (PVC)	Moderate (qualitative)	Likely Freundlich[2]	Likely Pseudo-second-order[2]	Polarity of the polymer; presence of chlorine atoms. Adsorption of PAHs is influenced by hydrophobic interactions[2].
Polyethylene Terephthalate (PET)	Low to Moderate (qualitative)	Likely Freundlich	Likely Pseudo-second-order	Crystallinity and polarity of the polymer. Aromatic rings in PET structure may facilitate π-π interactions.

Note: The quantitative data for PE, PP, and PS are based on studies with 9-nitroanthracene, which is expected to have similar adsorption behavior to 9-nitrophenanthrene due to their structural similarity. The assessment for PVC and PET is qualitative and based on general principles of PAH adsorption on these polymers.

Experimental Protocols

To ensure reproducibility and comparability of results, standardized experimental protocols are essential. The following sections detail the methodologies for a typical batch adsorption experiment to study the adsorption of 9-nitrophenanthrene on microplastics.

Materials and Reagents

• Microplastics: Polyethylene (PE), Polypropylene (PP), Polystyrene (PS), Polyvinyl chloride (PVC), and Polyethylene terephthalate (PET) powders or pellets of a defined size range.

• Adsorbate: 9-Nitrophenanthrene (analytical standard).

• Solvents: Methanol (B129727) (HPLC grade) for stock solution preparation, and ultrapure water for experimental solutions.

• Background Electrolyte: Sodium chloride (NaCl) or calcium chloride (CaCl2) for ionic strength adjustments.

• pH Adjustment: Hydrochloric acid (HCl) and sodium hydroxide (B78521) (NaOH) solutions.

Microplastic Preparation

• Sieving: Sieve the microplastic particles to obtain a uniform size fraction (e.g., 100-200 µm).

• Cleaning: Wash the sieved microplastics with methanol and then repeatedly with ultrapure water to remove any surface impurities.

• Drying: Dry the cleaned microplastics in an oven at a controlled temperature (e.g., 60 °C) until a constant weight is achieved.

• Characterization: Characterize the microplastics for their surface area, pore size distribution, and surface functional groups using appropriate techniques (e.g., BET analysis, SEM, FTIR).

Batch Adsorption Experiments

• Stock Solution Preparation: Prepare a stock solution of 9-nitrophenanthrene in methanol (e.g., 100 mg/L).

• Working Solutions: Prepare a series of working solutions with different concentrations of 9-nitrophenanthrene by diluting the stock solution with ultrapure water. The final methanol concentration in the working solutions should be kept low (e.g., <0.1% v/v) to avoid co-solvent effects.

• Experimental Setup: In a series of glass vials with Teflon-lined caps, add a known mass of a specific type of microplastic (e.g., 0.05 g) to a fixed volume of the 9-nitrophenanthrene working solution (e.g., 50 mL).

• Equilibration: Agitate the vials on a shaker at a constant speed (e.g., 150 rpm) and temperature (e.g., 25 °C) for a predetermined period to ensure equilibrium is reached. Kinetic studies should be performed beforehand to determine the equilibrium time.

• Sampling and Analysis: After equilibration, withdraw an aliquot of the supernatant, filter it through a syringe filter (e.g., 0.22 µm PTFE), and analyze the concentration of 9-nitrophenanthrene using High-Performance Liquid Chromatography (HPLC).

Data Analysis

• Adsorption Capacity: Calculate the amount of 9-nitrophenanthrene adsorbed per unit mass of microplastic at equilibrium (q_e, µg/g) using the following equation: q_e = (C_0 - C_e) * V / m where C_0 and C_e are the initial and equilibrium concentrations of 9-nitrophenanthrene (µg/L), respectively, V is the volume of the solution (L), and m is the mass of the microplastic (g).

• Kinetic Models: Fit the time-dependent adsorption data to pseudo-first-order and pseudo-second-order kinetic models to determine the adsorption rate constants.

• Isotherm Models: Fit the equilibrium adsorption data to Langmuir and Freundlich isotherm models to describe the adsorption behavior.

Analytical Methodology: HPLC Analysis

The concentration of 9-nitrophenanthrene in the aqueous samples is typically determined by High-Performance Liquid Chromatography (HPLC) with a UV detector.

• Instrument: HPLC system equipped with a C18 column and a UV-Vis detector.

• Mobile Phase: A mixture of acetonitrile (B52724) and water in an isocratic or gradient elution mode.

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: The wavelength of maximum absorbance for 9-nitrophenanthrene.

• Quantification: A calibration curve is constructed using standard solutions of 9-nitrophenanthrene of known concentrations.

Experimental Workflow and Adsorption Mechanisms

The overall workflow for a typical adsorption study is depicted in the following diagram. The primary mechanisms governing the adsorption of 9-nitrophenanthrene onto microplastics are hydrophobic interactions and π-π interactions, with electrostatic interactions playing a role depending on the surface charge of the microplastic and the pH of the solution.

Caption: Experimental workflow for studying the adsorption of 9-nitrophenanthrene on microplastics.

References

• 1. Adsorption behavior and mechanism of 9-Nitroanthracene on typical microplastics in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

evaluating the performance of different extraction solvents for 9-Nitrophenanthrene

For researchers, scientists, and professionals in drug development, the efficient extraction of target compounds is a critical first step in analysis and formulation. This guide provides a comparative evaluation of various solvents for the extraction of 9-Nitrophenanthrene and related nitro-polycyclic aromatic hydrocarbons (nitro-PAHs), supported by experimental findings from scientific literature.

While direct comparative studies on the extraction of 9-Nitrophenanthrene are limited, research on closely related nitro-PAHs provides valuable insights into optimal solvent selection. The choice of solvent is highly dependent on the sample matrix and the extraction technique employed. This guide summarizes key findings to inform your experimental design.

Comparative Performance of Extraction Solvents for Nitro-PAHs

The following table summarizes the performance of different solvents and solvent mixtures for the extraction of nitro-PAHs from various matrices, as documented in peer-reviewed studies. It is important to note that the ideal solvent for 9-Nitrophenanthrene may vary based on the specific conditions of your sample.

Target Analyte(s)	Sample Matrix	Extraction Method	Solvent(s)	Key Findings
Nitro-PAHs	Diesel Soot	Accelerated Solvent Extraction (ASE) / Hot Soxhlet	Pyridine with a small amount of acetic acid	Significantly improved extraction of nitrated PAHs.[1][2]
Nitro-PAHs	Diesel Soot	Accelerated Solvent Extraction (ASE) / Hot Soxhlet	Electron-acceptor solvent	Enhanced recovery of nitrated PAHs.[1][2]
1-Nitropyrene (B107360)	Soil	Vortex and Sonication	Hexane	Used for the initial extraction of 1-nitropyrene from soil samples.[3][4][5]
PAHs (including potential for nitro-PAHs)	Air Particles	Ultrasonic Extraction	Dichloromethane	High recovery rates (82-108%) were obtained for 16 PAHs.
Persistent Organic Pollutants (including PAHs)	Airborne Particles	Ultrasonic Solvent Extraction	n-Hexane:Petroleum Ether (1:1, v/v)	Determined as the optimum solvent mixture for the extraction.[6]

Experimental Protocols

To provide a practical reference, here is a detailed experimental protocol for the ultrasonic-assisted extraction of PAHs from air particles, which can be adapted for 9-Nitrophenanthrene. This method is noted for its efficiency and reduced solvent consumption.

Protocol: Ultrasonic-Assisted Solvent Extraction of PAHs from Air Particulate Matter[6]

1. Sample Preparation:

• A quarter of a quartz fiber filter containing the air particle sample is placed in a brown centrifuge tube to protect from light.

• A known amount of a suitable internal standard (e.g., deuterated PAHs) is added to the sample for quantification.

2. Solvent Addition:

• Add the chosen extraction solvent to the centrifuge tube. Dichloromethane has been shown to provide good recovery for a range of PAHs.

3. Ultrasonic Extraction:

• Place the centrifuge tube in an ultrasonic bath.

• Sonicate the sample for a specified duration. A 20-minute extraction time has been found to be effective.

• It is recommended to control the temperature of the ultrasonic bath (e.g., 25-28 °C) to prevent the degradation of target analytes.

4. Sample Cleanup and Concentration:

• After extraction, centrifuge the sample to separate the extract from the filter material and any particulate matter.

• Carefully transfer the supernatant (the solvent containing the extracted compounds) to a clean vial.

• The extract can then be concentrated, typically under a gentle stream of nitrogen, to a smaller volume before analysis.

5. Analysis:

• The final extract is analyzed using an appropriate analytical technique, such as gas chromatography-mass spectrometry (GC-MS), to identify and quantify the 9-Nitrophenanthrene.

Experimental Workflow and Signaling Pathways

To visualize the general process of solvent extraction for nitro-PAHs, the following diagrams illustrate a typical experimental workflow and the logical relationship of factors influencing extraction efficiency.

References

• 1. Comparison of hot Soxhlet and accelerated solvent extractions with microwave and supercritical fluid extractions for the determination of polycyclic aromatic hydrocarbons and nitrated derivatives strongly adsorbed on soot collected inside a diesel particulate filter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Remediation of 1-Nitropyrene in Soil: A Comparative Study with Pyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Remediation of 1-Nitropyrene in Soil: A Comparative Study with Pyrene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Unraveling the Photochemical Fate of Nitrophenanthrene Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the environmental persistence and degradation pathways of nitrophenanthrene isomers is crucial for assessing their toxicological impact and developing effective remediation strategies. This guide provides a comparative analysis of the photochemical degradation rates of five key nitrophenanthrene isomers: 1-nitrophenanthrene, 2-nitrophenanthrene (B96471), 3-nitrophenanthrene, 4-nitrophenanthrene, and 9-nitrophenanthrene. The information presented is based on available experimental data and established principles of nitro-polycyclic aromatic hydrocarbon (nitro-PAH) photochemistry.

Comparative Analysis of Photodegradation Rates

The susceptibility of nitrophenanthrene isomers to photochemical degradation is largely governed by the electronic and steric effects imposed by the nitro group's position. This positioning influences the molecule's ability to absorb light and undergo photochemical transformations.

Isomer	Qualitative Photochemical Stability	Supporting Evidence and Remarks
1-Nitrophenanthrene	Moderately Stable	Limited specific data on photochemical degradation rates available. Mutagenicity has been reported.[1]
2-Nitrophenanthrene	Relatively Stable	Analogous to 2-nitropyrene, which is noted for its high stability under photochemical conditions due to the nitro group's orientation.[1] Mutagenicity has been documented.[1]
3-Nitrophenanthrene	Photochemically Reactive	Studies on heterogeneous reactions indicate its degradation under simulated atmospheric conditions.[2][3] It has also been correlated with atmospheric ozone levels, suggesting a distinct formation or degradation pathway.[4] Mutagenicity has been reported.[1]
4-Nitrophenanthrene	Photochemically Reactive	Similar to 3-nitrophenanthrene, it has been correlated with atmospheric ozone, implying a potential for atmospheric degradation.[4]
9-Nitrophenanthrene	Highly Photochemically Reactive	The nitro group at the 9-position is sterically hindered and forced out of the plane of the aromatic rings, making it more susceptible to photolysis.[3] One study noted it as the fastest degrading among seven tested oxygenated and nitrated PAHs.[5] Its degradation is a key aspect of its environmental fate.[6]

Experimental Protocols for Assessing Photochemical Degradation

The following provides a generalized experimental methodology for determining the photochemical degradation rates of nitrophenanthrene isomers, based on protocols described in the scientific literature for related compounds.

Objective: To quantify and compare the photochemical degradation rates of nitrophenanthrene isomers in a controlled laboratory setting.

Materials and Equipment:

• Nitrophenanthrene isomers (1-, 2-, 3-, 4-, and 9-nitrophenanthrene) of high purity

• Organic solvent (e.g., acetonitrile, cyclohexane)

• Photoreactor equipped with a specific light source (e.g., xenon arc lamp, mercury lamp) with controlled wavelength output

• Quartz or borosilicate glass reaction vessels

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array Detector

• Gas Chromatography-Mass Spectrometry (GC-MS) for product identification

• Actinometer for measuring light intensity (e.g., p-nitroanisole/pyridine)

Procedure:

• Solution Preparation: Prepare stock solutions of each nitrophenanthrene isomer in the chosen organic solvent at a known concentration.

• Photoreaction:

  • Transfer a specific volume of the isomer solution into the reaction vessel.

  • Place the vessel in the photoreactor and irradiate with the selected light source at a constant temperature.

  • At predetermined time intervals, withdraw aliquots of the solution for analysis.

  • Run a dark control experiment for each isomer by wrapping the reaction vessel in aluminum foil to exclude light and monitor for any non-photochemical degradation.

• Sample Analysis:

  • Analyze the collected aliquots using HPLC to determine the concentration of the parent nitrophenanthrene isomer remaining.

  • The degradation rate can be calculated by plotting the natural logarithm of the concentration versus time.

• Quantum Yield Determination:

  • To determine the quantum yield, a chemical actinometer is irradiated under the same experimental conditions as the nitrophenanthrene isomers.

  • The rate of actinometer degradation is used to calculate the photon flux of the light source.

  • The quantum yield of the nitrophenanthrene isomer is then calculated as the ratio of the rate of its degradation to the rate of photon absorption.

• Product Identification:

  • At the end of the irradiation period, the remaining solution can be analyzed by GC-MS to identify the major photodegradation products.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for studying the photochemical degradation of nitrophenanthrene isomers.

Experimental workflow for photochemical degradation studies.

Conclusion

The photochemical degradation of nitrophenanthrene isomers is a critical process influencing their environmental persistence and toxicity. The position of the nitro group is a key determinant of their stability, with the 9-isomer being particularly susceptible to photodegradation due to steric hindrance that disrupts the planarity of the molecule. Conversely, isomers like 2-nitrophenanthrene are expected to be more photochemically stable. Further experimental studies employing standardized methodologies are necessary to provide a definitive quantitative ranking of the photochemical reactivity of all nitrophenanthrene isomers. Such data would be invaluable for environmental risk assessment and the development of advanced oxidation processes for the removal of these hazardous compounds from the environment.

References

• 1. Selected Nitro- and Nitro-oxy-polycyclic Aromatic Hydrocarbons (EHC 229, 2003) [inchem.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Heterogeneous Reactions of Particulate Matter-Bound PAHs and NPAHs with NO3/N2O5, OH Radicals, and O3 under Simulated Long-Range Atmospheric Transport Conditions: Reactivity and Mutagenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. nbinno.com [nbinno.com]

Establishing Proficiency in 9-Nitrophenanthrene Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Comparison of Analytical Methods

The two primary analytical techniques for the quantification of 9-Nitrophenanthrene and other nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with fluorescence detection. The following table summarizes the typical performance characteristics of these methods.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection
Limit of Quantification (LOQ)	1 - 20 µg/kg (in soil)	16 - 60 ng/kg (in soil)[1]
Linearity (R²)	> 0.99	> 0.99
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 20%	16 - 32%[1]
Accuracy/Recovery (%)	80 - 120%	89 - 106%[1]
Selectivity	High (mass-to-charge ratio)	High (excitation/emission wavelengths)
Sample Derivatization	Not typically required	May be required for enhanced fluorescence

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized and should be optimized for specific laboratory conditions and sample matrices.

Sample Preparation (General)

A common extraction method for solid samples like soil or particulate matter involves sonication or pressurized liquid extraction with a suitable solvent such as dichloromethane. The extract is then concentrated and may undergo a clean-up step using solid-phase extraction (SPE) to remove interfering matrix components.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Chromatographic Separation:

  • GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is typically used.

  • Carrier Gas: Helium at a constant flow rate of 1-1.5 mL/min.

  • Injection: Splitless injection is commonly employed for trace analysis.

  • Temperature Program: An optimized temperature gradient is used to separate 9-Nitrophenanthrene from other PAHs and nitro-PAHs. A typical program might start at a lower temperature (e.g., 60°C), ramp to a high temperature (e.g., 300°C), and hold for a period to ensure elution of all analytes.

• Mass Spectrometry Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: For enhanced sensitivity and selectivity, Selected Ion Monitoring (SIM) is preferred over full scan mode. Key ions for 9-Nitrophenanthrene (C14H9NO2, molecular weight 223.23 g/mol ) would be monitored, such as m/z 223, 193, 177, and 165.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

• Derivatization:

  • To enhance the fluorescence signal, 9-Nitrophenanthrene can be reduced to its corresponding amine using a reducing agent like sodium borohydride.

• Chromatographic Separation:

  • HPLC Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.

  • Mobile Phase: A gradient elution with a mixture of acetonitrile (B52724) and water or methanol (B129727) and water is typical.

  • Flow Rate: A flow rate of 1.0 mL/min is standard.

• Fluorescence Detection:

  • Excitation/Emission Wavelengths: The specific excitation and emission wavelengths for the derivatized 9-Nitrophenanthrene would need to be optimized. For the reduced form (9-aminophenanthrene), typical wavelengths would be in the range of 250 nm for excitation and 410 nm for emission. For underivatized 9-Nitrophenanthrene, excitation at 254 nm and emission at 444 nm has been reported.[1]

Mandatory Visualization

The following diagram illustrates the general workflow of a proficiency testing scheme, which can be adapted for 9-Nitrophenanthrene analysis.

Caption: Workflow of a Proficiency Testing Scheme.

This guide provides a foundational framework for laboratories to develop and validate their methods for 9-Nitrophenanthrene analysis, ensuring data quality and reliability in the absence of formal proficiency testing schemes.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Toxicokinetics of 9-Nitrophenanthrene and Phenanthrene

A comprehensive analysis of the absorption, distribution, metabolism, and excretion of phenanthrene (B1679779), with a comparative look at the current state of knowledge on its nitro-derivative, 9-nitrophenanthrene.

This guide provides a detailed comparison of the toxicokinetic profiles of the polycyclic aromatic hydrocarbon (PAH) phenanthrene and its nitrated counterpart, 9-nitrophenanthrene. The information is intended for researchers, scientists, and drug development professionals to facilitate a deeper understanding of how the addition of a nitro group to the phenanthrene structure may alter its biological fate and toxicological profile. While extensive data exists for phenanthrene, this guide also highlights the significant data gaps in the in vivo toxicokinetics of 9-nitrophenanthrene, underscoring the need for further research in this area.

Executive Summary

Phenanthrene, a three-ring PAH, is readily absorbed through various routes of exposure and undergoes extensive metabolism primarily mediated by cytochrome P450 enzymes. It is distributed to various tissues and is primarily excreted as conjugated metabolites in urine and feces. In stark contrast, there is a significant lack of comprehensive in vivo toxicokinetic data for 9-nitrophenanthrene. While in vitro studies provide some insights into its metabolism, its absorption, distribution, and excretion profiles in whole organisms remain largely uncharacterized. Nitro-PAHs, in general, are known to be more mutagenic and carcinogenic than their parent PAHs, making the understanding of their toxicokinetics a critical area of research.[1]

Quantitative Data Comparison

Due to the limited availability of in vivo toxicokinetic data for 9-nitrophenanthrene, a direct quantitative comparison with phenanthrene is not currently feasible. The following tables summarize the available quantitative data for phenanthrene.

Table 1: Toxicokinetic Parameters of Phenanthrene in Humans (Oral Administration)

Parameter	Value	Reference
Time to Maximum Concentration (Tmax)	0.25 to 1.50 hours	[2]
Biological Half-life (T1/2)	1.01 to 2.99 hours	[2]

Table 2: Urinary Excretion of Hydroxylated Phenanthrene Metabolites in Humans

Metabolite	Fractional Urinary Excretion (Fue)	Biological Half-life (T1/2)	Reference
OH-Phenanthrenes	0.07% to 11.3%	3.4 to 11.0 hours	[2]

Table 3: Toxicokinetic Data for 9-Nitrophenanthrene

Parameter	Value	Reference
Absorption	Data not available	-
Distribution	Data not available	-
Metabolism	Metabolized by liver microsomes in vitro.	-
Excretion	Data not available	-

Absorption

Phenanthrene: Phenanthrene is readily absorbed following oral, dermal, and inhalation exposure. Following oral administration in humans, parent phenanthrene is rapidly absorbed, reaching maximum serum concentrations within 0.25 to 1.50 hours.[2]

9-Nitrophenanthrene: Specific in vivo data on the absorption of 9-nitrophenanthrene is not available in the reviewed literature. As a nitro-PAH, it is expected to be absorbed through the gastrointestinal tract, lungs, and skin, but the rate and extent of absorption are unknown.

Distribution

Phenanthrene: Following absorption, phenanthrene is distributed to various tissues. Due to its lipophilic nature, it has a tendency to accumulate in adipose tissue.[3]

9-Nitrophenanthrene: No in vivo studies detailing the tissue distribution of 9-nitrophenanthrene were identified. It is plausible that, like other PAHs, it would distribute to fatty tissues, but experimental data is lacking.

Metabolism

Phenanthrene Metabolic Pathway

The metabolism of phenanthrene is complex and involves multiple enzymatic steps, primarily initiated by cytochrome P450 (CYP) enzymes. The major pathways include:

• Oxidation: Formation of various hydroxylated metabolites (phenols).

• Epoxidation: Formation of phenanthrene epoxides, which can be further metabolized to dihydrodiols by epoxide hydrolase.

These metabolites can then undergo Phase II conjugation reactions (e.g., with glucuronic acid or sulfate) to increase their water solubility and facilitate excretion.

Metabolic pathway of Phenanthrene.

9-Nitrophenanthrene Metabolic Pathway

In vitro studies using rat liver microsomes have shown that 9-nitrophenanthrene can be metabolized. The proposed pathway involves the formation of nitrophenanthrene epoxides, which are subsequently hydrolyzed to dihydrodiols. It has been noted that some nitro-PAHs can be more resistant to metabolism than their parent compounds. The presence of the nitro group can influence the regioselectivity of the enzymatic reactions.

A suggested metabolic pathway for nitrophenanthrenes in the presence of nitrite (B80452) involves initial oxygenation of phenanthrene, followed by nitration, and then further metabolism of the nitrophenanthrene molecule.[4]

Suggested metabolic pathway of Nitrophenanthrenes.

Excretion

Phenanthrene: Phenanthrene and its metabolites are excreted in both urine and feces. In humans, hydroxylated metabolites of phenanthrene are detectable in urine, with biological half-lives ranging from 3.4 to 11.0 hours.[2] The fractional urinary excretion of these metabolites is between 0.07% and 11.3%.[2]

9-Nitrophenanthrene: There is no specific information available on the excretion of 9-nitrophenanthrene or its metabolites in vivo.

Experimental Protocols

General Workflow for In Vivo Toxicokinetic Study of a PAH in Rodents

A typical experimental design to determine the toxicokinetics of a PAH like phenanthrene or 9-nitrophenanthrene in a rodent model would involve the following steps:

General experimental workflow for a rodent toxicokinetic study.

Methodology for Phenanthrene Toxicokinetic Study in Humans: A study in human volunteers involved the oral administration of a single dose of deuterium-labeled phenanthrene (0.02-0.04 mg/kg).[2] Serum and urine samples were collected over 72 hours. Parent compounds and their monohydroxylated metabolites were quantified using headspace-solid phase microextraction coupled with gas chromatography-mass spectrometry and high-performance liquid chromatography-tandem mass spectrometry, respectively.[2] Toxicokinetic parameters were determined using non-compartmental analysis and two-compartment models.[2]

Methodology for 9-Nitrophenanthrene Metabolism Study (In Vitro): In vitro metabolism of 9-nitrophenanthrene can be investigated using liver microsomes from rats. The compound is incubated with the microsomes in the presence of an NADPH-generating system. The resulting metabolites are then extracted and analyzed by techniques such as high-performance liquid chromatography (HPLC) to identify and quantify the metabolic products.

Conclusion and Future Directions

The toxicokinetics of phenanthrene have been well-characterized, providing a solid foundation for understanding its biological fate. In contrast, the toxicokinetic profile of 9-nitrophenanthrene remains largely unknown, with a significant absence of in vivo data on its absorption, distribution, and excretion. This data gap is a critical concern, given that nitro-PAHs are often more toxic than their parent compounds.

Future research should prioritize in vivo studies to determine the complete ADME profile of 9-nitrophenanthrene. Such studies are essential for a comprehensive risk assessment and for understanding how the addition of a nitro group alters the toxicological properties of phenanthrene. Comparative toxicokinetic studies between phenanthrene and 9-nitrophenanthrene under identical experimental conditions would be particularly valuable for elucidating structure-activity relationships.

References

• 1. aaqr.org [aaqr.org]
• 2. researchgate.net [researchgate.net]
• 3. Polycyclic Aromatic Hydrocarbon Levels in Wistar Rats Exposed to Ambient Air of Port Harcourt, Nigeria: An Indicator for Tissue Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to Nitro-PAH Analysis: A Critical Evaluation of Analytical Methods

Nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) are a class of environmental contaminants formed from the incomplete combustion of organic materials and through atmospheric reactions of their parent PAHs.[1] Given that many nitro-PAHs exhibit higher mutagenic and carcinogenic properties than their parent compounds, their accurate detection and quantification in various matrices—from air and soil to food products—are of paramount importance for environmental monitoring and human health risk assessment.[1][2] However, their analysis is challenging due to typically low concentrations (10 to 1000 times lower than parent PAHs) and the complexity of environmental samples.[1][3][4]

This guide provides a critical evaluation of the primary analytical methods used for nitro-PAH analysis, offering a comparative look at their performance, supported by experimental data. Detailed protocols for key methodologies are provided to assist researchers in selecting and implementing the most appropriate technique for their specific needs.

Core Analytical Techniques: GC-MS vs. LC-Based Methods

The two mainstays for the instrumental analysis of nitro-PAHs are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), each with distinct advantages and ideal use cases.

Gas Chromatography-Mass Spectrometry (GC-MS): The Established Standard

GC-MS is a widely adopted and robust technique for the analysis of volatile and thermally stable compounds.[5] For nitro-PAHs, coupling GC with a mass spectrometer operating in negative ion chemical ionization (NICI) mode provides high sensitivity.[2] The selectivity of GC-MS can be significantly enhanced by using a triple quadrupole mass spectrometer (GC-MS/MS) in Multiple Reaction Monitoring (MRM) mode.[1][6] This approach is highly effective at reducing matrix interference, which is a common issue with complex environmental samples, thereby improving detection accuracy.[4][6]

However, a key limitation of GC-MS is the requirement for analytes to be thermally stable. This can be a drawback for some larger or more polar nitro-PAHs. For certain polar compounds, a derivatization step may be necessary to increase volatility, which adds complexity and time to the sample preparation process.[5]

Liquid Chromatography (LC)-Based Methods: Versatility and Suitability for Polar Analytes

Liquid chromatography offers greater versatility for a wider range of compounds, including those that are non-volatile, thermally labile, or polar.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is often the more suitable technique for polar nitro-PAHs, such as those with hydroxyl groups.[5] LC-MS avoids the need for derivatization, simplifying sample preparation and preventing the potential thermal degradation of sensitive analytes.[5] The use of Ultra-High-Performance Liquid Chromatography (UHPLC) can also significantly shorten analysis times.[5][7]

• HPLC with Fluorescence Detection (FLD) and Online Reduction: Since nitro-PAHs are weakly fluorescent at best, direct fluorescence detection is not sufficiently sensitive.[2] This limitation can be overcome by using a post-column online reduction system. In this setup, the separated nitro-PAHs are passed through a catalyst column (e.g., alumina (B75360) coated with platinum and rhodium) that reduces the nitro groups to highly fluorescent primary aromatic amines, which are then detected.[8][9][10] This method provides excellent sensitivity and is a powerful alternative when LC-MS is not available.[6]

Data Presentation: Performance Comparison

The selection of an analytical method is heavily influenced by its performance characteristics. The following tables summarize key quantitative data for the primary techniques discussed.

Table 1: Comparison of Instrumental Performance for Nitro-PAH Analysis

Analytical Technique	Common Detector	Typical Instrumental LODs	Notes
Gas Chromatography (GC)	Electron Ionization-Mass Spectrometry (EI-MS)	6–34 pg (for parent PAHs)	Generally less sensitive for nitro-PAHs compared to NICI or MS/MS.[6]
Gas Chromatography (GC)	Tandem Mass Spectrometry (MS/MS)	0.01–0.07 pg/m³ (for air samples)	Excellent selectivity, significantly reduces matrix interference.[6]
High-Performance Liquid Chromatography (HPLC)	Fluorescence Detector (FLD) with on-line reduction	0.03–0.5 µg/L	Requires post-column reduction of the nitro group to a fluorescent amine.[6][11]

| Ultra-High-Performance Liquid Chromatography (UHPLC) | Tandem Mass Spectrometry (MS/MS) | < 3 pg for most nitro-PAHs | Offers fast analysis times and high sensitivity.[7] |

Table 2: Reported Recovery Rates for Nitro-PAHs in Spiked Samples

Matrix	Extraction/Cleanup Method	Analyte Example	Recovery Rate (%)
Soil	Sonication, Dichloromethane extraction, Derivatization	1-Nitropyrene	89–106%[6][11]
Barbecued Foods	Methanol/Acetone extraction, SPE cleanup	1-Nitropyrene, 1,8-Dinitropyrene	70.1–85.6%[6][11]
Soot	HPLC with on-line reduction and fluorescence detection	12 different nitro-PAHs	70–90%[6]

| Fish (Spiked) | QuEChERS with dSPE | 16 parent PAHs | 80–139%[6][12] |

Mandatory Visualizations

The following diagrams illustrate common workflows and logical relationships in the analysis of nitro-PAHs.

References

• 1. shimadzu.com [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. aaqr.org [aaqr.org]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatisation technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis of nitro-PAHs in food matrices by on-line reduction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]

Safety & Regulatory Compliance

Safe Disposal of 9-Nitrophenanthrene: A Guide for Laboratory Professionals

The proper disposal of 9-Nitrophenanthrene, a nitrated polycyclic aromatic hydrocarbon (nitro-PAH), is critical to ensure laboratory safety and environmental protection. As with many specialized research chemicals, specific disposal protocols may not be readily available. However, by combining information from safety data sheets for similar compounds and general principles of hazardous waste management, a safe and compliant disposal procedure can be established. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling of 9-Nitrophenanthrene and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Key Chemical Properties for Safe Handling

Understanding the properties of 9-Nitrophenanthrene is essential for its safe handling and disposal. The following table summarizes key data points.

Property	Value	Reference
Molecular Formula	C₁₄H₉NO₂	[1]
Molecular Weight	223.23 g/mol	[1]
Appearance	Yellow-orange solid	[2]
Melting Point	113 - 116 °C (235 - 241 °F)	[1]
Solubility	Insoluble in water.	[3]

Step-by-Step Disposal Procedure

This procedure outlines the steps for the safe disposal of 9-Nitrophenanthrene waste in a laboratory setting.

• Waste Identification and Segregation :

  • Clearly label a dedicated waste container with "Hazardous Waste," "9-Nitrophenanthrene," and the approximate concentration and quantity.

  • Do not mix 9-Nitrophenanthrene waste with other waste streams to avoid potentially reactive mixtures.[4]

• Containerization :

  • Use a compatible, leak-proof container with a secure lid.[4] The original container may be suitable if it is in good condition.

  • For liquid waste, such as solutions of 9-Nitrophenanthrene in a solvent, use a container designed for liquids.[4]

• Handling Spills and Contaminated Materials :

  • In the event of a small spill, dampen the solid material with an appropriate solvent like acetone (B3395972) to prevent airborne dust.[3][5]

  • Carefully transfer the dampened material and any contaminated absorbent paper into the designated hazardous waste container.[3][5]

  • Seal contaminated clothing and absorbent materials in a vapor-tight plastic bag for disposal.[3][5]

  • Clean the spill area by washing the surface with acetone, followed by a strong soap and water solution.[3][5]

• Storage of Waste :

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from heat and sources of ignition.

  • Ensure the container is stored upright to prevent leaks.[4]

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a pickup for hazardous waste.

  • Complete any required hazardous waste disposal forms, providing accurate information about the waste composition.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 9-Nitrophenanthrene waste.

Disposal workflow for 9-Nitrophenanthrene waste.

Broader Context: Disposal of Nitrated Polycyclic Aromatic Hydrocarbons (PAHs)

Nitrated PAHs are known for their potential mutagenic and carcinogenic properties.[6] The disposal of these compounds is regulated as hazardous waste. The primary method for the ultimate disposal of nitrated PAHs is high-temperature incineration by a licensed hazardous waste facility.[7] This process ensures the complete destruction of the hazardous compounds. It is imperative that laboratory-generated waste is properly handled and disposed of through the appropriate channels to ensure it reaches a suitable treatment facility.

References

• 1. accustandard.com [accustandard.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. 9-NITROANTHRACENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. 9-Nitroanthracene | C14H9NO2 | CID 11767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Nitrated polycyclic aromatic hydrocarbons: a risk assessment for the urban citizen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Essential Safety and Logistics for Handling 9-Nitrophenanthrene

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical guidance for the handling and disposal of 9-Nitrophenanthrene. Adherence to these procedures is mandatory to ensure the safety of all laboratory personnel and to maintain a secure research environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to 9-Nitrophenanthrene. The following equipment must be worn at all times when handling this compound.

Table 1: Required Personal Protective Equipment

PPE Category	Specification
Respiratory	A NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge and a dust/mist filter is required when weighing or diluting the neat chemical.[1][2]
Hand Protection	Double-gloving with powder-free nitrile gloves is recommended.[3] Change gloves every 30-60 minutes or immediately if contaminated or damaged.[3]
Eye Protection	Chemical splash goggles are mandatory. A face shield should also be worn when there is a significant risk of splashing.[4]
Body Protection	A chemical-resistant lab coat or coveralls should be worn. For larger quantities or in the event of a spill, a disposable chemical-resistant suit is advised.[4][5]
Footwear	Chemical-resistant, steel-toe boots or shoes are required.[4]

Operational Plan: Safe Handling Workflow

The following workflow must be followed for all procedures involving 9-Nitrophenanthrene. This procedural guidance is designed to minimize exposure risk and prevent contamination.

Caption: Safe handling workflow for 9-Nitrophenanthrene.

Experimental Protocol for Safe Handling:

• Preparation:

  • Assemble all necessary chemicals, equipment, and waste containers in a designated chemical fume hood.

  • Don all required PPE as specified in Table 1.

  • Ensure the work area is clean and uncluttered.

• Handling:

  • Handle 9-Nitrophenanthrene in a well-ventilated area, preferably a chemical fume hood.

  • Store the chemical in a refrigerator, protected from light.[1][2]

• Cleanup and Disposal:

  • Decontaminate all surfaces with acetone (B3395972), followed by a thorough wash with soap and water.[1][2]

  • Segregate all waste contaminated with 9-Nitrophenanthrene.

  • Place contaminated materials, including gloves and absorbent paper, in a vapor-tight plastic bag for disposal.[1][2]

  • Follow all institutional and local regulations for hazardous waste disposal.

  • Remove PPE in the designated area, avoiding cross-contamination.

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

Caption: Emergency response procedures for 9-Nitrophenanthrene.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.[6][7]

• Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[6][7] Seek medical attention if irritation develops or persists.[6]

• Inhalation: Remove from exposure and move to fresh air immediately.[6][7] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[6] Seek immediate medical attention.[6][7]

• Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[8] Never give anything by mouth to an unconscious person.[6] Call a physician or poison control center immediately.[6][8]

Spill Response:

For small spills, dampen the solid material with acetone and transfer it to a suitable container.[1][2] Use absorbent paper dampened with acetone to pick up any remaining material.[1][2] Seal all contaminated materials in a vapor-tight plastic bag for disposal.[1][2] Wash the spill area with acetone followed by a strong soap and water solution.[1][2] Do not re-enter the contaminated area until it has been verified as clean by a safety officer.[1][2]

Physical and Chemical Properties

The following table summarizes key quantitative data for 9-Nitrophenanthrene. Note the discrepancies in reported melting and boiling points from different sources.

Table 2: Physical and Chemical Properties of 9-Nitrophenanthrene

Property	Value	Source(s)
Molecular Formula	C₁₄H₉NO₂	[9][10]
Molecular Weight	223.23 g/mol	[8][9][11]
Appearance	Yellow-orange solid	[7]
Melting Point	113 - 116 °C / 235 - 241 °F or 146 °C / 294.8 °F	[7][11]
Boiling Point	110.6 °C / 231.1 °F or 275 °C / 527 °F	[7][12]
Storage	Store in a refrigerator, protected from light.	[1][2]

Disposal Plan

All waste materials contaminated with 9-Nitrophenanthrene must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid waste, including absorbent materials, used PPE, and empty containers, in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Collect all contaminated liquid waste in a designated, labeled, and sealed hazardous waste container.

• Disposal: All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations. Do not dispose of 9-Nitrophenanthrene down the drain or in regular trash.

References

• 1. 9-NITROANTHRACENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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